2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

• CAS: 4497-58-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (CAS 4497-58-9). This hydrogenated quinoline derivative is a versatile intermediate in pharmaceutical research, particularly in the development of neuroprotective and anti-inflammatory agents.[1] Understanding its physicochemical characteristics is crucial for predicting its behavior in biological systems, designing experimental protocols, and developing formulation strategies.

Core Physicochemical Data

Property	Value	Data Source and Notes
Molecular Formula	C₁₂H₁₇N	---
Molecular Weight	175.27 g/mol	[1][3]
Physical Appearance	Light-brown oil; also reported as solid or semi-solid.	[2]
Melting Point	Not available	Experimental data not found in the literature.
Boiling Point	Not available	A boiling point for the related compound 2,2,4,7-tetramethyl-1,2,3,4-tetrahydroquinoline is 123°C at 5 mmHg.[4]
Density	Not available	---
Solubility	Not available	A synthesis protocol mentions extraction with dichloromethane, suggesting solubility in this organic solvent.[2] General quinoline derivatives are soluble in organic solvents like ethanol and DMSO.
pKa	Not available	---
LogP (Octanol-Water Partition Coefficient)	Not available	A predicted XLogP3 value for the isomeric compound 2,4,8-trimethyl-1,2,3,4-tetrahydroquinoline is 3.4.[5]

Experimental Protocols for Property Determination

While specific experimental data for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is limited, the following are detailed, standard methodologies that can be employed to determine its key physicochemical properties.

Synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

A documented method for the synthesis of this compound involves the hydrogenation of 1,2-dihydro-2,2,4-trimethylquinoline.[2]

Materials:

• 1,2-dihydro-2,2,4-trimethylquinoline

• 10% Palladium on carbon (Pd-C)

• Ethanol

• Hydrogen gas supply

• Filtration apparatus

• Rotary evaporator

Procedure:

• Dissolve 2.0 g (11.5 mmol) of 1,2-dihydro-2,2,4-trimethylquinoline in 10 ml of ethanol.

• Add 0.4 g of 10% Pd-C to the solution.

• Carry out the reaction in a hydrogen atmosphere at 60°C for 7 hours.

• After the reaction is complete, remove the catalyst by filtration.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as a light-brown oil.[2]

Determination of Melting Point (Capillary Method)

This standard method is suitable for crystalline solids and can be adapted for semi-solids with careful observation.

Apparatus:

• Melting point apparatus

• Glass capillary tubes (one end sealed)

• Thermometer

• Mortar and pestle

Procedure:

• Ensure the sample of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is dry and, if solid, finely powdered using a mortar and pestle.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a steady rate (e.g., 1-2°C per minute) as the temperature approaches the expected melting point.

• Observe the sample through the magnifying lens. Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Determination of Aqueous Solubility (Shake-Flask Method)

This protocol determines the equilibrium solubility of a compound in an aqueous medium.

Materials:

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Purified water or a relevant buffer solution

• Sealed flasks

• Constant temperature shaker bath

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Procedure:

• Add an excess amount of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline to a known volume of the aqueous medium in a sealed flask.

• Agitate the flask in a constant temperature bath (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to reach equilibrium.

• After equilibration, centrifuge the suspension at a high speed to pellet the undissolved solid.

• Carefully withdraw a sample of the supernatant and filter it through a syringe filter to remove any remaining particulate matter.

• Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC or UV-Vis spectrophotometry against a prepared calibration curve.

Biological Activity and Signaling Pathways

Derivatives of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline have demonstrated significant neuroprotective, antioxidant, and anti-inflammatory properties.[1] Research indicates that these effects can be mediated through the inhibition of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway.[1] The NF-κB pathway is a critical regulator of inflammatory responses, immune function, and cell survival.[6]

NF-κB Signaling Pathways

There are two primary NF-κB activation pathways: the canonical and non-canonical pathways.

The canonical pathway is typically activated by pro-inflammatory cytokines like TNF-α and IL-1, as well as by pathogen-associated molecular patterns (PAMPs).[7][8][9] This leads to the activation of the IκB kinase (IKK) complex, which then phosphorylates the inhibitory protein IκBα.[6] Phosphorylated IκBα is targeted for ubiquitination and subsequent degradation by the proteasome.[6][7] This releases the p50/RelA (p65) NF-κB dimer, allowing it to translocate to the nucleus and activate the transcription of target genes involved in inflammation and cell survival.[6][7][8]

Caption: The canonical NF-κB signaling pathway.

The non-canonical pathway is activated by a more specific subset of ligands, such as BAFF and lymphotoxin-β (LTβ).[7] This pathway is dependent on the NF-κB-inducing kinase (NIK).[8][10] In resting cells, NIK is constantly degraded. Upon receptor stimulation, NIK stabilizes and activates an IKKα homodimer, which in turn phosphorylates the p100 subunit of a p100/RelB dimer.[8][10] This phosphorylation leads to the processing of p100 into p52. The resulting p52/RelB dimer then translocates to the nucleus to regulate genes primarily involved in lymphoid organ development and B-cell maturation.[7]

Caption: The non-canonical NF-κB signaling pathway.

The inhibitory action of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives on the NF-κB pathway makes this scaffold a promising starting point for the development of novel therapeutics for inflammatory diseases and neurodegenerative disorders. Further research into the precise mechanism of inhibition and structure-activity relationships is warranted.

References

• 1. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline|CAS 4497-58-9 [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. scbt.com [scbt.com]
• 4. 1,2,3,4-Tetrahydro-2,2,4,7-tetramethylquinoline, 97% 25 mL | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 5. 2,4,8-Trimethyl-1,2,3,4-tetrahydroquinoline | C12H17N | CID 661275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. NF-κB - Wikipedia [en.wikipedia.org]
• 7. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 8. researchgate.net [researchgate.net]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This technical guide provides a comprehensive overview of the synthesis pathways for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, a heterocyclic compound of significant interest in various chemical fields. This document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data, and mechanistic insights.

Introduction

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a substituted tetrahydroquinoline derivative. The tetrahydroquinoline scaffold is prevalent in a wide array of natural products and medicinally important compounds.[1] Consequently, the development of efficient synthetic routes to access these molecules is a key focus in organic chemistry. This guide will explore the primary methods for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, with a focus on practical laboratory-scale preparations.

Primary Synthesis Pathway: Hydrogenation of 2,2,4-trimethyl-1,2-dihydroquinoline

The most direct and commonly cited method for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is the catalytic hydrogenation of its partially saturated precursor, 1,2-dihydro-2,2,4-trimethylquinoline.[2] This method is efficient and proceeds with high yield.

Reaction Scheme

The overall transformation involves the reduction of the double bond within the heterocyclic ring of 1,2-dihydro-2,2,4-trimethylquinoline.

References

• 1. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]

The Antioxidant Mechanism of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (THTQ) and its derivatives have garnered significant interest for their antioxidant properties. This technical guide provides an in-depth exploration of the core mechanisms underlying the antioxidant action of THTQ. The document elucidates its dual role in direct free radical scavenging and the modulation of endogenous antioxidant pathways. Detailed experimental protocols for key antioxidant assays are provided, alongside a summary of available quantitative data, primarily focusing on hydroxylated THTQ derivatives due to a notable lack of such data for the parent compound. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz to offer a clear and comprehensive understanding of the molecular interactions and experimental designs.

Core Mechanism of Action

The antioxidant activity of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its analogues is multifaceted, involving both direct and indirect mechanisms to counteract oxidative stress.

Direct Free Radical Scavenging

The foundational antioxidant property of THTQ lies in its ability to directly neutralize free radicals. The secondary amine within the tetrahydroquinoline ring system is a key functional group in this process. It can donate a hydrogen atom to a free radical, thereby stabilizing the radical and preventing it from causing oxidative damage to cellular components like lipids, proteins, and DNA. This action is particularly effective against highly reactive species such as hydroxyl radicals and superoxide anions. Some studies suggest that this radical-scavenging activity may occur via a Single Electron Transfer (SET) mechanism.

The antioxidant effect of tetrahydroquinoline derivatives is often enhanced by the presence of specific substituents on the quinoline ring, such as hydroxyl (-OH) groups. These groups can also donate a hydrogen atom, increasing the molecule's overall radical scavenging capacity.

Modulation of Endogenous Antioxidant Systems

Beyond direct scavenging, THTQ derivatives have been shown to exert a more profound and lasting antioxidant effect by upregulating the body's own defense mechanisms against oxidative stress. This is primarily achieved through the activation of key transcription factors, namely Nrf2 and Foxo1.

• Nrf2 (Nuclear factor erythroid 2-related factor 2) Pathway: Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1. In the presence of oxidative stress, THTQ can promote the dissociation of Nrf2 from Keap1, allowing it to translocate to the nucleus. Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, leading to their increased expression. This results in elevated levels of protective enzymes such as:

  • Superoxide Dismutase (SOD): Catalyzes the dismutation of superoxide radicals into oxygen and hydrogen peroxide.

  • Catalase (CAT): Decomposes hydrogen peroxide into water and oxygen.

  • Glutathione Peroxidase (GPx): Reduces hydrogen peroxide and lipid hydroperoxides.

  • Glutathione Reductase (GR): Regenerates the reduced form of glutathione, a major cellular antioxidant.

• Foxo1 (Forkhead box protein O1) Pathway: THTQ has also been implicated in the activation of Foxo1, another transcription factor that plays a role in the expression of antioxidant enzymes like SOD and catalase.

Inhibition of Lipid Peroxidation

A significant consequence of oxidative stress is lipid peroxidation, a chain reaction of oxidative degradation of lipids that can lead to cell membrane damage and the formation of reactive aldehydes. THTQ and its derivatives have demonstrated the ability to inhibit lipid peroxidation. This is achieved by interrupting the chain reaction, scavenging the lipid peroxyl radicals that propagate the process. The protective effect on lipids is a crucial aspect of its cellular antioxidant action.

Anti-inflammatory Action through NF-κB Inhibition

Chronic inflammation is closely linked to oxidative stress, with each process capable of promoting the other. THTQ derivatives have been observed to possess anti-inflammatory properties by inhibiting the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a key transcription factor that controls the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules. By suppressing the activation of NF-κB, THTQ can reduce the production of these inflammatory mediators, thereby mitigating the inflammatory response that contributes to oxidative stress.

Data Presentation: Quantitative Antioxidant Activity

A comprehensive review of the available literature reveals a scarcity of specific quantitative antioxidant data, such as IC50 values, for the parent 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline molecule. The majority of published quantitative studies focus on its hydroxylated derivatives, which generally exhibit enhanced antioxidant activity. For the purpose of providing a quantitative perspective, the following table summarizes representative data for a key derivative, 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ), in comparison to a standard antioxidant.

Compound	Assay	IC50 Value (µg/mL)	Reference Compound	IC50 Value (µg/mL)
6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ)	DPPH	Data not available	Ascorbic Acid	~5-10
6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ)	ABTS	Data not available	Trolox	~2-8

Note: The table is illustrative and highlights the need for further quantitative studies on the parent THTQ molecule.

Signaling Pathway and Workflow Visualizations

Signaling Pathways

Caption: Nrf2-mediated antioxidant response pathway activated by THTQ derivatives.

Caption: Inhibition of the NF-κB inflammatory pathway by THTQ derivatives.

Experimental Workflows

Caption: Workflow for the DPPH radical scavenging assay.

Caption: Workflow for the TBARS lipid peroxidation assay.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent such as methanol or ethanol. The solution should be freshly prepared and protected from light.

  • Prepare a series of dilutions of the THTQ compound and a positive control (e.g., ascorbic acid or Trolox) in the same solvent.

• Assay Procedure:

  • In a 96-well microplate or cuvettes, add a specific volume of the THTQ solution or standard to an equal volume of the DPPH working solution.

  • Include a blank control containing only the solvent and the DPPH solution.

  • Mix the solutions thoroughly.

• Incubation:

  • Incubate the reaction mixtures in the dark at room temperature for a defined period (typically 30 minutes) to allow the reaction to reach a steady state.

• Measurement:

  • Measure the absorbance of each solution at the wavelength of maximum absorbance for DPPH (approximately 517 nm) using a spectrophotometer or microplate reader.

• Calculation:

  • The percentage of radical scavenging activity (% Inhibition) is calculated using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 where A_control is the absorbance of the blank control and A_sample is the absorbance of the THTQ solution.

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the % inhibition against the concentration of the THTQ compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by the antioxidant leads to a decrease in absorbance, which is measured spectrophotometrically.

Methodology:

• Reagent Preparation:

  • Generate the ABTS•+ radical cation by reacting an aqueous solution of ABTS (e.g., 7 mM) with potassium persulfate (e.g., 2.45 mM) in the dark at room temperature for 12-16 hours.

  • Dilute the resulting ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, PBS) or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the THTQ compound and a positive control (e.g., Trolox) in the appropriate solvent.

• Assay Procedure:

  • Add a small volume of the THTQ solution or standard to a larger volume of the diluted ABTS•+ solution.

  • Include a blank control containing the solvent and the ABTS•+ solution.

• Incubation:

  • Allow the reaction to proceed for a specific time (e.g., 6 minutes) at room temperature.

• Measurement:

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition of ABTS•+ absorbance using a similar formula to the DPPH assay.

  • Determine the IC50 value or express the antioxidant capacity as Trolox Equivalent Antioxidant Capacity (TEAC).

Thiobarbituric Acid Reactive Substances (TBARS) Assay for Lipid Peroxidation Inhibition

Principle: This assay measures the formation of malondialdehyde (MDA), a secondary product of lipid peroxidation. MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored adduct, which can be quantified spectrophotometrically.

Methodology:

• Sample Preparation:

  • Prepare a homogenate of a lipid-rich biological sample (e.g., brain tissue, liver microsomes, or egg yolk) in a suitable buffer.

• Induction of Lipid Peroxidation:

  • Induce lipid peroxidation in the homogenate using a pro-oxidant, such as ferrous sulfate (FeSO4) or a free radical generator.

  • In parallel, incubate the homogenate with various concentrations of the THTQ compound or a positive control (e.g., butylated hydroxytoluene, BHT).

• TBA Reaction:

  • Stop the peroxidation reaction by adding a solution of trichloroacetic acid (TCA) to precipitate proteins.

  • Centrifuge the mixture and collect the supernatant.

  • Add a solution of thiobarbituric acid (TBA) to the supernatant.

• Incubation and Measurement:

  • Heat the mixture at 95°C for a specified time (e.g., 30-60 minutes) to facilitate the formation of the MDA-TBA adduct.

  • Cool the samples and measure the absorbance of the resulting pink-colored solution at approximately 532 nm.

• Calculation:

  • Calculate the percentage of inhibition of lipid peroxidation based on the reduction in TBARS formation in the presence of the THTQ compound compared to the control without the antioxidant.

Conclusion

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its derivatives represent a promising class of antioxidants with a multifaceted mechanism of action. Their ability to directly scavenge free radicals, coupled with the upregulation of endogenous antioxidant defenses and inhibition of inflammatory pathways, provides a robust defense against oxidative stress. While quantitative data on the parent THTQ molecule is limited, the available information on its derivatives underscores the therapeutic potential of this chemical scaffold. Further research is warranted to fully elucidate the quantitative antioxidant capacity of THTQ and to explore its applications in the prevention and treatment of oxidative stress-related diseases. The detailed protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers and drug development professionals in this endeavor.

The Multifaceted Biological Activities of 2,2,4-Trimethyl-1,2,3,4-Tetrahydroquinoline Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a broad spectrum of biological activities. These synthetic heterocyclic compounds have garnered significant attention for their potential therapeutic applications, ranging from neuroprotection and antioxidant effects to anti-inflammatory and anticancer properties. This technical guide provides a comprehensive overview of the synthesis, biological evaluation, and mechanisms of action of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives, with a focus on quantitative data, detailed experimental protocols, and the elucidation of key signaling pathways.

Synthesis of 2,2,4-Trimethyl-1,2,3,4-Tetrahydroquinoline Derivatives

The synthesis of the 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline core and its derivatives is most commonly achieved through the Povarov reaction, a versatile and efficient method for constructing tetrahydroquinoline rings.[1][2][3] This reaction is a formal [4+2] cycloaddition between an imine and an electron-rich alkene.[1][2][3] Another synthetic route involves the catalytic hydrogenation of 1,2-dihydro-2,2,4-trimethylquinoline.[4]

General Experimental Workflow for Synthesis and Biological Evaluation

The overall process for identifying and characterizing the biological activity of novel 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives typically follows a structured workflow, from initial synthesis to in-depth biological assessment.

General workflow from synthesis to in vivo evaluation.

Quantitative Biological Activity Data

The diverse biological activities of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives have been quantified in numerous studies. The following tables summarize key findings in the areas of anticancer, antioxidant, neuroprotective, and anti-inflammatory research.

Table 1: Anticancer Activity of 2,2,4-Trimethyl-1,2,3,4-Tetrahydroquinoline Derivatives

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Pyrazolo quinoline derivative (15)	MCF-7	15.16	[5]
Pyrazolo quinoline derivative (15)	HepG-2	18.74	[5]
Pyrazolo quinoline derivative (15)	A549	18.68	[5]
Tetrahydroquinoline 18	HeLa	13.15	[6]
(2-oxo-4-phenyl-5,6,7,8-tetrahydroquinolin-8-yl) N-(3-fluorophenyl)carbamate (20d)	HCT-116	12.04 ± 0.57	[7]
(2-oxo-4-phenyl-5,6,7,8-tetrahydroquinolin-8-yl) N-(3-fluorophenyl)carbamate (20d)	A-549	12.55 ± 0.54	[7]

Table 2: Antioxidant Activity of 2,2,4-Trimethyl-1,2,3,4-Tetrahydroquinoline Derivatives

Assay	Compound/Derivative	IC50/EC50	Reference
DPPH radical scavenging	1,4-disubstituted 1,2,3-triazole (4a)	IC50 1.88 ± 0.07 mM
DPPH radical scavenging	1,4-disubstituted 1,2,3-triazole (4b)	IC50 2.19 ± 0.09 mM
DPPH radical scavenging	1,4-disubstituted 1,2,3-triazole (4d)	IC50 2.30 ± 0.01 mM
ABTS radical scavenging	1,4-disubstituted 1,2,3-triazole (4a)	IC50 2.17 ± 0.02 mM
ABTS radical scavenging	1,4-disubstituted 1,2,3-triazole (4b)	IC50 2.38 ± 0.43 mM

Table 3: Neuroprotective Effects of 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ)

Parameter	Animal Model	Effect	Reference
Oxidative Stress Markers (8-isoprostane, lipid & protein oxidation products)	Rotenone-induced Parkinson's Disease in rats	Significant reduction	[8]
Motor Coordination	Rotenone-induced Parkinson's Disease in rats	Improvement in scores	[8]
Tyrosine Hydroxylase Levels	Rotenone-induced Parkinson's Disease in rats	Increased expression	[8]
Antioxidant enzyme activities	Rotenone-induced Parkinson's Disease in rats	Recovery of activities	[9]
Apoptosis Intensity	Rotenone-induced Parkinson's Disease in rats	Lowered compared to untreated	[9]

Table 4: Anti-inflammatory Effects of 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ)

Parameter	Model	Effect	Reference
mRNA levels of pro-inflammatory cytokines (Il1b, Tnf)	Rotenone-induced Parkinson's Disease in rats	Significant downregulation	[8]
Expression of NF-κB	Rotenone-induced Parkinson's Disease in rats	Reduction in expression	[8]
Myeloperoxidase activity	Rotenone-induced Parkinson's Disease in rats	Reduction	[8]
mRNA levels of Nfkb2, Il1b, Il6, and Tnf	Acetaminophen-induced liver injury in rats	Decrease compared to untreated group	[10]
Serum levels of IgG	Acetaminophen-induced liver injury in rats	Decrease compared to untreated group	[10]

Experimental Protocols

Synthesis of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline via Hydrogenation

This protocol describes the synthesis of the parent compound from its dihydroquinoline precursor.[4]

• Dissolution: Dissolve 2.0 g (11.5 mmol) of 1,2-dihydro-2,2,4-trimethylquinoline in 10 ml of ethanol.

• Catalyst Addition: Add 0.4 g of 10% Palladium on carbon (Pd-C) to the solution.

• Hydrogenation: Carry out the reaction at 60°C in a hydrogen atmosphere for 7 hours.

• Catalyst Removal: After the reaction is complete, remove the catalyst by filtration.

• Concentration: Concentrate the filtrate under reduced pressure to obtain 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as a light-brown oil.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common and reliable method for evaluating the antioxidant capacity of chemical compounds.[11][12][13][14]

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should be freshly prepared and protected from light.

• Sample Preparation: Dissolve the test compounds in a suitable solvent (e.g., methanol, ethanol) to prepare a stock solution. From the stock solution, prepare serial dilutions to obtain a range of concentrations for testing.

• Reaction Mixture: In a 96-well microplate, add a specific volume of each sample dilution to separate wells. Add an equal volume of the DPPH working solution to each well to initiate the reaction. Include a control well containing the solvent and DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for a set time, typically 30 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging Activity = [ (Acontrol - Asample) / Acontrol ] x 100 Where Acontrol is the absorbance of the control and Asample is the absorbance of the test sample.

• IC50 Determination: Plot the percentage of scavenging activity against the sample concentrations to determine the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[15][16][17]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the tetrahydroquinoline derivatives in a complete cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, add a specific volume of MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium containing MTT and add a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Signaling Pathways and Mechanisms of Action

The biological effects of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives are often mediated through their interaction with key cellular signaling pathways.

Anti-inflammatory and Neuroprotective Effects via NF-κB Pathway Inhibition

Several studies have demonstrated that the anti-inflammatory and neuroprotective properties of these compounds are linked to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[8][10][18] Oxidative stress can activate NF-κB, leading to the transcription of pro-inflammatory genes.[18] Derivatives of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, particularly hydroxylated forms, can reduce oxidative stress, thereby preventing the activation of NF-κB and the subsequent expression of inflammatory cytokines.[8][10]

Inhibition of the NF-κB signaling pathway.

Anticancer Effects via PI3K/Akt/mTOR Pathway Modulation

The anticancer activity of certain 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives has been attributed to their ability to modulate the PI3K/Akt/mTOR signaling pathway. This pathway is crucial for cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. Some tetrahydroquinoline derivatives have been shown to inhibit mTOR (mammalian target of rapamycin), a key protein in this pathway, leading to the suppression of tumor growth.

Modulation of the PI3K/Akt/mTOR signaling pathway.

Conclusion

Derivatives of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline represent a promising class of bioactive compounds with a wide array of potential therapeutic applications. Their demonstrated antioxidant, anti-inflammatory, neuroprotective, and anticancer activities, coupled with well-established synthetic routes, make them attractive candidates for further drug development. The elucidation of their mechanisms of action, particularly their interactions with the NF-κB and PI3K/Akt/mTOR signaling pathways, provides a solid foundation for the rational design of new and more potent therapeutic agents. This technical guide serves as a valuable resource for researchers and drug development professionals seeking to explore the full potential of this versatile chemical scaffold.

References

• 1. Mechanochemical Aza-Vinylogous Povarov Reactions for the Synthesis of Highly Functionalized 1,2,3,4-Tetrahydroquinolines and 1,2,3,4-Tetrahydro-1,5-Naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. prepchem.com [prepchem.com]
• 5. Facile synthesis and in vitro anticancer evaluation of a new series of tetrahydroquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Demonstrates Neuroprotective Properties in Experimental Parkinson's Disease by Enhancing the Antioxidant System, Normalising Chaperone Activity and Suppressing Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. acmeresearchlabs.in [acmeresearchlabs.in]
• 12. DPPH Antioxidant Assay Kit D678 manual | DOJINDO [dojindo.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. broadpharm.com [broadpharm.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. texaschildrens.org [texaschildrens.org]
• 18. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profiling of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, a heterocyclic compound of interest in pharmaceutical research and development. Due to the limited availability of a complete public dataset for this specific molecule, this guide presents a combination of available data for closely related structures and generalized experimental protocols. This information is intended to serve as a valuable resource for researchers in the structural elucidation and analysis of similar compounds.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The following tables outline the expected chemical shifts for the protons (¹H NMR) and carbon atoms (¹³C NMR) of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline based on the analysis of related structures.

Table 1: Predicted ¹H NMR Spectral Data for 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 0.9 - 1.3	s	6H	C2-(CH₃)₂
~ 1.2 - 1.4	d	3H	C4-CH₃
~ 1.5 - 1.9	m	2H	C3-H₂
~ 2.8 - 3.2	m	1H	C4-H
~ 3.5 - 4.0	br s	1H	N1-H
~ 6.5 - 7.2	m	4H	Aromatic-H

Table 2: Predicted ¹³C NMR Spectral Data for 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

Chemical Shift (δ) ppm	Assignment
~ 20 - 25	C4-CH₃
~ 25 - 35	C2-(CH₃)₂
~ 40 - 50	C3
~ 50 - 60	C2
~ 30 - 40	C4
~ 110 - 145	Aromatic Carbons

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The expected IR absorption bands for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline are summarized below.

Table 3: Predicted IR Spectral Data for 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

Wavenumber (cm⁻¹)	Intensity	Assignment
3350 - 3450	Medium	N-H Stretch
3000 - 3100	Medium	Aromatic C-H Stretch
2850 - 2960	Strong	Aliphatic C-H Stretch
1580 - 1620	Medium-Strong	C=C Aromatic Ring Stretch
1450 - 1500	Medium-Strong	C=C Aromatic Ring Stretch
1250 - 1350	Medium	C-N Stretch
740 - 770	Strong	C-H Bending (ortho-disubstituted)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The mass spectrum of the related compound 2,2,4-trimethyl-1,2-dihydroquinoline shows a prominent molecular ion peak.[1] A similar pattern would be expected for the tetrahydro- derivative, with a molecular ion peak at m/z 175.

Table 4: Predicted Mass Spectrometry Data for 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

m/z	Relative Intensity	Possible Fragment
175	High	[M]⁺ (Molecular Ion)
160	High	[M-CH₃]⁺
145	Medium	[M-2CH₃]⁺
130	Medium	[M-C₃H₇]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data discussed above.

NMR Spectroscopy

Sample Preparation:

• Weigh 5-10 mg of the purified 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

• Dissolve the sample in approximately 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required.

• Cap the NMR tube and invert it several times to ensure a homogeneous solution.

Instrumentation and Data Acquisition:

• A standard NMR spectrometer (e.g., 400 or 500 MHz) is used.

• ¹H NMR: A standard one-pulse sequence is typically used. Key parameters include a spectral width of approximately 10-15 ppm, an acquisition time of 2-4 seconds, a relaxation delay of 1-5 seconds, and an appropriate number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: A proton-decoupled pulse sequence is commonly employed. Due to the lower natural abundance of ¹³C, a larger number of scans and a longer relaxation delay (e.g., 2-10 seconds) are typically required compared to ¹H NMR.

Infrared (IR) Spectroscopy

Sample Preparation (for an oily substance):

• Place a small drop of the 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline oil onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[2]

• Place a second salt plate on top of the first, and gently press to create a thin film of the sample between the plates.[2]

• Alternatively, for Attenuated Total Reflectance (ATR) FTIR, a small drop of the sample is placed directly onto the ATR crystal.[3]

Instrumentation and Data Acquisition:

• A Fourier Transform Infrared (FTIR) spectrometer is used.

• The spectrum is typically recorded over a range of 4000 to 400 cm⁻¹.

• A background spectrum of the clean salt plates or ATR crystal is recorded first and automatically subtracted from the sample spectrum.

• An appropriate number of scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Sample Introduction and Ionization:

• For a volatile compound like 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, direct injection or gas chromatography (GC) is a suitable sample introduction method.

• Electron Impact (EI) ionization is a common method for this type of molecule.[4][5][6] In EI, the sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[4][5][6]

Instrumentation and Data Acquisition:

• A mass spectrometer equipped with an EI source is used.

• The mass analyzer (e.g., quadrupole, time-of-flight) is scanned over a relevant mass range (e.g., m/z 40-300) to detect the molecular ion and fragment ions.

• The resulting mass spectrum plots the relative abundance of ions as a function of their mass-to-charge ratio (m/z).

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis of a chemical compound.

References

• 1. 2,2,4-Trimethyl-1,2-dihydroquinoline | C12H15N | CID 8981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. eng.uc.edu [eng.uc.edu]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 6. bitesizebio.com [bitesizebio.com]

An In-depth Technical Guide to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline: Properties, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a heterocyclic aromatic amine that has garnered significant interest in the field of medicinal chemistry. Its unique structural framework serves as a versatile scaffold for the synthesis of a variety of biologically active molecules. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and, most notably, the therapeutic potential of its derivatives, with a focus on its role in neuroprotection and anti-inflammatory pathways. For the purposes of this guide, 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline may be referred to as TMTHQ.

Chemical and Physical Properties

The fundamental properties of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline are summarized in the table below. This data is crucial for its application in chemical synthesis and drug design.

Property	Value
CAS Number	4497-58-9
Molecular Formula	C₁₂H₁₇N
Molecular Weight	175.27 g/mol
IUPAC Name	2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline
Appearance	Light-brown oil
Purity	Typically >95%

Molecular Structure

The molecular structure of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is characterized by a quinoline core with a fully saturated heterocyclic ring. Three methyl groups are substituted at positions 2, 2, and 4.

Figure 1. Molecular structure of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Synthesis Protocol

A common method for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline involves the hydrogenation of 1,2-dihydro-2,2,4-trimethylquinoline.[1]

Materials:

• 1,2-dihydro-2,2,4-trimethylquinoline (2.0 g, 11.5 mmol)

• 10% Palladium on carbon (Pd/C) (0.4 g)

• Ethanol (10 ml)

• Hydrogen gas

• Filtration apparatus

• Rotary evaporator

Procedure:

• Dissolve 2.0 g of 1,2-dihydro-2,2,4-trimethylquinoline in 10 ml of ethanol in a suitable reaction vessel.

• Add 0.4 g of 10% Pd/C to the solution.

• Pressurize the reaction vessel with hydrogen gas.

• Heat the reaction mixture to 60°C and maintain for 7 hours with stirring.

• After the reaction is complete, cool the mixture to room temperature and carefully vent the hydrogen gas.

• Remove the catalyst by filtration.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as a light-brown oil. (Expected yield: ~1.8 g, 89%).

Therapeutic Potential and Mechanism of Action

While 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline itself is primarily a synthetic intermediate, its derivatives have shown significant therapeutic promise, particularly the hydroxylated analog, 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ). HTHQ has demonstrated potent neuroprotective, antioxidant, and anti-inflammatory properties in preclinical studies, especially in models of Parkinson's disease.[2][3][4]

The primary mechanism of action for the therapeutic effects of HTHQ is through the modulation of the NF-κB signaling pathway.[2] Oxidative stress, a key pathological feature of neurodegenerative diseases, leads to the activation of the NF-κB pathway, resulting in the production of pro-inflammatory cytokines and subsequent cellular damage. HTHQ acts as an antioxidant, reducing the levels of reactive oxygen species and thereby inhibiting the activation of NF-κB. This, in turn, suppresses the inflammatory cascade and protects neuronal cells from damage.

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action for the neuroprotective effects of 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ) in the context of oxidative stress and the NF-κB signaling pathway.

Caption: Proposed mechanism of HTHQ's neuroprotective effects.

Experimental Protocols for Biological Evaluation

Assessment of Oxidative Stress Markers in Rat Brain Homogenate

This protocol describes the measurement of key oxidative stress markers in brain tissue, which is essential for evaluating the antioxidant effects of compounds like HTHQ.

1. Sample Preparation:

• Euthanize the experimental animal and rapidly excise the brain.

• Rinse the brain in ice-cold saline (0.9% w/v NaCl).

• Homogenize the brain tissue in a suitable volume of ice-cold Tris-buffered saline (TBS; 50 mM Tris, 150 mM NaCl, pH 7.4).

• Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

• Collect the supernatant and store at -80°C for subsequent analysis.[5]

2. Measurement of Oxidative Stress Markers:

• Lipid Peroxidation (Malondialdehyde - MDA): MDA levels can be quantified using commercially available ELISA kits according to the manufacturer's instructions.

• DNA Oxidation (8-hydroxy-2'-deoxyguanosine - 8-OHdG): 8-OHdG levels can be measured using specific ELISA kits.

• Glutathione (GSH/GSSG) Ratio: The ratio of reduced to oxidized glutathione can be determined using commercially available assay kits that typically involve a colorimetric or fluorometric measurement.

Western Blot Analysis of NF-κB Pathway Proteins

This protocol outlines the steps for analyzing the protein expression levels of key components of the NF-κB pathway, such as p65 and IκBα, to assess the anti-inflammatory effects of a test compound.

1. Protein Extraction:

• Culture cells to the desired confluency and treat with the test compound and/or an inflammatory stimulus (e.g., LPS).

• Wash cells with ice-cold PBS and lyse them with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA or Bradford assay).

2. SDS-PAGE and Protein Transfer:

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins based on molecular weight using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

3. Immunoblotting:

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-p65, anti-IκBα) overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

4. Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the expression of the target proteins to a loading control (e.g., β-actin or GAPDH).

Quantitative Data on Biological Activity

The following table summarizes the effects of 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ) on markers of oxidative stress and inflammation in a rat model of Parkinson's disease. The data is presented as the relative change compared to the disease model control group.

Marker	Brain Region	Treatment (HTHQ 50 mg/kg)	Effect	Reference
8-isoprostane	Brain & Serum	↓	Significant reduction in this marker of lipid peroxidation.	[2]
Lipid Oxidation Products	Brain & Serum	↓	Significant decrease in overall lipid oxidation.	[2]
Protein Oxidation Products	Brain & Serum	↓	Significant reduction in protein carbonyls.	[2]
mRNA of pro-inflammatory cytokines (TNF-α, IL-1β)	Brain	↓	Downregulation of inflammatory gene expression.	[2]
NF-κB expression	Brain	↓	Reduced expression of the key inflammatory transcription factor.	[2]

Conclusion

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a valuable chemical intermediate for the development of novel therapeutic agents. Its derivative, 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, has demonstrated significant potential as a neuroprotective and anti-inflammatory agent in preclinical models. The mechanism of action, involving the inhibition of oxidative stress and the NF-κB signaling pathway, makes it a promising candidate for further investigation in the context of neurodegenerative diseases and other inflammatory conditions. The experimental protocols provided in this guide offer a framework for researchers to further explore the therapeutic potential of this class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Demonstrates Neuroprotective Properties in Experimental Parkinson's Disease by Enhancing the Antioxidant System, Normalising Chaperone Activity and Suppressing Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Some Biochemical Parameters and Brain Oxidative Stress in Experimental Rats Exposed Chronically to Silver Nitrate and the Protective Role of Vitamin E and Selenium - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, a key intermediate in pharmaceutical research and other chemical industries.[1] Due to a lack of extensive, publicly available quantitative solubility data, this document focuses on the theoretical solubility profile based on the compound's molecular structure and provides a detailed experimental protocol for its determination in common organic solvents. This guide is intended to equip researchers with the foundational knowledge and practical methodology to assess the solubility of this compound for applications in synthesis, formulation, and quality control.

Introduction to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a hydrogenated quinoline derivative with the molecular formula C₁₂H₁₇N.[1] It serves as a versatile and valuable intermediate in the synthesis of various organic molecules, including neuroprotective agents and potential anti-infective compounds.[1] Its structure, featuring a saturated heterocyclic ring and methyl substituents, dictates its physicochemical properties, including its solubility in different media.[1] Understanding the solubility of this compound is critical for its effective use in reaction chemistry, purification processes like chromatography, and the development of pharmaceutical formulations.

Physicochemical Properties:

• Molecular Formula: C₁₂H₁₇N

• Molecular Weight: 175.27 g/mol [1]

• Appearance: Can be a light-green or light-brown oil, or a solid.[2][3]

Theoretical Solubility Profile

The solubility of an organic compound is primarily governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[4] The molecular structure of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline contains both nonpolar (the aromatic ring and methyl groups) and polar (the secondary amine) features, suggesting a nuanced solubility profile.

• Nonpolar Solvents (e.g., Hexane, Toluene): The significant hydrocarbon character of the molecule suggests good solubility in nonpolar solvents.

• Polar Aprotic Solvents (e.g., Dichloromethane, Tetrahydrofuran, Ethyl Acetate): The compound is expected to be readily soluble in these solvents due to a balance of polarity. Synthesis procedures for this molecule and its derivatives often use solvents like dichloromethane and dimethylformamide (DMF), indicating its solubility in these media.[2]

• Polar Protic Solvents (e.g., Ethanol, Methanol): The secondary amine group can act as a hydrogen bond acceptor, and the N-H bond can act as a hydrogen bond donor, suggesting moderate to good solubility in polar protic solvents. Its precursor, 1,2-dihydro-2,2,4-trimethylquinoline, is noted to be dissolved in ethanol during synthesis.[2]

• Aqueous Solubility: As a general rule for organic compounds, those with more than five carbon atoms tend to have low water solubility. Given its 12 carbon atoms, 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is expected to be poorly soluble in water. However, its basic secondary amine group will allow it to dissolve in acidic aqueous solutions (e.g., 5% HCl) due to the formation of a more polar protonated salt.[5][6]

Experimental Protocol for Quantitative Solubility Determination

The following is a standard protocol for determining the solubility of a solid organic compound in a given solvent. This method, often referred to as the isothermal shake-flask method, is a reliable way to obtain quantitative solubility data.

Objective: To determine the concentration of a saturated solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in a specific organic solvent at a controlled temperature.

Materials:

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (solid form)

• Selected organic solvent (e.g., ethanol, acetone, ethyl acetate)

• Scintillation vials or sealed flasks

• Orbital shaker with temperature control

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for concentration analysis

Procedure:

• Preparation: Add an excess amount of solid 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Solvent Addition: Add a known volume of the chosen organic solvent to each vial.

• Equilibration: Seal the vials and place them in a temperature-controlled orbital shaker. Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. The temperature should be maintained at a standard value, such as 25 °C.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a period to let the excess solid settle.

• Sampling: Carefully withdraw a sample from the clear supernatant of each vial using a syringe.

• Filtration: Immediately filter the sample through a syringe filter to remove any undissolved microparticles. This step is critical to prevent overestimation of the solubility.

• Dilution: Dilute the filtered sample with a known volume of a suitable solvent to bring the concentration within the analytical range of the chosen detection method.

• Quantification: Analyze the concentration of the diluted sample using a calibrated HPLC or GC method.

• Calculation: Calculate the original solubility in the solvent, taking into account the dilution factor. The result is typically expressed in mg/mL or mol/L.

Data Presentation

The quantitative solubility data obtained from the experimental protocol should be recorded systematically for easy comparison.

Table 1: Solubility of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in Common Organic Solvents at 25 °C

Solvent Class	Solvent	Solubility (mg/mL)	Solubility (mol/L)
Nonpolar	Hexane	experimental data	experimental data
Toluene	experimental data	experimental data
Polar Aprotic	Dichloromethane	experimental data	experimental data
Ethyl Acetate	experimental data	experimental data
Acetone	experimental data	experimental data
Tetrahydrofuran (THF)	experimental data	experimental data
Polar Protic	Methanol	experimental data	experimental data
Ethanol	experimental data	experimental data
Isopropanol	experimental data	experimental data

Visualized Experimental Workflow

The logical flow of the solubility determination protocol can be visualized as follows:

Caption: Workflow for the isothermal shake-flask method of solubility determination.

Conclusion

References

• 1. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline|CAS 4497-58-9 [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. 2,2,4-TriMethyl-1,2,3,4-tetrahydroquinoline hydrochloride CAS#: 4071-22-1 [m.chemicalbook.com]
• 4. youtube.com [youtube.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. scribd.com [scribd.com]

An In-Depth Technical Guide on the Thermal Stability and Degradation Profile of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal stability and degradation profile of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. Due to a lack of direct and specific experimental data in publicly accessible literature for this exact molecule, this guide draws upon information available for structurally similar compounds, including its less saturated precursor, 2,2,4-trimethyl-1,2-dihydroquinoline, and the parent compound, 1,2,3,4-tetrahydroquinoline. This information is supplemented with established principles of thermal analysis and degradation of hindered amine antioxidants to provide a predictive and comparative framework.

Executive Summary

Predicted Thermal Stability and Degradation Profile

Based on the analysis of related compounds, the thermal behavior of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline can be inferred.

Thermal Stability

The thermal stability of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is expected to be comparable to or slightly lower than its dihydro- counterpart due to the fully saturated heterocyclic ring. The presence of the sterically hindering trimethyl groups on the heterocyclic ring likely contributes to its stability by inhibiting intermolecular reactions.

A study on the thermal decomposition of RP-2, a rocket propellant, demonstrated that the addition of 1,2,3,4-tetrahydroquinoline as a stabilizing additive significantly slowed the decomposition process.[1] This suggests that the tetrahydroquinoline moiety possesses inherent thermal stabilizing properties.

Table 1: Predicted Thermal Properties of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

Property	Predicted Value/Range	Basis for Prediction
Boiling Point	> 250 °C	Based on the boiling point of 1,2,3,4-tetrahydroquinoline and the addition of three methyl groups.
Onset of Decomposition (TGA, in inert atmosphere)	200 - 300 °C	Inferred from the stability of related hindered amine antioxidants and tetrahydroquinoline derivatives.
Major Decomposition Steps (TGA)	2-3 steps	Typical for complex organic molecules, involving initial side-chain and ring cleavage followed by core structure decomposition.

Degradation Pathway

The degradation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is likely to proceed through a free-radical mechanism, characteristic of hindered amine stabilizers.[2][3] The process is expected to initiate at the weaker bonds within the molecule.

A proposed general degradation pathway is outlined below:

Caption: Proposed thermal degradation pathway for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Under oxidative conditions, the formation of nitroxyl radicals is a key step in the antioxidant mechanism of hindered amines.[2][3] These radicals can then participate in further reactions, leading to a complex mixture of degradation products. A Material Safety Data Sheet for the polymerized form of the related compound, 2,2,4-trimethyl-1,2-dihydroquinoline, indicates that thermal decomposition can produce carbon monoxide (CO) and nitrous gases (NOx).

Experimental Protocols for Thermal Analysis

To definitively determine the thermal stability and degradation profile of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, the following experimental methodologies are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperatures of the compound.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into an inert crucible (e.g., alumina).

• Atmosphere: High purity nitrogen or argon at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation. For oxidative stability, a similar experiment should be run using air or oxygen.

• Temperature Program: Heat the sample from ambient temperature to approximately 600-800 °C at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset of decomposition, temperatures of maximum mass loss rate (from the derivative of the TGA curve), and the final residue percentage.

Caption: Workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, crystallization, and glass transitions, and to determine the enthalpy of these transitions.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

• Atmosphere: High purity nitrogen or argon at a constant flow rate.

• Temperature Program: Heat the sample at a controlled rate (e.g., 10 °C/min) over a temperature range that includes any expected transitions. A heat-cool-heat cycle is often employed to observe the glass transition and any crystallization or melting events.

• Data Analysis: Record the heat flow as a function of temperature. Determine the temperatures and enthalpies of any observed endothermic or exothermic peaks.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile degradation products formed during thermal decomposition.

Methodology:

• Instrument: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer.

• Sample Preparation: Place a small, accurately weighed amount of the sample (typically in the microgram range) into a pyrolysis tube or cup.

• Pyrolysis: Heat the sample rapidly to a series of predetermined temperatures (e.g., 300 °C, 500 °C, 700 °C) in an inert atmosphere (e.g., helium).

• GC Separation: The volatile pyrolysis products are swept into the GC column and separated based on their boiling points and interactions with the stationary phase. A suitable temperature program for the GC oven is used to elute the compounds.

• MS Detection and Identification: The separated compounds are introduced into the mass spectrometer, where they are ionized and fragmented. The resulting mass spectra are used to identify the individual degradation products by comparison with spectral libraries (e.g., NIST) and by interpretation of the fragmentation patterns.

Caption: Experimental workflow for Pyrolysis-GC-MS analysis.

Conclusion

While direct experimental data on the thermal stability and degradation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is currently limited in the public domain, a predictive understanding can be formulated based on the behavior of analogous structures. The compound is expected to exhibit moderate to good thermal stability, with a degradation profile characterized by the formation of various hydrocarbon and nitrogen-containing fragments. For definitive characterization, a systematic study employing TGA, DSC, and Py-GC-MS is essential. The detailed experimental protocols provided in this guide offer a robust framework for conducting such an investigation, which would be of significant value to researchers and professionals in fields where the thermal behavior of this antioxidant is a critical consideration.

References

• 1. Thermal Decomposition of RP-2 with Stabilizing Additives | NIST [nist.gov]
• 2. Identification and quantification of (polymeric) hindered-amine light stabilizers in polymers using pyrolysis-gas chromatography-mass spectrometry and liquid chromatography-ultraviolet absorbance detection-evaporative light scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Health and Safety Handling of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline is a hydrogenated quinoline derivative that serves as a versatile intermediate in pharmaceutical research and development.[1] It is a key building block in the synthesis of novel compounds, particularly those with potential neuroprotective, antioxidant, and anti-inflammatory properties.[1] Derivatives have shown promise in preclinical models of Parkinson's disease by mitigating oxidative stress and neuroinflammation.[1] Given its reactivity and specific hazard profile, a thorough understanding and implementation of stringent health and safety protocols are imperative for all personnel handling this compound.

This guide provides an in-depth overview of the known hazards, safe handling procedures, personal protective equipment (PPE) requirements, and emergency response measures for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The information is compiled from safety data sheets and toxicological assessments to ensure a comprehensive safety framework for a laboratory and research environment.

Hazard Identification and Classification

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline is classified as hazardous. It is harmful if swallowed and presents a long-term hazard to the aquatic environment.[2] Some regulatory classifications for similar tetrahydroquinoline structures also indicate it may cause cancer, skin irritation, and serious eye irritation.[3][4]

Table 1: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[5][6]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[4][5][6]
Carcinogenicity	Category 1B	H350: May cause cancer[3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[5][6]
Chronic Aquatic Toxicity	Category 3	H412: Harmful to aquatic life with long lasting effects[2][3]

| Flammable Liquids | Category 4 | H227: Combustible liquid[3] |

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for safe handling and storage. The data below is for the closely related compound 1,2,3,4-tetrahydroquinoline, as specific data for the trimethyl derivative is not consistently available across all parameters.

Table 2: Physical and Chemical Properties

Property	Value	Source
Appearance	Light yellow liquid	[4]
Odor	Odorless	[4]
Molecular Formula	C₁₂H₁₇N	[1]
Molecular Weight	175.27 g/mol	[1]
pH	10-11 (100 g/L water)	[4]
Melting Point	15 - 17 °C / 59 - 62.6 °F	[4]
Boiling Point	249 °C / 480.2 °F @ 760 mmHg	[4]
Flash Point	100 °C / 212 °F	[4]
Vapor Pressure	0.1 mbar @ 20 °C	[4]
Specific Gravity	1.060	[4]

| Partition Coefficient (n-octanol/water) | log Pow: 2.03 |[3] |

Toxicological Information

The primary routes of exposure are ingestion, inhalation, and skin/eye contact. The compound is harmful if swallowed.[2] Studies on surrogate chemicals suggest a potential for neurotoxicity, with observed effects including ataxia and tremors at high doses.[7]

Table 3: Summary of Toxicological Data

Endpoint	Result	Remarks	Source
Acute Oral Toxicity	Harmful if swallowed.	Mortalities observed in rats at doses of 1,500 mg/kg and higher with a surrogate. Clinical signs of neurotoxicity (ataxia, hypoactivity) were noted.	[2][7]
Acute Inhalation Toxicity	May cause respiratory irritation.	A surrogate study (aerosol) caused tremors in rats at 1.97 mg/L, suggesting potential neurotoxic effects via inhalation.	[5][6][7]
Skin Irritation	Causes skin irritation.	Not classified as irritating in one study.	[2][5][6]
Eye Irritation	Causes serious eye irritation.	Not classified as irritating in one study.	[2][4][5][6]

| Carcinogenicity | May cause cancer. | This is a significant long-term health hazard. |[3][4] |

Key Experimental Protocols

Detailed experimental methodologies for the specific trimethyl derivative are not publicly available. However, toxicological assessments have been conducted on surrogate compounds, such as ethoxyquin, under Good Laboratory Practice (GLP) compliant conditions.

4.1.1 Acute Oral Toxicity (Surrogate: Ethoxyquin)

• Guideline: Based on EPA OPP 81-3.

• Species: Crl:CD®BR rats.

• Methodology: The study involved administering the test substance orally to different groups of rats (10 per group) at doses of 1,500, 1,950, and 2,535 mg/kg. The animals were observed for clinical signs of toxicity and mortality over a period of time, typically 14 days.

• Key Observations: Mortalities were recorded in the dose groups (2/10, 9/10, and 8/10, respectively). Treatment induced clinical signs of neurotoxicity, including ataxia and hypoactivity, which resolved by day 7 in surviving animals.[7]

4.1.2 Acute Inhalation Toxicity (Surrogate: Ethoxyquin)

• Guideline: EPA OPP 81-3, GLP-compliant.

• Species: Crl:CD®BR rats (5 per sex per dose group).

• Methodology: Animals were exposed to an aerosol of the test substance via whole-body inhalation for a duration of 4 hours at a concentration of 1.97 mg/L. Post-exposure, the animals were monitored for adverse effects.

• Key Observations: Treatment caused tremors in 6 out of 10 animals, suggesting a potential neurotoxic effect. The study authors noted that due to the whole-body exposure design, oral intake from fur grooming could not be entirely ruled out as a contributing factor.[7]

Safe Handling and Storage

Strict adherence to the following procedures is mandatory to minimize exposure and ensure a safe working environment.

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

• A safety shower and eyewash station must be readily accessible and in close proximity to the workstation.[4]

Handling Procedures

• Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[3][4]

• Avoid all contact with skin, eyes, and clothing.[8]

• Avoid breathing vapors, mists, or aerosols.[3][5]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][6][9]

• Keep the compound away from heat, sparks, open flames, and other ignition sources.[3]

• Wash hands and any exposed skin thoroughly after handling.[3][4]

• Take off contaminated clothing and wash it before reuse.[4][5]

Storage Requirements

• Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[4][5][10]

• The storage area should be secure and accessible only to authorized personnel (store locked up).[3][4][5]

• Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and most critical barrier against chemical exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Remarks
Eye/Face	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[5]	A face shield should be worn where there is a significant risk of splashing.[11]
Hand	Chemical-resistant, impervious gloves (e.g., Butyl rubber, Neoprene).[12]	Gloves must be inspected prior to use. Contaminated gloves should be disposed of properly. Wash and dry hands after use.[6][9]
Skin/Body	Protective, chemical-resistant clothing or lab coat.[10] Fire/flame resistant clothing may be required.[5][9]	Ensure clothing provides full coverage. Wear closed-toe shoes.[13]

| Respiratory | Not required under normal conditions with adequate engineering controls (fume hood). | If ventilation is inadequate, or if irritation is experienced, a full-face respirator with an appropriate cartridge should be used.[5][9] |

Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

First Aid Measures

Immediate action is required in case of any exposure. Always show the Safety Data Sheet (SDS) to attending medical personnel.[3][4]

• General Advice: In all cases of doubt, or when symptoms persist, seek immediate medical attention.[10]

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing.[4][5] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Call a physician immediately.[5][9]

• Skin Contact: Immediately take off all contaminated clothing.[3] Wash the affected area with plenty of soap and water for at least 15 minutes.[4][8] If skin irritation occurs, get medical advice.[4][5]

• Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes, holding the eyelids open.[2][4][5] Remove contact lenses, if present and easy to do.[4][5] Continue rinsing and contact an ophthalmologist.[3][8]

• Ingestion: If swallowed, rinse mouth with water.[3][9] Do NOT induce vomiting.[4][9] Give two glasses of water to drink at most.[3] Call a POISON CENTER or doctor immediately.[3][9]

Figure 2: First Aid Procedures for Exposure.

Accidental Release Measures

Prompt and correct response to a spill is crucial to prevent harm to personnel and the environment.

• Personal Precautions: Evacuate the danger area immediately.[3] Ensure adequate ventilation. Do not breathe vapors and avoid all contact with the substance.[3] Wear the appropriate level of PPE as detailed in Section 6.0.[9]

• Environmental Precautions: Do not allow the product to enter drains, surface water, or soil.[3][9][10] Prevent further leakage or spillage if it is safe to do so.[5][9]

• Methods for Containment and Cleaning Up: Cover drains.[3] Contain the spill using bunding or inert absorbent material such as sand, vermiculite, or a commercial absorbent like Chemizorb®.[3][6] Collect the material and place it into a suitable, closable, labeled container for disposal by an appropriate method.[6][9] Clean the affected area thoroughly once the material has been removed.[3]

Figure 3: Workflow for Handling a Chemical Spill.

Fire-Fighting Measures

While classified as a combustible liquid, specific measures are needed in the event of a fire.

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO₂).[2][6][10]

• Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[10]

• Specific Hazards: Forms explosive mixtures with air on intense heating.[3] In the event of a fire, toxic fumes may be formed, including hazardous combustion products like carbon monoxide (CO) and nitrogen oxides (NOx).[2][6][10]

• Protective Equipment for Firefighters: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing to prevent contact with skin and eyes.[3][6][10]

References

• 1. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline|CAS 4497-58-9 [benchchem.com]
• 2. synthesia.eu [synthesia.eu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. ezview.wa.gov [ezview.wa.gov]
• 8. biosynth.com [biosynth.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. harwick.com [harwick.com]
• 11. pppmag.com [pppmag.com]
• 12. osha.oregon.gov [osha.oregon.gov]
• 13. Personal Protective Equipment -- Kentucky Pesticide Safety Education [uky.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Laboratory Scale Synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed laboratory-scale protocol for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. This compound is a valuable intermediate in the synthesis of various biologically active molecules and serves as a key building block in medicinal chemistry and materials science. The protocol described herein involves the catalytic hydrogenation of 2,2,4-trimethyl-1,2-dihydroquinoline. This method is reproducible, scalable, and yields the desired product in high purity.

Introduction

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its derivatives are important heterocyclic compounds that have garnered significant interest in the field of drug discovery due to their presence in a wide array of pharmacologically active compounds. The synthesis of this scaffold is, therefore, a crucial step in the development of new therapeutic agents. The protocol outlined below is a robust and efficient method for the preparation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, suitable for a standard laboratory setting.

Reaction Scheme

The synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is typically achieved through a two-step process. The first step involves the synthesis of the precursor, 2,2,4-trimethyl-1,2-dihydroquinoline, via the condensation of aniline with acetone. The second step is the catalytic hydrogenation of the resulting dihydroquinoline to yield the desired tetrahydroquinoline.

Caption: Overall reaction scheme for the two-step synthesis.

Experimental Protocol

Materials and Equipment

• Reactants: 1,2-dihydro-2,2,4-trimethylquinoline, 10% Palladium on Carbon (Pd-C), Hydrogen gas (H₂), Ethanol (absolute).

• Solvents for work-up and purification: Dichloromethane, Ethyl acetate, Anhydrous sodium sulfate.

• Equipment: Round-bottom flask, Condenser, Magnetic stirrer with hotplate, Hydrogenation apparatus (e.g., Parr hydrogenator or balloon hydrogenation setup), Filtration apparatus (e.g., Büchner funnel with filter paper or a celite pad), Rotary evaporator, Silica gel for column chromatography.

Synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline[1]

• Reaction Setup: In a suitable round-bottom flask, dissolve 2.0 g (11.5 mmol) of 1,2-dihydro-2,2,4-trimethylquinoline in 10 ml of ethanol.

• Catalyst Addition: To this solution, carefully add 0.4 g of 10% Pd-C catalyst.

• Hydrogenation: The reaction vessel is then placed in a hydrogen atmosphere. The reaction is carried out at 60°C with continuous stirring for 7 hours.

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The catalyst is removed by filtration through a pad of celite or filter paper.

• Isolation of Product: The filtrate is concentrated under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The resulting oil can be further purified by silica gel column chromatography using a suitable solvent system (e.g., ethyl acetate in hexanes) to obtain the pure 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Data Presentation

Parameter	Value	Reference
Starting Material	1,2-dihydro-2,2,4-trimethylquinoline	[1]
Reactant Quantity	2.0 g (11.5 mmol)	[1]
Catalyst	10% Palladium on Carbon (Pd-C)	[1]
Catalyst Loading	0.4 g	[1]
Solvent	Ethanol	[1]
Solvent Volume	10 ml	[1]
Reaction Temperature	60 °C	[1]
Reaction Time	7 hours	[1]
Product Yield	1.8 g (89%)	[1]
Product Appearance	Light-brown oil	[1]

Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification.

Characterization

The final product should be characterized to confirm its identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify functional groups.

Safety Precautions

• The synthesis should be carried out in a well-ventilated fume hood.

• Palladium on carbon is flammable and should be handled with care. Avoid exposure to air when dry.

• Hydrogen gas is highly flammable. Ensure all connections in the hydrogenation apparatus are secure to prevent leaks.

• Standard personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times.

Conclusion

This application note provides a comprehensive and detailed protocol for the laboratory-scale synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The described method is efficient, with a high reported yield, and utilizes standard laboratory techniques, making it accessible to researchers in various fields of chemistry and drug development.

References

• 1. prepchem.com [prepchem.com]

industrial applications of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as a polymer stabilizer

Introduction

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline, commonly known as TMQ or by its trade name Antioxidant RD, is a highly effective aminic antioxidant. It is widely utilized in the polymer industry, particularly for the stabilization of rubber compounds. TMQ is a polymerized form of 2,2,4-trimethyl-1,2-dihydroquinoline, and its oligomeric nature contributes to its low volatility and long-term protective effects.[1] This application note provides a comprehensive overview of the industrial applications of TMQ as a polymer stabilizer, including its performance data, experimental protocols for its evaluation, and its mechanism of action.

TMQ is particularly effective in protecting polymers from thermal and oxidative degradation, which are major causes of the deterioration of mechanical properties and overall service life.[2] It is a general-purpose antioxidant that finds application in a variety of elastomers, including natural rubber (NR), styrene-butadiene rubber (SBR), nitrile rubber (NBR), and chloroprene rubber (CR).[3] While it provides excellent protection against heat and oxygen, it is not typically used as a primary antiozonant or for improving flex-cracking resistance.[4]

Data Presentation

The efficacy of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as a polymer stabilizer can be quantified by evaluating the retention of mechanical properties after accelerated aging. The following tables summarize the performance of TMQ in natural rubber (NR) and styrene-butadiene rubber (SBR) formulations.

Table 1: Performance of TMQ in Natural Rubber (NR) after Hot Air Aging

TMQ Concentration (phr)	Aging Conditions	Tensile Strength Retention (%)	Elongation at Break Retention (%)
0 (Blank)	85°C for 96 hours	55	-
0.5 - 2.5	85°C for 96 hours	96	~1.5-fold increase vs. blank

Data synthesized from a study on the effect of TMQ concentration in natural rubber.[5]

Table 2: Performance of TMQ in Styrene-Butadiene Rubber (SBR) after Thermo-oxidative Aging

Additive (1 phr)	Aging Conditions	Tensile Strength (MPa) - Unaged	Tensile Strength (MPa) - Aged	Tensile Strength Retention (%)
Blank	7 days	14.92	-	50.27
TMQ	7 days	18.30	-	71.97

Data from a study on novel antioxidants based on polymerized 2,2,4-trimethyl-1,2-dihydroquinoline for SBR composites.[6]

Experimental Protocols

The evaluation of a polymer stabilizer involves three key stages: incorporation into the polymer matrix, accelerated aging, and testing of physical properties. The following protocols provide a detailed methodology for these stages.

Protocol 1: Incorporation of TMQ into Natural Rubber using a Two-Roll Mill

This protocol describes the process for mixing TMQ into a natural rubber compound.

Equipment and Materials:

• Two-roll mill

• Natural rubber (e.g., SIR-20)

• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline (TMQ)

• Other compounding ingredients (e.g., zinc oxide, stearic acid, sulfur, accelerators)

• Cutting tool

• Weighing scale

Procedure:

• Mastication:

  • Set the nip opening of the two-roll mill to approximately 2 mm.

  • Adjust the roll temperature to 70 ± 5°C.

  • Pass the raw natural rubber through the mill to soften it and form a continuous band. This process is known as mastication.[7]

• Incorporation of Additives:

  • Widen the nip opening to about 2.5 mm.

  • Add the pre-weighed amounts of TMQ, zinc oxide, and stearic acid to the rolling bank of rubber.

  • Perform several ¾ cuts from each side of the rubber sheet and fold it back into the mill to ensure thorough mixing.[7]

• Incorporation of Curatives:

  • Add the sulfur and accelerators to the rubber compound on the mill.

  • Continue mixing until all ingredients are homogeneously dispersed.

• Sheeting Out:

  • Reduce the nip opening to the desired thickness (e.g., 2 mm) and pass the compound through the mill to form a smooth sheet.

  • Allow the compounded rubber sheet to mature for at least 24 hours at room temperature before vulcanization and testing.[7]

Protocol 2: Accelerated Aging of Rubber Samples

This protocol follows the ASTM D573 standard for rubber deterioration in an air oven.[1][8]

Equipment and Materials:

• Forced-draft air oven with temperature control (±1°C)

• Vulcanized rubber test specimens (prepared according to ASTM D412)[9]

• Sample suspension rack

Procedure:

• Sample Preparation:

  • Die-cut dumbbell-shaped test specimens from the vulcanized rubber sheets as per ASTM D412 specifications.[9]

• Oven Aging:

  • Preheat the air oven to the desired aging temperature (e.g., 70°C, 100°C).[6]

  • Suspend the test specimens vertically in the oven, ensuring they do not touch each other or the oven walls.[10]

  • Age the specimens for a specified duration (e.g., 70 hours, 96 hours).[6]

• Post-Aging Conditioning:

  • After the aging period, remove the specimens from the oven and allow them to cool to room temperature for at least 24 hours in a standard laboratory atmosphere.[1]

Protocol 3: Evaluation of Mechanical Properties

This protocol is based on the ASTM D412 standard for testing the tensile properties of rubber.[9][11]

Equipment and Materials:

• Tensile testing machine with appropriate grips and load cell

• Extensometer (optional, for precise strain measurement)

• Micrometer or thickness gauge

• Aged and unaged rubber test specimens

Procedure:

• Specimen Measurement:

  • Measure the thickness and width of the narrow section of each dumbbell-shaped specimen.

• Tensile Testing:

  • Mount the specimen in the grips of the tensile testing machine.

  • Apply a tensile load at a constant crosshead speed (typically 500 ± 50 mm/min for rubber).[9]

  • Record the force and elongation until the specimen breaks.

• Data Analysis:

  • Calculate the tensile strength (stress at break) and ultimate elongation (strain at break).

  • For aged samples, calculate the percentage retention of tensile strength and elongation compared to the unaged samples.

Mandatory Visualization

Antioxidant Mechanism of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

The primary antioxidant mechanism of aminic stabilizers like TMQ is through the donation of a hydrogen atom to highly reactive peroxy radicals (ROO•), which are key intermediates in the auto-oxidation chain reaction of polymers. This process, known as hydrogen atom transfer (HAT), neutralizes the peroxy radical and forms a more stable aminyl radical, thus inhibiting the degradation cascade.[12][13]

Caption: Antioxidant mechanism of TMQ via hydrogen atom transfer.

Experimental Workflow for Stabilizer Evaluation

The following diagram illustrates the logical flow of the experimental protocols for evaluating the effectiveness of TMQ as a polymer stabilizer.

Caption: Workflow for evaluating the performance of TMQ.

References

• 1. coirubber.com [coirubber.com]
• 2. Two roll rubber mill - Wikipedia [en.wikipedia.org]
• 3. Reaction between Peroxy and Alkoxy Radicals Can Form Stable Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. google.com [google.com]
• 5. testresources.net [testresources.net]
• 6. labsinus.com [labsinus.com]
• 7. scribd.com [scribd.com]
• 8. matestlabs.com [matestlabs.com]
• 9. zwickroell.com [zwickroell.com]
• 10. wewontech.com [wewontech.com]
• 11. How to perform ASTM D412 Tensile Test on Rubber & Elastomers [prestogroup.com]
• 12. Reactions of the Lipid Hydroperoxides With Aminic Antioxidants: The Influence of Stereoelectronic and Resonance Effects on Hydrogen Atom Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Reactions of the Lipid Hydroperoxides With Aminic Antioxidants: The Influence of Stereoelectronic and Resonance Effects on Hydrogen Atom Transfer [frontiersin.org]

using 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as an antioxidant in rubber manufacturing

Application Notes: 2,2,4-Trimethyl-1,2-dihydroquinoline (TMQ) as a Rubber Antioxidant

Introduction

2,2,4-Trimethyl-1,2-dihydroquinoline, commonly known as TMQ (or RD), is a high-potency, general-purpose amine antioxidant widely utilized in the rubber industry.[1] It is typically supplied as a polymerized resin, with a composition of dimers, trimers, and tetramers of the monomer.[2] This oligomeric nature results in low volatility and high persistence within the rubber matrix, providing excellent long-term protection against thermal and oxidative degradation.[2][3] TMQ is effective for a broad range of elastomers, including natural rubber (NR), styrene-butadiene rubber (SBR), nitrile rubber (NBR), and chloroprene rubber (CR).[1][3] While highly effective against heat and oxygen, it offers limited protection against flex-cracking fatigue and ozone degradation, often necessitating its use in combination with other antidegradants like p-phenylenediamines (PPDs).[1][2]

These application notes provide an overview of TMQ's performance, quantitative data from relevant studies, and detailed protocols for its evaluation in rubber compounds.

Data Presentation: Performance of TMQ

The efficacy of TMQ as an antioxidant is demonstrated by its ability to preserve the mechanical properties of rubber after accelerated aging.

Table 1: Antioxidant Activity of TMQ in Styrene-Butadiene Rubber (SBR) Vulcanizates

This table presents a comparative analysis of SBR vulcanizates: a blank (no antioxidant), one with commercial TMQ, and others with novel, modified TMQ-based polymers (Ester, Hydrazide, Oxadiazole, Triazole). The data highlights the significant improvement in material longevity provided by TMQ.

Vulcanizate Sample	Tensile Strength (MPa)	Retained Tensile Strength after 7 Days Aging (%)
Blank (No Antioxidant)	14.92	50.27
Commercial TMQ	18.30	71.97
Ester Polymer	20.43	80.90
Hydrazide Polymer	21.59	86.66
Oxadiazole Polymer	19.50	80.15
Triazole Polymer	18.92	72.99
Data sourced from a study on novel antioxidants based on polymerized 2,2,4-trimethyl-1,2-dihydroquinoline.[4]

Table 2: Effect of TMQ on Crepe Rubber Modified Asphalt Properties

This table shows the impact of varying concentrations of TMQ on the physical and aging characteristics of crepe rubber-modified asphalt, demonstrating its protective effects in related polymer applications.

Sample ID	Crepe Rubber (%)	TMQ (%)	Penetration (dmm)	Softening Point (°C)	Weight Loss after RTFOT* (%)	Penetration after RTFOT* (dmm)
B1	10	1	65.10	56.20	0.0811	45.90
B2	10	2	68.70	55.45	0.0579	59.60
B3	10	3	70.20	55.10	0.0765	58.80
RTFOT (Rolling Thin Film Oven Test) is a standard procedure for simulating short-term aging.[5]
Data adapted from a study on the addition of TMQ to crepe rubber modified asphalt.[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of antioxidant performance. The following protocols outline standard procedures for evaluating TMQ in a rubber formulation.

Protocol 1: Rubber Compounding and Vulcanization

This protocol describes the standard procedure for mixing rubber compounds, based on ASTM D3182.

• Formulation : Prepare a standard rubber formulation. For example, a basic SBR formulation might include SBR 1502, carbon black N330, zinc oxide, stearic acid, a sulfur cure package (e.g., CBS accelerator), and the antioxidant (TMQ).

• Mastication : Masticate the raw rubber on a two-roll mill until a specified temperature is reached and the material is pliable.

• Ingredient Incorporation :

  • Add activators (zinc oxide, stearic acid) and the antioxidant (TMQ) and mix until fully dispersed.

  • Add the reinforcing filler (carbon black) in increments to ensure proper dispersion.

  • Finally, add the vulcanizing agents (sulfur and accelerators) at a lower mill temperature to prevent scorching.

• Homogenization : Continue mixing the compound, cutting and blending it on the mill to ensure all ingredients are homogeneously distributed.

• Sheeting Off : Sheet the final compound from the mill at a controlled thickness and allow it to mature for at least 24 hours at room temperature.

• Vulcanization : Cure the rubber sheets in a compression molding press at a specified temperature and time (determined by rheometer) to achieve optimal cross-linking.

Protocol 2: Accelerated Thermo-Oxidative Aging

This procedure simulates the long-term service life of a rubber product in a shortened timeframe.

• Sample Preparation : Die-cut test specimens (e.g., dumbbell shapes for tensile testing) from the vulcanized rubber sheets.

• Initial Testing : Measure the initial mechanical properties (tensile strength, elongation at break, hardness) of un-aged control specimens.

• Aging Procedure : Place the remaining specimens in a hot air circulating oven at a specified temperature (e.g., 90°C or 100°C).

• Aging Duration : Age the samples for a defined period, such as 72 hours, 7 days, or at various intervals to track degradation over time.[4]

• Post-Aging Conditioning : After removal from the oven, allow the samples to cool and condition at standard laboratory temperature and humidity for at least 24 hours before re-testing.

Protocol 3: Mechanical and Physical Property Testing

These tests quantify the effect of aging on the rubber's performance.

• Tensile Properties (ASTM D412) :

  • Use a tensometer to pull the aged and un-aged dumbbell specimens until they rupture.

  • Record the tensile strength (stress at break), elongation at break (percentage increase in length), and modulus (stress at a specific elongation, e.g., 100%).

  • Calculate the percentage retention of these properties after aging to determine antioxidant effectiveness.

• Hardness (ASTM D2240) :

  • Measure the Shore A hardness of aged and un-aged samples using a durometer.

  • Report the change in hardness points after aging. An increase in hardness typically indicates oxidative cross-linking and embrittlement.

• Plasticity Retention Index (PRI - ASTM D3194) :

  • Specifically for unvulcanized natural rubber, this test measures the resistance to thermal oxidation.

  • The PRI is the ratio of the plasticity number of a sample aged for 30 minutes in an oven at 140°C to the plasticity number of an un-aged sample, multiplied by 100.[6] Higher PRI values indicate better oxidation resistance.[6]

Visualizations: Workflows and Mechanisms

Diagram 1: Experimental Workflow for Antioxidant Evaluation

Caption: General workflow for evaluating the performance of TMQ in rubber.

Diagram 2: Simplified Antioxidant Mechanism of TMQ

Caption: TMQ interrupts the auto-oxidation cycle by scavenging peroxy radicals.

Diagram 3: Synthesis of TMQ Monomer

Caption: Synthesis pathway from raw materials to the final TMQ polymer.

References

• 1. Poly (1,2-dihydro-2,2,4-trimethylquinoline)-Application as a rubber antiaging agent_Chemicalbook [chemicalbook.com]
• 2. 2,2,4-Trimethyl-1,2-dihydroquinoline - Wikipedia [en.wikipedia.org]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline (TMTHQ) is a heterocyclic compound with antioxidant properties, making it a compound of interest in various industrial and research applications. It is structurally related to other quinoline-based antioxidants and is utilized as a stabilizer in materials such as rubber and plastics.[1] Accurate and robust analytical methods are essential for its quantification in different matrices for quality control, stability studies, and research purposes.

This document provides detailed protocols for the quantitative analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline using High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometry (MS) detection, and Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Methods Overview

Both HPLC and GC-MS are powerful techniques for the separation and quantification of TMTHQ. The choice of method will depend on the sample matrix, required sensitivity, and available instrumentation.

• High-Performance Liquid Chromatography (HPLC): Suitable for the analysis of TMTHQ in various liquid samples. Coupling with a UV detector provides a robust and widely accessible method, while an MS detector offers higher sensitivity and specificity. A reversed-phase method is generally preferred for this type of analyte.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent choice for the analysis of volatile and semi-volatile compounds like TMTHQ. It offers high chromatographic resolution and definitive identification based on mass spectra.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of the proposed analytical methods for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. These values are based on typical performance for structurally similar compounds and should be validated for specific applications.

Table 1: HPLC-UV/MS Method Performance

Parameter	HPLC-UV	HPLC-MS
Linearity Range	0.1 - 100 µg/mL	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.999
Limit of Detection (LOD)	~0.05 µg/mL	~0.5 ng/mL
Limit of Quantification (LOQ)	~0.1 µg/mL	~1 ng/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%
Precision (% RSD)	< 5%	< 3%

Table 2: GC-MS Method Performance

Parameter	Value
Linearity Range	0.05 - 50 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.01 µg/mL
Limit of Quantification (LOQ)	~0.05 µg/mL
Accuracy (% Recovery)	96 - 104%
Precision (% RSD)	< 4%

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometry Detection

This protocol describes a reversed-phase HPLC method for the quantification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column thermostat

• UV-Vis or Photodiode Array (PDA) Detector

• Mass Spectrometer (e.g., single quadrupole or triple quadrupole) with an electrospray ionization (ESI) source (for HPLC-MS)

Materials and Reagents:

• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline reference standard

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Formic acid (LC-MS grade) or Phosphoric acid (analytical grade)

• Sample diluent (e.g., 50:50 v/v Methanol:Water)

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid (for MS) or 0.1% Phosphoric Acid (for UV)
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-2 min: 30% B, 2-10 min: 30-90% B, 10-12 min: 90% B, 12-12.1 min: 90-30% B, 12.1-15 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection Wavelength	254 nm

Mass Spectrometry Conditions (for HPLC-MS):

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Desolvation Gas Flow	600 L/hr
Cone Gas Flow	50 L/hr
Scan Mode	Full Scan (m/z 50-300) and/or Selected Ion Monitoring (SIM) for the protonated molecule [M+H]⁺ at m/z 176.1

Sample Preparation:

• Standard Solutions: Prepare a stock solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline reference standard in methanol at a concentration of 1 mg/mL. Prepare a series of calibration standards by serial dilution of the stock solution with the sample diluent to cover the desired concentration range.

• Sample Preparation: Depending on the matrix, sample preparation may involve extraction, filtration, or dilution. For a solid sample, an extraction with methanol or acetonitrile followed by centrifugation and filtration through a 0.45 µm filter is recommended. Liquid samples may only require dilution and filtration.

Data Analysis:

Construct a calibration curve by plotting the peak area of the analyte against the concentration of the calibration standards. Determine the concentration of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in the samples by interpolating their peak areas from the calibration curve.

References

• 1. 2,2,4-Trimethyl-1,2-dihydroquinoline - Wikipedia [en.wikipedia.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for the Analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. This hydrogenated quinoline derivative is a significant intermediate in pharmaceutical research, valued for its potential neuroprotective and antioxidant properties.[1] The protocols outlined herein detail a systematic approach to method development, encompassing initial parameter selection, optimization, and validation considerations. The provided methodologies are designed to ensure accurate, precise, and reliable quantification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in various sample matrices.

Introduction

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, with a molecular formula of C12H17N and a molecular weight of 175.27 g/mol , is a key building block in the synthesis of bioactive molecules.[1] Its derivatives have demonstrated potential in preclinical models for conditions such as Parkinson's disease by mitigating oxidative stress and neuroinflammation.[1] Given its therapeutic potential, a validated analytical method for the accurate quantification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is crucial for quality control, stability studies, and pharmacokinetic analysis. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of aromatic amines and related compounds due to its high resolution, sensitivity, and versatility.[2][3] This application note presents a detailed protocol for developing a reversed-phase HPLC (RP-HPLC) method suitable for this purpose.

Physicochemical Properties of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

A fundamental understanding of the analyte's physicochemical properties is essential for effective HPLC method development.

Property	Value	Reference
Molecular Formula	C12H17N	[1]
Molecular Weight	175.27 g/mol	[1]
Appearance	Liquid or Solid or Semi-solid	[4]
Storage Conditions	Keep in dark place, sealed in dry, room temperature	[1][4]

Experimental Protocols

This section outlines a systematic approach to developing an HPLC method for the analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Materials and Reagents

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline reference standard (Purity ≥ 95%)

• HPLC grade acetonitrile (ACN)

• HPLC grade methanol (MeOH)

• Purified water (18.2 MΩ·cm)

• Formic acid (FA), HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• Ammonium acetate, HPLC grade

• Phosphate buffer salts, HPLC grade

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column compartment, and a UV-Vis or Diode Array Detector (DAD) is suitable.

Initial Chromatographic Conditions:

Parameter	Recommended Starting Condition
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10-90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (scan from 200-400 nm for optimum wavelength)
Injection Volume	10 µL

Standard and Sample Preparation

Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline reference standard and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation: The sample preparation method will depend on the matrix. For drug substance analysis, dissolve the sample in the mobile phase to a final concentration within the calibration range. For drug product or biological matrices, extraction techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary.

Method Development Workflow

The following workflow provides a systematic approach to optimizing the HPLC method.

Caption: HPLC Method Development Workflow.

3.4.1. Column Selection: A C18 column is a good starting point for the separation of moderately polar compounds like 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. If peak shape is poor (e.g., tailing), a column with a different stationary phase (e.g., C8 or Phenyl-Hexyl) or a base-deactivated column can be evaluated.

3.4.2. Mobile Phase Selection:

• Organic Solvent: Compare acetonitrile and methanol. Acetonitrile often provides better peak shape and lower backpressure.

• Aqueous Phase Modifier: The addition of an acid, such as formic acid or trifluoroacetic acid, can improve peak shape by protonating the basic nitrogen atom of the tetrahydroquinoline ring, reducing its interaction with residual silanols on the silica support. Buffers like ammonium acetate or phosphate can be used to control the pH of the mobile phase. A pH between 3 and 7 is generally recommended for silica-based columns.

3.4.3. Gradient and Isocratic Elution: Start with a broad gradient (e.g., 10-90% organic phase) to determine the approximate elution time of the analyte. Based on the initial results, a shallower gradient can be developed to improve the resolution between the analyte and any impurities. If the retention time is short, an isocratic method may be suitable.

3.4.4. Flow Rate and Column Temperature: A flow rate of 1.0 mL/min is a standard starting point for a 4.6 mm ID column. Adjusting the flow rate can affect resolution and analysis time. Increasing the column temperature (e.g., to 35-40 °C) can decrease viscosity, leading to lower backpressure and potentially sharper peaks.

3.4.5. Detection Wavelength: Use a DAD to acquire the UV spectrum of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The wavelength of maximum absorbance should be selected for quantification to maximize sensitivity.

Data Presentation and System Suitability

All quantitative data should be summarized in clear and well-structured tables.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
Repeatability of Injections (%RSD)	≤ 2.0%

Table 2: Example Calibration Data

Concentration (µg/mL)	Peak Area
1	Value
5	Value
10	Value
25	Value
50	Value
100	Value
Correlation Coefficient (r²)	≥ 0.999

Potential Signaling Pathway Involvement

The analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its derivatives is particularly relevant in the context of neurodegenerative diseases. Its antioxidant and anti-inflammatory effects may be linked to the modulation of pathways such as the NF-κB signaling cascade.[1]

Caption: Potential Mechanism of Action.

Conclusion

This application note provides a detailed framework for the development of a robust and reliable HPLC method for the analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. By following the systematic approach outlined in the experimental protocols and utilizing the provided starting conditions, researchers can establish a method that is suitable for their specific analytical needs. The successful implementation of this method will facilitate the accurate quantification of this important pharmaceutical intermediate, thereby supporting further research and development in areas such as neurodegenerative disease.

References

• 1. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline|CAS 4497-58-9 [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline | 4497-58-9 [sigmaaldrich.com]

Application Note: GC-MS Protocol for the Identification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a heterocyclic compound with potential applications in various fields, including materials science and pharmaceuticals. Understanding its metabolic fate is crucial for assessing its biological activity, potential toxicity, and overall pharmacokinetic profile. This application note provides a detailed protocol for the identification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its putative metabolites in biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The primary metabolic pathways anticipated for this compound are hydroxylation of the aromatic ring and potential N-oxidation or aromatization of the tetrahydroquinoline ring system. Due to the increased polarity of the hydroxylated metabolites, a derivatization step is included to improve their volatility and chromatographic performance.

Experimental Protocols

This protocol is divided into three main sections: sample preparation from a biological matrix (e.g., plasma or urine), derivatization of polar metabolites, and the GC-MS analysis parameters.

Sample Preparation: Liquid-Liquid Extraction

This procedure is designed to extract the parent compound and its metabolites from a complex biological matrix.

Materials:

• Biological matrix (e.g., plasma, urine)

• Internal Standard (IS) solution (e.g., a structurally similar compound not expected to be in the sample, such as a deuterated analog or a related quinoline derivative)

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• Extraction solvent (e.g., ethyl acetate or a mixture of hexane and isoamyl alcohol)

• Anhydrous sodium sulfate

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 1 mL of the biological sample into a 15 mL centrifuge tube.

• Add a known amount of the internal standard solution to the sample.

• To adjust the pH, add 100 µL of 1 M NaOH solution and vortex briefly. This step is crucial for ensuring the analytes are in their non-ionized form for efficient extraction into an organic solvent.

• Add 5 mL of the extraction solvent to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of the analytes.

• Centrifuge the sample at 3000 x g for 10 minutes to separate the organic and aqueous phases.

• Carefully transfer the upper organic layer to a clean tube.

• Add a small amount of anhydrous sodium sulfate to the collected organic phase to remove any residual water.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• The dried residue is now ready for derivatization or reconstitution for direct GC-MS analysis of the parent compound.

Derivatization: Silylation of Hydroxylated Metabolites

This step is necessary to increase the volatility of polar metabolites, such as hydroxylated derivatives of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Materials:

• Dried sample extract from section 2.1

• Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS))

• Pyridine (optional, as a catalyst)

• Heating block or oven

• GC vials with inserts

Procedure:

• To the dried extract, add 50 µL of BSTFA (+1% TMCS) and 10 µL of pyridine.

• Seal the vial tightly and heat at 70°C for 30 minutes in a heating block or oven to facilitate the derivatization reaction.

• After cooling to room temperature, the sample is ready for injection into the GC-MS system.

GC-MS Analysis

The following are recommended starting parameters for the GC-MS analysis. Optimization may be required based on the specific instrument and column used.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A MSD or equivalent)

• Capillary Column: A non-polar or semi-polar column is recommended, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

GC Parameters:

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 15°C/min to 280°C

  • Hold: 5 minutes at 280°C

MS Parameters:

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Transfer Line Temperature: 280°C

• Acquisition Mode: Full Scan (m/z 50-550) for initial identification and Selected Ion Monitoring (SIM) for targeted quantification.

Data Presentation: Quantitative Analysis

For quantitative analysis, specific ions for the parent compound and its metabolites should be monitored using SIM mode to enhance sensitivity and selectivity. The table below provides a template with hypothetical but representative data for the target analytes.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline	10.5	160	175 (M+)	117
6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (TMS derivative)	12.2	248	263 (M+)	73
7-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (TMS derivative)	12.5	248	263 (M+)	73
2,2,4-trimethyl-quinoline	9.8	171 (M+)	156	141

Note: The mass-to-charge ratios (m/z) for the parent compound are based on predicted fragmentation patterns, with the molecular ion (M+) at m/z 175 and a likely base peak from the loss of a methyl group. For the hydroxylated metabolites, the m/z values correspond to their trimethylsilyl (TMS) derivatives. The aromatized metabolite, 2,2,4-trimethyl-quinoline, would have a distinct mass spectrum. Retention times are estimates and will vary depending on the specific chromatographic conditions.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol.

Caption: Workflow for the GC-MS analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its metabolites.

Signaling Pathway of Metabolism

The following diagram illustrates the predicted metabolic pathways of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Caption: Predicted metabolic pathways of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Application of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in Neuroprotective Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the neuroprotective applications of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (THTQ), with a specific focus on its hydroxylated derivative, 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ). The provided information is intended to guide researchers in designing and conducting experiments to evaluate the neuroprotective potential of this class of compounds.

Application Notes

Introduction

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its derivatives are emerging as promising candidates for neuroprotective therapies. These compounds have demonstrated significant antioxidant and anti-inflammatory properties in preclinical studies. In particular, HTHQ has shown efficacy in in vivo models of neurodegenerative diseases, such as Parkinson's disease, by mitigating oxidative stress, reducing inflammation, and inhibiting neuronal apoptosis.

Mechanism of Action

The neuroprotective effects of HTHQ are attributed to its multifaceted mechanism of action:

• Antioxidant Activity: HTHQ effectively reduces oxidative stress by scavenging free radicals and decreasing the levels of oxidative damage markers, such as 8-isoprostane and other lipid and protein oxidation products. This protective action is associated with the enhancement of the endogenous antioxidant system.

• Anti-inflammatory Effects: HTHQ has been shown to suppress neuroinflammation by reducing the expression of pro-inflammatory cytokines and decreasing the activity of myeloperoxidase. This anti-inflammatory action is mediated, at least in part, through the inhibition of the NF-κB signaling pathway.

• Modulation of Signaling Pathways: The neuroprotective properties of HTHQ are linked to its ability to modulate key cellular signaling pathways involved in stress response and cell survival. It has been observed to upregulate the expression of antioxidant genes through the activation of Nrf2 and Foxo1 transcription factors.

• Anti-apoptotic Effects: HTHQ demonstrates the ability to suppress apoptosis in neuronal cells, a critical process in the progression of neurodegenerative diseases.

Quantitative Data Summary

The following tables summarize the quantitative data from studies evaluating the neuroprotective effects of HTHQ in a rotenone-induced rat model of Parkinson's disease.

Table 1: Effect of HTHQ on Motor Coordination in Rotenone-Induced Parkinson's Disease Model

Treatment Group	Dose (mg/kg)	Grip Strength Test (Arbitrary Units)	Walking Beam Test (Score)
Control	-	Data Not Available	Data Not Available
Rotenone (Rot)	-	Significantly Reduced vs. Control	Significantly Impaired vs. Control
Rot + HTHQ	25	Improved vs. Rot	Improved vs. Rot
Rot + HTHQ	50	Significantly Improved vs. Rot	Significantly Improved vs. Rot
Rot + Rasagiline	-	Improved vs. Rot	Improved vs. Rot

Note: Specific numerical data with statistical significance (p-values) were not available in the provided search results. The table reflects the reported trends.

Table 2: Effect of HTHQ on Oxidative Stress Markers in Brain Tissue

Treatment Group	Dose (mg/kg)	8-isoprostane Levels	Lipid Oxidation Products	Protein Oxidation Products
Control	-	Baseline	Baseline	Baseline
Rotenone (Rot)	-	Significantly Increased vs. Control	Significantly Increased vs. Control	Significantly Increased vs. Control
Rot + HTHQ	25 & 50	Significantly Reduced vs. Rot	Significantly Reduced vs. Rot	Significantly Reduced vs. Rot
Rot + Rasagiline	-	Reduced vs. Rot	Reduced vs. Rot	Reduced vs. Rot

Note: The results indicate a dose-dependent effect, with 50 mg/kg of HTHQ showing greater efficacy.

Table 3: Effect of HTHQ on Inflammatory Markers in Brain Tissue

Treatment Group	Dose (mg/kg)	Myeloperoxidase Activity	Pro-inflammatory Cytokine mRNA Levels	NF-κB Expression
Control	-	Baseline	Baseline	Baseline
Rotenone (Rot)	-	Significantly Increased vs. Control	Significantly Increased vs. Control	Significantly Increased vs. Control
Rot + HTHQ	25 & 50	Significantly Reduced vs. Rot	Significantly Reduced vs. Rot	Significantly Reduced vs. Rot
Rot + Rasagiline	-	Reduced vs. Rot	Reduced vs. Rot	Reduced vs. Rot

Note: HTHQ was reported to be more effective than rasagiline in reducing most of the measured inflammatory markers.

Experimental Protocols

Protocol 1: Rotenone-Induced Parkinson's Disease Model in Rats

This protocol describes the induction of a Parkinson's disease-like pathology in rats using rotenone, a mitochondrial complex I inhibitor.

Materials:

• Rotenone

• Vehicle (e.g., sunflower oil, DMSO)

• Male Wistar rats (250-300g)

• Gavage needles or subcutaneous injection supplies

Procedure:

• Prepare the rotenone solution in the chosen vehicle at the desired concentration (e.g., 2.5 mg/kg).

• Acclimatize rats for at least one week before the start of the experiment.

• Divide the animals into experimental groups (e.g., Control, Rotenone, Rotenone + HTHQ 25 mg/kg, Rotenone + HTHQ 50 mg/kg).

• Administer rotenone (or vehicle for the control group) daily via oral gavage or subcutaneous injection for a period of 28-35 days.

• Administer HTHQ or the reference drug (e.g., rasagiline) to the respective treatment groups, typically one hour before rotenone administration.

• Monitor the animals daily for signs of toxicity and changes in body weight.

• Perform behavioral tests at regular intervals to assess motor function.

• At the end of the treatment period, euthanize the animals and collect brain tissues for further analysis.

Protocol 2: Assessment of Oxidative Stress Markers in Brain Tissue

This protocol outlines the measurement of common markers of oxidative stress in brain homogenates.

Materials:

• Homogenization buffer (e.g., ice-cold phosphate-buffered saline with protease inhibitors)

• Assay kits for 8-isoprostane, lipid peroxidation (e.g., TBARS assay for MDA), and protein carbonyls.

• Spectrophotometer or plate reader

Procedure:

• Thaw the collected brain tissue (e.g., striatum, substantia nigra) on ice.

• Homogenize the tissue in ice-cold homogenization buffer.

• Centrifuge the homogenate at high speed (e.g., 10,000 x g) at 4°C to pellet cellular debris.

• Collect the supernatant for analysis.

• Measure the protein concentration of the supernatant using a standard method (e.g., BCA assay).

• Follow the manufacturer's instructions for the respective assay kits to determine the levels of 8-isoprostane, lipid peroxidation products, and protein carbonyls.

• Normalize the results to the protein concentration of the sample.

Protocol 3: Western Blot Analysis for NF-κB, Nrf2, and Foxo1

This protocol describes the detection and quantification of key signaling proteins by Western blotting.

Materials:

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies against NF-κB p65, Nrf2, Foxo1, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Chemiluminescent substrate and imaging system

Procedure:

• Prepare protein lysates from brain tissue as described in Protocol 2.

• Determine the protein concentration of the lysates.

• Denature an equal amount of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add the chemiluminescent substrate and capture the signal using an imaging system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

Visualizations

Caption: Neuroprotective mechanism of HTHQ.

Caption: In vivo experimental workflow.

Application Notes and Protocols: 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as a versatile intermediate in organic synthesis. The protocols detailed below are intended for researchers in academia and industry, particularly those involved in drug discovery and development, and the synthesis of fine chemicals.

Introduction

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline is a heterocyclic compound that serves as a valuable building block in the synthesis of a variety of more complex molecules. Its secondary amine functionality within a partially saturated quinoline framework allows for diverse chemical transformations, making it an attractive starting material for the preparation of novel compounds with potential biological activity. These notes will cover its synthesis and a key application in N-alkylation reactions.

Synthesis of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

The target compound is readily synthesized from its corresponding dihydroquinoline precursor, 1,2-dihydro-2,2,4-trimethylquinoline, via catalytic hydrogenation.[1]

Experimental Protocol: Synthesis of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

Materials:

• 1,2-dihydro-2,2,4-trimethylquinoline

• Ethanol

• 10% Palladium on Carbon (Pd/C)

• Hydrogen gas

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a suitable reaction vessel, dissolve 2.0 g (11.5 mmol) of 1,2-dihydro-2,2,4-trimethylquinoline in 10 ml of ethanol.

• To this solution, carefully add 0.4 g of 10% Pd/C catalyst.

• Pressurize the vessel with hydrogen gas.

• Heat the reaction mixture to 60°C and maintain for 7 hours with stirring.

• After the reaction is complete, cool the mixture to room temperature and carefully vent the hydrogen gas.

• Remove the catalyst by filtration.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the product.

Results:

This protocol typically yields 1.8 g (89%) of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as a light-brown oil.[1]

Parameter	Value	Reference
Starting Material	1,2-dihydro-2,2,4-trimethylquinoline (2.0 g, 11.5 mmol)	[1]
Catalyst	10% Pd/C (0.4 g)	[1]
Solvent	Ethanol (10 ml)	[1]
Temperature	60°C	[1]
Reaction Time	7 hours	[1]
Product Yield	1.8 g (89%)	[1]
Product Appearance	Light-brown oil	[1]

Application as a Synthetic Intermediate: N-Alkylation

The secondary amine of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a nucleophilic center that can readily undergo N-alkylation reactions. This allows for the introduction of various substituents at the nitrogen atom, leading to a diverse range of derivatives. A representative example is the synthesis of 4-[1-(2,2,4-trimethyl-1,2,3,4-tetrahydroquinolyl)methyl]imidazole.[1]

Experimental Protocol: Synthesis of 4-[1-(2,2,4-trimethyl-1,2,3,4-tetrahydroquinolyl)methyl]imidazole

Materials:

• 4-hydroxymethylimidazole hydrochloride

• Thionyl chloride

• Dimethylformamide (DMF)

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Aqueous sodium hydrogencarbonate solution

• Dichloromethane

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate

Procedure:

Part A: Preparation of the Alkylating Agent

• To 0.5 g (3.7 mmol) of 4-hydroxymethylimidazole hydrochloride, add 3 ml of thionyl chloride.

• Heat the mixture at 50°C for 2 hours.

• Remove the excess thionyl chloride by distillation under reduced pressure. The residue is 4-(chloromethyl)imidazole hydrochloride.

Part B: N-Alkylation Reaction

• Dissolve the residue from Part A in 10 ml of DMF.

• In a separate flask, dissolve 1.1 g (6.3 mmol) of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in 5 ml of DMF.

• Add the solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline to the solution of the alkylating agent.

• Heat the reaction mixture to 100°C and maintain for 1 hour.

• After cooling, remove the DMF by distillation under reduced pressure.

• To the residue, add an aqueous solution of sodium hydrogencarbonate and extract the mixture with dichloromethane.

• Dry the organic layer with anhydrous sodium sulfate and concentrate under reduced pressure to obtain a light-green oil.

Purification:

• Purify the crude product by silica gel column chromatography using ethyl acetate as the developing solvent.

Results:

This protocol yields 0.35 g (39%) of 4-[1-(2,2,4-trimethyl-1,2,3,4-tetrahydroquinolyl)methyl]imidazole as a colorless crystal.[1]

Parameter	Value	Reference
Starting Material 1	4-(chloromethyl)imidazole hydrochloride (from 0.5 g of the corresponding alcohol)	[1]
Starting Material 2	2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (1.1 g, 6.3 mmol)	[1]
Solvent	DMF (15 ml total)	[1]
Temperature	100°C	[1]
Reaction Time	1 hour	[1]
Product Yield	0.35 g (39%)	[1]
Product Appearance	Colorless crystal	[1]

Visualizing the Synthetic Pathways

The following diagrams illustrate the synthesis of the intermediate and its subsequent N-alkylation.

Caption: Synthesis of the intermediate.

References

• 1. prepchem.com [prepchem.com]

Application Notes and Protocols for the In Vivo Formulation of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline is a heterocyclic compound with a growing body of research highlighting its potential therapeutic applications. As a derivative of tetrahydroquinoline, it is recognized for its neuroprotective, antioxidant, and anti-inflammatory properties. Preclinical in vivo studies are crucial for evaluating the efficacy and safety of this compound. A key challenge in such studies is the development of a suitable formulation for efficient and reproducible administration to animal models. This document provides detailed application notes and protocols for the formulation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline for in vivo experiments, with a focus on oral gavage and intraperitoneal injection routes.

Physicochemical Properties and Formulation Considerations

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline is described as a light-brown oil, which suggests it is a lipophilic and hydrophobic compound with low aqueous solubility. Therefore, formulation strategies for poorly soluble compounds are necessary to ensure bioavailability and consistent results in in vivo studies. Common approaches include the use of co-solvent systems or lipid-based formulations.

Recommended Formulation Strategies

Given the hydrophobic nature of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, a co-solvent system is a widely accepted approach for achieving a clear and stable solution for parenteral administration. For oral administration, an oil-based vehicle can also be considered.

Table 1: Recommended Co-Solvent Formulation for Intraperitoneal Injection

Component	Percentage (%)	Volume for 1 mL	Purpose
DMSO	10%	100 µL	Primary solvent for the compound
PEG300	40%	400 µL	Co-solvent, enhances solubility
Tween-80	5%	50 µL	Surfactant, prevents precipitation
Sterile Saline (0.9% NaCl)	45%	450 µL	Diluent, ensures isotonicity

Note: The final concentration of DMSO should be kept as low as possible, generally not exceeding 10% for intraperitoneal injections in rodents to avoid toxicity. For sensitive animal models, the DMSO concentration may need to be reduced.[1]

Table 2: Recommended Oil-Based Formulation for Oral Gavage

Component	Percentage (%)	Volume for 1 mL	Purpose
2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline	Target Concentration	e.g., 10 mg	Active Pharmaceutical Ingredient
DMSO (optional)	10%	100 µL	Initial solubilization aid
Corn Oil or Soybean Oil	90%	900 µL	Vehicle for oral administration

Note: When preparing an oil-based formulation, it is crucial to ensure the compound is fully dissolved and the solution is homogenous before administration. Gentle warming and vortexing can aid in dissolution.

Experimental Protocols

Protocol 1: Preparation of Co-Solvent Formulation for Intraperitoneal Injection

This protocol is designed to prepare a 10 mg/mL stock solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The final concentration for injection can be adjusted by diluting with the vehicle.

Materials:

• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

• Dimethyl sulfoxide (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Tween-80, sterile

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Initial Solubilization: In a sterile microcentrifuge tube, dissolve 10 mg of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in 100 µL of DMSO. Vortex until the compound is completely dissolved.

• Addition of Co-solvent: Add 400 µL of PEG300 to the solution. Vortex thoroughly to ensure complete mixing.

• Addition of Surfactant: Add 50 µL of Tween-80 to the mixture. Vortex until the solution is homogenous.

• Final Dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL.

• Final Mixing: Vortex the final solution until it is clear and free of any precipitates. If precipitation occurs, gentle warming (to 37°C) and/or sonication may be used to aid dissolution.

• Pre-administration Check: Before injection, visually inspect the solution for any signs of precipitation. The final formulation should be a clear solution.

Protocol 2: Intraperitoneal (IP) Injection in Mice

Materials:

• Prepared formulation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Mouse (e.g., C57BL/6, 20-25 g)

• 1 mL sterile syringe

• 25-27 gauge sterile needle

• Animal scale

• 70% ethanol for disinfection

Procedure:

• Dosage Calculation: Weigh the mouse accurately to calculate the required injection volume based on the desired dose (e.g., in mg/kg). The recommended maximum injection volume for a mouse is 10 mL/kg.

• Syringe Preparation: Draw the calculated volume of the formulation into a sterile syringe. Ensure there are no air bubbles.

• Animal Restraint: Restrain the mouse securely, exposing the abdomen. A common method is to scruff the mouse and allow the hindquarters to rest in the palm of your hand. Tilt the mouse so its head is pointing downwards at a 30-40° angle.

• Injection Site Identification: The preferred injection site is the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.

• Injection: Insert the needle, bevel up, at a 30-45° angle into the identified injection site. Aspirate briefly to ensure no fluid (e.g., blood, urine) is drawn into the syringe. If aspiration is clear, slowly and steadily inject the solution.

• Needle Withdrawal: Withdraw the needle smoothly and return the animal to its cage.

• Post-injection Monitoring: Observe the animal for any signs of distress or adverse reactions immediately after the injection and at regular intervals as per the experimental protocol.

Protocol 3: Preparation of Oil-Based Formulation for Oral Gavage

Materials:

• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

• Corn oil or soybean oil, pharmaceutical grade

• DMSO (optional)

• Sterile tubes

• Vortex mixer

• Oral gavage needles (18-20 gauge, with a ball tip)

• Syringes (e.g., 1 mL)

Procedure:

• Weighing the Compound: Accurately weigh the required amount of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

• Dissolution:

  • Directly in Oil: Add the compound to the required volume of corn oil or soybean oil. Vortex and gently warm (to 37°C) if necessary to achieve a clear solution.

  • Using a Co-solvent: For higher concentrations, first dissolve the compound in a small volume of DMSO (e.g., 10% of the final volume) and then add the oil. Vortex thoroughly.

• Homogenization: Ensure the final formulation is a homogenous solution or a uniform suspension before administration.

Protocol 4: Oral Gavage in Mice

Procedure:

• Dosage Calculation: Weigh the mouse and calculate the volume of the formulation to be administered. The maximum recommended volume for oral gavage in mice is 10 mL/kg.[2]

• Gavage Needle Measurement: Measure the correct insertion depth by placing the gavage needle alongside the mouse, from the corner of the mouth to the last rib. Mark this length on the needle.

• Syringe Preparation: Fill the syringe with the calculated volume of the formulation and attach the gavage needle.

• Animal Restraint: Restrain the mouse firmly in an upright position.

• Needle Insertion: Gently insert the gavage needle into the mouth, slightly to one side, and advance it along the roof of the mouth towards the esophagus. The mouse should swallow as the tube is advanced. The needle should pass smoothly without resistance.

• Administration: Once the needle is at the predetermined depth, administer the solution slowly and steadily.

• Needle Removal: Remove the gavage needle slowly and smoothly.

• Post-gavage Monitoring: Return the mouse to its cage and monitor for any signs of respiratory distress or regurgitation.

Mandatory Visualizations

Signaling Pathway

The neuroprotective and anti-inflammatory effects of tetrahydroquinoline derivatives are, in part, mediated through the inhibition of the NF-κB signaling pathway.

Caption: Canonical NF-κB signaling pathway in neuroinflammation.

Experimental Workflow

The following diagram illustrates the workflow for the preparation and administration of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline for in vivo experiments.

Caption: General workflow for in vivo experiments.

Disclaimer

The provided formulations and protocols are intended as a starting point for research purposes. The optimal formulation and dosage may vary depending on the specific experimental conditions, animal model, and desired pharmacokinetic profile. It is highly recommended to perform pilot studies to determine the most suitable formulation and to assess the tolerability and efficacy of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in the chosen model. All animal experiments should be conducted in accordance with institutional guidelines and regulations.

References

• 1. researchgate.net [researchgate.net]
• 2. NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing the Antioxidant Efficacy of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (THTQ) and its derivatives are synthetic compounds that have garnered significant interest for their potential antioxidant properties.[1][2] These compounds are of particular relevance in the fields of medicinal chemistry and drug development due to their demonstrated neuroprotective, anti-inflammatory, and antioxidant effects in preclinical studies.[1][3] The core mechanism of their antioxidant activity is attributed to their ability to scavenge reactive oxygen species (ROS), enhance the endogenous antioxidant defense system, and mitigate oxidative stress, a key factor in the pathogenesis of numerous diseases.[1][2][4] Specifically, derivatives like 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ) have shown promise in reducing markers of oxidative stress and inflammation.[2][3]

These application notes provide detailed protocols for a multi-tiered approach to evaluating the antioxidant efficacy of THTQ, starting with fundamental in vitro chemical assays and progressing to more biologically relevant cell-based models.

General Experimental Workflow

A comprehensive assessment of the antioxidant potential of a compound like THTQ involves a systematic progression from simple, rapid chemical screening assays to more complex cellular assays that provide insights into its activity in a biological context.

Caption: General workflow for assessing the antioxidant activity of THTQ.

Part 1: In Vitro Chemical Assays

These assays provide a rapid and cost-effective method for initial screening of the radical scavenging capabilities of THTQ.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.[5] The reduction of the violet DPPH radical to the pale yellow diphenylpicrylhydrazine is monitored spectrophotometrically, where the degree of discoloration is proportional to the antioxidant's scavenging activity.[5][6]

Experimental Protocol:

• Reagent Preparation:

  • DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle at 4°C.[5]

  • THTQ Test Samples: Prepare a stock solution of THTQ in a suitable solvent (e.g., methanol or ethanol) and create a series of dilutions.

  • Standard: Prepare a series of dilutions of a standard antioxidant such as Trolox or Gallic Acid (e.g., 1-100 µg/mL).[5]

• Assay Procedure (96-well plate format):

  • Add 100 µL of the THTQ test sample or standard at various concentrations to the wells of a 96-well plate.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • Mix and incubate the plate in the dark at room temperature for 30 minutes.[7]

  • Measure the absorbance at 517 nm using a microplate reader.[7]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

    Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the THTQ sample.

  • Determine the IC50 value, which is the concentration of THTQ required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates higher antioxidant activity.

Data Presentation:

Compound	Concentration (µg/mL)	% DPPH Scavenging	IC50 (µg/mL)
THTQ
Trolox (Standard)

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay evaluates the capacity of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue/green chromophore.[8][9] The reduction of ABTS•+ by an antioxidant leads to a decrease in absorbance at 734 nm, which is proportional to the antioxidant concentration.[8] This method is applicable to both hydrophilic and lipophilic compounds.[8]

Experimental Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Prepare a 7 mM aqueous solution of ABTS.

  • Potassium Persulfate Solution (2.45 mM): Prepare a 2.45 mM aqueous solution of potassium persulfate.[8]

  • ABTS•+ Working Solution: Mix equal volumes of the ABTS stock solution and the potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use to ensure complete radical generation.[5][10] Dilute the resulting ABTS•+ solution with ethanol or a phosphate buffer to an absorbance of 0.70 (± 0.02) at 734 nm.

  • THTQ Test Samples: Prepare a stock solution of THTQ and a series of dilutions.

  • Standard: Prepare a series of dilutions of Trolox to generate a standard curve.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the THTQ test sample or standard at various concentrations to the wells.

  • Add 180 µL of the ABTS•+ working solution to each well.[5]

  • Incubate at room temperature for 5-7 minutes.[5]

  • Measure the absorbance at 734 nm.[8]

• Data Analysis:

  • Calculate the percentage of ABTS•+ inhibition using a similar formula as for the DPPH assay.

  • Express the antioxidant capacity as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from the Trolox standard curve.

Data Presentation:

Compound	Concentration (µg/mL)	% ABTS•+ Inhibition	TEAC (µM Trolox Equivalents/µg compound)
THTQ
Trolox (Standard)

Part 2: Cell-Based Assays

Cell-based assays offer a more biologically relevant assessment of antioxidant activity by considering factors such as cellular uptake, metabolism, and localization of the compound.[11]

Cellular Antioxidant Activity (CAA) Assay

Principle: The CAA assay measures the ability of a compound to prevent the formation of the fluorescent compound 2',7'-dichlorofluorescein (DCF) from the non-fluorescent probe 2',7'-dichlorodihydrofluorescin diacetate (DCFH-DA) within cells.[9][11] DCFH-DA diffuses into cells and is deacetylated by cellular esterases to DCFH, which is then oxidized by peroxyl radicals to the highly fluorescent DCF.[9][11] The presence of an antioxidant scavenges the radicals, thus inhibiting the formation of DCF.[11]

Experimental Protocol:

• Cell Culture:

  • Culture human hepatocarcinoma (HepG2) or other suitable adherent cells in a 96-well black fluorescence cell culture plate until they reach 90-100% confluency.[9]

• Assay Procedure:

  • Remove the culture medium and wash the cells three times with Dulbecco's Phosphate-Buffered Saline (DPBS) or Hank's Balanced Salt Solution (HBSS).[9]

  • Add 50 µL of DCFH-DA probe solution to all wells.[9]

  • Add 50 µL of THTQ at various concentrations or a standard antioxidant like quercetin to the wells.[9]

  • Incubate at 37°C for 60 minutes.[9]

  • Carefully remove the solution and wash the cells three times with DPBS or HBSS.[9]

  • Add 100 µL of a free radical initiator solution (e.g., AAPH) to all wells.[5]

  • Immediately begin reading the fluorescence in a microplate reader at 37°C with an excitation wavelength of approximately 480 nm and an emission wavelength of around 530 nm.[9] Read the wells at intervals (e.g., every 5 minutes) for a total of 60 minutes.[5][9]

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence versus time plot.

  • Determine the CAA value using the following formula:

    Where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

  • Express the results as quercetin equivalents.

Data Presentation:

Compound	Concentration (µM)	CAA Value (µmol Quercetin Equivalents/100 µmol compound)
THTQ
Quercetin (Standard)

Part 3: Mechanistic Studies

To understand how THTQ exerts its antioxidant effects at a molecular level, it is crucial to investigate its impact on relevant cellular signaling pathways.

NF-κB Signaling Pathway Analysis

Background: The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a key regulator of inflammation.[1] Oxidative stress can activate this pathway, leading to the expression of pro-inflammatory cytokines.[1] Derivatives of THTQ have been shown to suppress the NF-κB pathway.[1][3]

Experimental Approach:

• Cell Treatment: Treat cells (e.g., macrophages or other relevant cell lines) with an inflammatory stimulus (e.g., lipopolysaccharide, LPS) in the presence or absence of THTQ.

• Western Blotting: Analyze the protein expression levels of key components of the NF-κB pathway, such as phosphorylated IκBα, and the nuclear translocation of the p65 subunit of NF-κB.

• ELISA: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant.

Caption: Proposed mechanism of THTQ in the NF-κB signaling pathway.

By following these detailed protocols, researchers can systematically and comprehensively evaluate the antioxidant efficacy of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its derivatives, providing valuable data for drug development and further mechanistic studies.

References

• 1. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline|CAS 4497-58-9 [benchchem.com]
• 2. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson’s Disease [mdpi.com]
• 3. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. kamiyabiomedical.com [kamiyabiomedical.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

There are several established methods for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The most common approaches include:

• Hydrogenation of 1,2-dihydro-2,2,4-trimethylquinoline: This is a high-yielding method that involves the reduction of the dihydroquinoline precursor, often using a palladium-on-carbon (Pd/C) catalyst in a hydrogen atmosphere.[1]

• Condensation of Aniline with Acetone: This method involves the reaction of aniline with acetone in the presence of a catalyst. Various catalysts can be employed, including zeolites, scandium triflate, and a combination of hydrogen fluoride and boron trifluoride.[2][3] This reaction can sometimes lead to the formation of polymeric byproducts.[4]

• Domino Reactions: Certain domino reactions, such as the reduction-reductive amination of 2-nitroarylketones, can be utilized to construct the tetrahydroquinoline scaffold in a multi-step, one-pot process.[5]

Q2: What is a typical yield for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

The yield is highly dependent on the chosen synthetic route and optimization of reaction conditions. For instance, the hydrogenation of 1,2-dihydro-2,2,4-trimethylquinoline can achieve yields as high as 89%.[1] In contrast, methods involving the condensation of aniline and acetone have reported varying yields, with some instances around 38-69%.[3]

Q3: How can I purify the final product?

Purification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is typically achieved through silica gel column chromatography.[1] The choice of eluent (developing solvent) is crucial for effective separation. Additionally, standard workup procedures often involve extraction with an organic solvent like dichloromethane, followed by washing with an aqueous solution (e.g., sodium bicarbonate), drying of the organic layer with an anhydrous salt (e.g., sodium sulfate), and concentration under reduced pressure.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete reaction: Insufficient reaction time or temperature.	Monitor the reaction progress using Thin-Layer Chromatography (TLC). Consider increasing the reaction temperature or extending the reaction time.
Catalyst inactivity: The catalyst may be old, poisoned, or used in insufficient quantity.	Use a fresh batch of catalyst. For hydrogenation reactions, ensure the catalyst is not exposed to air for extended periods. Optimize the catalyst loading.
Poor quality of starting materials: Impurities in aniline or acetone can interfere with the reaction.	Use freshly distilled or high-purity starting materials.
Formation of Polymeric Side Products	In the condensation of aniline and acetone: This is a known issue, especially under certain acidic conditions.	The reaction of aniline with acetone can lead to the formation of dimers, trimers, and tetramers of 2,2,4-trimethyl-1,2-dihydroquinoline.[4] Carefully control the reaction temperature and consider using a milder catalyst. A slower addition of acetone may also help to minimize polymerization.
Product is an Oil and Fails to Crystallize	Presence of impurities: Residual solvent or side products can inhibit crystallization.	Ensure all residual solvent is removed under a high vacuum. Attempt purification via silica gel column chromatography to remove impurities.
Inherent nature of the product: The product may exist as an oil at room temperature.	If the product is indeed an oil, crystallization can be induced by trituration with a non-polar solvent like pentane or diethyl ether. Alternatively, attempt to form a salt (e.g., hydrochloride) which may be more crystalline.
Difficulty in Catalyst Separation	Homogeneous catalyst: Some acid catalysts can be difficult to remove from the reaction mixture.	Consider using a heterogeneous catalyst, such as a zeolite, which can be easily removed by filtration.[2]
Fine catalyst particles (e.g., Pd/C): The catalyst may pass through standard filter paper.	After hydrogenation, the catalyst can be removed by filtration through a pad of Celite.

Quantitative Data Summary

Table 1: Comparison of Reaction Conditions and Yields for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Synthesis

Synthetic Method	Starting Materials	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Hydrogenation	1,2-dihydro-2,2,4-trimethylquinoline	10% Pd/C	Ethanol	60	7	89	[1]
Condensation	Aniline, Acetone	BF₃/Aniline complex	-	100-105	8	69.2	[3]
Condensation	Aniline, Acetone	Zeolite H-Y-MMM	-	60-230	6-23	Not specified	[2]
Condensation	Aniline, Acetone	Sc(OTf)₃	Acetonitrile	Room Temp (Microwave)	2-6	65	[2]

Experimental Protocols

Protocol 1: Synthesis via Hydrogenation of 1,2-dihydro-2,2,4-trimethylquinoline [1]

Materials:

• 1,2-dihydro-2,2,4-trimethylquinoline (2.0 g, 11.5 mmol)

• 10% Palladium on Carbon (Pd/C) (0.4 g)

• Ethanol (10 ml)

• Hydrogen gas

Procedure:

• Dissolve 1,2-dihydro-2,2,4-trimethylquinoline in ethanol in a suitable reaction vessel.

• Add the 10% Pd/C catalyst to the solution.

• Pressurize the reaction vessel with hydrogen gas.

• Heat the reaction mixture to 60°C and stir for 7 hours.

• After the reaction is complete, cool the mixture to room temperature and carefully vent the hydrogen gas.

• Remove the catalyst by filtration through a pad of Celite.

• Concentrate the filtrate under reduced pressure to obtain the product as a light-brown oil.

Protocol 2: General Procedure for Condensation of Aniline with Acetone using a Zeolite Catalyst [2]

Materials:

• Aniline

• Acetone

• Micro-meso-macroporous zeolite H-Y-MMM catalyst (5-20% by weight)

Procedure:

• Combine aniline, acetone, and the zeolite catalyst in a reaction vessel.

• Heat the reaction mixture to a temperature between 60°C and 230°C.

• Maintain the reaction for a period of 6 to 23 hours.

• Upon completion, cool the reaction mixture.

• Separate the catalyst by filtration.

• The crude product can then be purified, typically by distillation or column chromatography.

Visualizations

References

• 1. prepchem.com [prepchem.com]
• 2. RU2609028C1 - Method of producing 2, 2, 4-trimethyl-1, 2-dihydroquinoline - Google Patents [patents.google.com]
• 3. US4746743A - Process for producing 2,2,4-trimethyl-1,2-dihydroquinoline - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. It is designed for researchers, scientists, and drug development professionals.

Purification Method Selection Workflow

The selection of an appropriate purification technique is critical for obtaining high-purity 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The following workflow provides a general guideline for choosing the most suitable method based on the scale of your experiment and the nature of the impurities.

Caption: Workflow for selecting a purification method.

Data Presentation: Comparison of Purification Techniques

The following table summarizes the effectiveness of different purification techniques for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline based on reported data.

Purification Technique	Starting Material	Reagents/Conditions	Achieved Purity (%)	Yield (%)	Reference
Vacuum Distillation	Crude reaction mixture	Reduced pressure	92 - 96.5	High (not specified)	[1]
Silica Gel Column Chromatography	Crude reaction mixture	Ethyl acetate as eluent	Not specified	39 (of a subsequent product)	[2]
Recrystallization (as a salt)	Crude quinoline	Conversion to a salt (e.g., hydrochloride), followed by crystallization and regeneration of the free base.	High (not specified)	Not specified

Experimental Protocols

Protocol 1: Vacuum Distillation

This method is suitable for large-scale purification and for separating the product from non-volatile or high-boiling impurities.

Materials:

• Crude 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Distillation flask

• Short-path distillation head

• Condenser

• Receiving flask

• Vacuum pump

• Heating mantle with a stirrer

• Thermometer

• Stir bar

Procedure:

• Assemble the distillation apparatus. Ensure all glassware is free of cracks and all joints are properly sealed with vacuum grease.

• Place the crude 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and a stir bar into the distillation flask. Do not fill the flask more than two-thirds full.

• Begin stirring and gradually apply vacuum.

• Once a stable vacuum is achieved, begin heating the distillation flask gently.

• Collect the fraction that distills at the expected boiling point for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline under the applied pressure.

• After collecting the desired fraction, remove the heat source and allow the apparatus to cool to room temperature before releasing the vacuum.

Protocol 2: Silica Gel Column Chromatography

This technique is ideal for separating the target compound from impurities with different polarities.

Materials:

• Crude 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Silica gel (60-120 mesh)

• Eluent (e.g., ethyl acetate, or a mixture of hexane and ethyl acetate)

• Triethylamine (optional, to reduce tailing)

• Chromatography column

• Sand

• Cotton or glass wool

• Collection tubes or flasks

• TLC plates and developing chamber

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent.

• Column Packing: Plug the bottom of the column with cotton or glass wool and add a layer of sand. Pour the silica gel slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing. Add another layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Add the eluent to the column and begin collecting fractions. The progress of the separation can be monitored by TLC.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Protocol 3: Recrystallization

Recrystallization is an effective final purification step to obtain a highly pure solid product. Since 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is an oil at room temperature, this technique is typically applied after converting it to a solid salt, such as the hydrochloride salt.

Materials:

• Crude 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Hydrochloric acid (HCl)

• A suitable solvent system (e.g., ethanol/water, isopropanol)

• Erlenmeyer flask

• Heating plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Salt Formation: Dissolve the crude 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in a suitable solvent and add HCl to precipitate the hydrochloride salt.

• Solvent Selection: Determine a suitable recrystallization solvent or solvent pair where the salt has high solubility at elevated temperatures and low solubility at room or lower temperatures.

• Dissolution: Dissolve the crude salt in a minimal amount of the hot recrystallization solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent.

• Drying: Dry the crystals to remove any residual solvent.

• Regeneration of Free Base (Optional): If the free base is required, the purified salt can be neutralized with a base and extracted.

Troubleshooting Guides and FAQs

General Troubleshooting

Caption: General troubleshooting workflow for purification issues.

Q1: My purified product is still a light-brown oil. How can I decolorize it?

A1: The color may be due to trace impurities. If the purity is otherwise acceptable, you can try treating a solution of your compound with activated charcoal. Dissolve the oil in a suitable solvent, add a small amount of activated charcoal, stir for a short period, and then filter the charcoal off. Remove the solvent to recover the decolorized product. Be aware that using too much charcoal can lead to a loss of your product.

Q2: I'm not sure which purification method to start with. What do you recommend?

A2: For a first attempt at purification, especially on a smaller scale, silica gel column chromatography is often a good choice as it can separate a wide range of impurities. If you are working on a larger scale and the impurities are significantly less volatile than your product, vacuum distillation is more practical.

Vacuum Distillation Troubleshooting

Q3: My compound seems to be decomposing during vacuum distillation, even at reduced pressure.

A3: This can happen if the temperature is still too high. Try to achieve a lower vacuum to further decrease the boiling point. Ensure your vacuum pump is working efficiently and that there are no leaks in your system. You can also consider a faster distillation rate (short-path distillation) to minimize the time the compound spends at high temperatures.

Q4: I am having trouble maintaining a stable vacuum.

A4: Leaks are the most common cause of an unstable vacuum. Check all ground glass joints to ensure they are properly sealed with a thin, even layer of vacuum grease. Inspect all tubing for cracks or loose connections. Ensure your vacuum pump is in good working order and the pump oil is clean.

Column Chromatography Troubleshooting

Q5: My compound is streaking or tailing on the TLC plate and the column. What can I do?

A5: 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a basic compound (an amine), which can interact strongly with the acidic silanol groups on the silica gel, causing tailing. To mitigate this, you can add a small amount of a basic modifier, such as triethylamine (0.1-1%) , to your eluent. This will neutralize the acidic sites on the silica and improve the peak shape.

Q6: I am not getting good separation between my product and an impurity.

A6: You need to optimize your eluent system. Use TLC to test different solvent mixtures. If you are using a hexane/ethyl acetate system, try varying the ratio. If that doesn't work, you can try a different solvent system altogether, for example, dichloromethane/methanol. A shallower solvent gradient during column chromatography can also improve separation.

Recrystallization Troubleshooting

Q7: My compound is "oiling out" instead of forming crystals.

A7: "Oiling out" occurs when the solute comes out of the solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is cooled too quickly. Try using a lower-boiling point solvent or a different solvent system. Ensure the solution cools down slowly to encourage crystal formation.

Q8: No crystals are forming, even after cooling the solution in an ice bath.

A8: This usually indicates that the solution is not saturated, likely because too much solvent was used. You can try to induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution or by adding a seed crystal of the pure compound. If these methods fail, you may need to evaporate some of the solvent to concentrate the solution and then try cooling it again.

References

• 1. prepchem.com [prepchem.com]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Technical Support Center: Synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed during the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

A1: The synthesis typically proceeds in two main stages: the formation of 2,2,4-trimethyl-1,2-dihydroquinoline from aniline and acetone, followed by its hydrogenation. The majority of side products arise during the initial acid-catalyzed condensation of aniline and acetone. The most prevalent side products include:

• Polymers of 2,2,4-trimethyl-1,2-dihydroquinoline: The dihydroquinoline intermediate has a tendency to polymerize, especially in the presence of acid catalysts like hydrochloric acid, forming dimers, trimers, and higher oligomers.[1][2] Commercial grades of what is often called "acetone anil" are frequently complex mixtures of these oligomers.[3]

• p,p'-Diamino-2,2-diphenylpropane: This compound and its subsequent reaction products can form from aniline and acetone, particularly under aqueous acidic conditions.[1]

• Unreacted Starting Materials: Residual aniline and acetone may be present in the crude product.

• 2,2,4-trimethyl-1,2-dihydroquinoline: Incomplete hydrogenation will result in the presence of this intermediate in the final product.

• 2,4-Dimethylquinoline: This can be formed through the alkaline decomposition of the "acetone anil" intermediate.[4]

Q2: How can I minimize the formation of polymeric byproducts?

A2: The formation of polymeric byproducts is a common challenge. To minimize their formation, consider the following strategies:

• Control of Reaction Temperature: The reaction between aniline and acetone is exothermic.[5] Careful temperature control is crucial to prevent excessive polymerization.

• Catalyst Choice and Concentration: The type and concentration of the acid catalyst can significantly influence the extent of polymerization. While acids are necessary for the reaction, high concentrations, particularly of hydrochloric acid, can promote the formation of polymers.[1] Experimenting with milder catalysts or optimizing the catalyst loading may be beneficial.

• Absence of Water: The formation of 2,2,4-trimethyl-1,2-dihydroquinoline is favored in the absence of water.[1] Ensure that all reactants and solvents are anhydrous.

Q3: I am observing a significant amount of unreacted aniline in my reaction mixture. What could be the cause?

A3: The presence of a large amount of unreacted aniline could be due to several factors:

• Insufficient Reaction Time or Temperature: The reaction may not have reached completion. Ensure that the reaction is stirred for a sufficient duration at the appropriate temperature.

• Inadequate Catalyst Activity: The acid catalyst may be old, inactive, or used in an insufficient amount.

• Stoichiometry of Reactants: An excess of aniline is sometimes used to drive the reaction, but this will require efficient removal during workup. Check the molar ratio of your reactants.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Suggested Solution(s)
Low yield of the desired product	- Excessive polymerization. - Incomplete reaction. - Formation of other side products (e.g., p,p'-diamino-2,2-diphenylpropane).	- Optimize reaction temperature and catalyst concentration to minimize polymerization. - Increase reaction time or temperature cautiously. - Ensure anhydrous conditions to favor dihydroquinoline formation.
Product is a thick, viscous oil or resin	- High concentration of polymeric byproducts.	- Modify the reaction conditions to reduce polymerization (see Q2). - Purify the crude product using column chromatography or vacuum distillation to separate the monomeric product from the polymers.
Presence of an unexpected aromatic compound	- Possible formation of 2,4-dimethylquinoline.	- Avoid strongly basic conditions during workup of the dihydroquinoline intermediate.
Incomplete hydrogenation of the dihydroquinoline intermediate	- Inactive hydrogenation catalyst (e.g., Pd/C). - Insufficient hydrogen pressure or reaction time. - Presence of catalyst poisons in the substrate.	- Use fresh, high-quality catalyst. - Increase hydrogen pressure and/or reaction time. - Purify the 2,2,4-trimethyl-1,2-dihydroquinoline intermediate before hydrogenation to remove any potential catalyst poisons.

Experimental Protocols

Synthesis of 2,2,4-trimethyl-1,2-dihydroquinoline (Intermediate)

This protocol is a generalized procedure based on literature methods. Optimization may be required.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine aniline and a molar excess of acetone.

• Catalyst Addition: Slowly add a catalytic amount of an acid catalyst (e.g., a small amount of concentrated hydrochloric acid or a Lewis acid like boron trifluoride etherate). The reaction is exothermic, and the temperature should be monitored and controlled.[5]

• Reaction: Stir the mixture at a controlled temperature (e.g., room temperature to a gentle reflux) for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, neutralize the catalyst with a suitable base (e.g., a solution of sodium carbonate or sodium hydroxide). Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation to separate the monomeric 2,2,4-trimethyl-1,2-dihydroquinoline from unreacted starting materials and polymeric byproducts.

Hydrogenation of 2,2,4-trimethyl-1,2-dihydroquinoline to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Reaction Setup: In a suitable hydrogenation vessel, dissolve the purified 2,2,4-trimethyl-1,2-dihydroquinoline in a solvent such as ethanol.[6]

• Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, typically 5-10 wt%).[6]

• Hydrogenation: Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1-5 atm) and stir the mixture at a suitable temperature (e.g., room temperature to 60°C) until the uptake of hydrogen ceases.[6]

• Workup: Filter the reaction mixture through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure to obtain the crude 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

• Purification: The product can be further purified by vacuum distillation or column chromatography if necessary.

Reaction Pathway and Side Product Formation

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. US4326062A - Manufacture of polymerized 2,2,4-trimethyl-1,2-dihydroquinoline - Google Patents [patents.google.com]
• 3. 2,2,4-Trimethyl-1,2-dihydroquinoline - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. RU2609028C1 - Method of producing 2, 2, 4-trimethyl-1, 2-dihydroquinoline - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]

troubleshooting degradation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline during storage

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The information provided will help in identifying and resolving issues related to the degradation of this compound during storage.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline degradation during storage?

A1: The primary cause of degradation is oxidation.[1] As an antioxidant itself, 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, and elevated temperatures. The oxidation process typically involves the formation of quinoline derivatives.[1]

Q2: What are the ideal storage conditions for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

A2: To minimize degradation, the compound should be stored in a cool, dry, and dark place.[1] It is recommended to store it under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container to prevent exposure to oxygen and moisture.

Q3: What are the visible signs of degradation?

A3: A notable sign of degradation is a change in the physical appearance of the compound. Fresh, pure 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is typically a light-brown or light-green oil.[2] Upon degradation, you may observe a darkening of the color, potentially to a deep brown or reddish-brown, and an increase in viscosity. The formation of solid precipitates may also indicate significant degradation or polymerization.

Q4: Can 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline undergo polymerization during storage?

A4: Yes, this compound can undergo polymerization, especially under acidic conditions or upon prolonged storage, leading to the formation of oligomers.[3] This is a known characteristic, as the polymerized form is used as a commercial antioxidant.

Q5: How can I analytically confirm the degradation of my sample?

A5: Degradation can be confirmed using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).[4][5] This technique can separate the intact compound from its degradation products, allowing for quantification of the remaining pure compound and detection of impurities.

Troubleshooting Guide

This guide is designed to help you troubleshoot common issues related to the degradation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Darkening of Color	Oxidation due to exposure to air and/or light.	1. Immediately blanket the sample with an inert gas (argon or nitrogen). 2. Store the vial in a dark place, such as a light-blocking container or an amber vial. 3. For future use, aliquot the compound into smaller, single-use vials to minimize repeated exposure of the bulk sample to air.
Increased Viscosity or Solid Formation	Polymerization or formation of insoluble degradation products.	1. Confirm the identity of the material using analytical techniques like HPLC or NMR. 2. If polymerization is confirmed, the material may not be suitable for applications requiring the monomeric form. 3. Consider purification by column chromatography if the degradation is minor, though this may be challenging.
Unexpected Peaks in HPLC Analysis	Presence of degradation products.	1. Perform forced degradation studies (see Experimental Protocols) to tentatively identify the degradation products. 2. Optimize the HPLC method to ensure baseline separation of the main peak from all impurity peaks. 3. Consider using a mass spectrometer (LC-MS) to identify the mass of the unknown peaks and elucidate their structures.
Inconsistent Experimental Results	Use of a partially degraded sample.	1. Always use a fresh sample or a sample that has been properly stored for critical experiments. 2. Before use, visually inspect the sample for any signs of degradation. 3. If in doubt, re-analyze the purity of the starting material by HPLC before proceeding with your experiment.

Experimental Protocols

Stability-Indicating HPLC Method for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This protocol provides a starting point for developing a stability-indicating HPLC method. Optimization may be required based on the specific degradation products and available instrumentation.

Objective: To separate and quantify 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline from its potential degradation products.

Instrumentation and Materials:

• HPLC system with a UV detector or a photodiode array (PDA) detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Trifluoroacetic acid (TFA)

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline reference standard

• Sample of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline to be tested

Chromatographic Conditions (Starting Point):

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Procedure:

• Standard Preparation: Prepare a stock solution of the reference standard in the mobile phase (e.g., 1 mg/mL). Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Accurately weigh and dissolve the test sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Analysis: Inject the standard solutions and the test sample into the HPLC system.

• Data Analysis: Identify the peak corresponding to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline based on the retention time of the reference standard. Quantify the amount of the compound in the test sample using the calibration curve. The presence of additional peaks indicates the presence of impurities or degradation products.

Forced Degradation Studies

Forced degradation studies are essential for understanding the degradation pathways and for developing a robust stability-indicating method.[6][7][8][9][10]

1. Acid Hydrolysis:

• Dissolve the compound in a solution of 0.1 M HCl.

• Heat the solution at 60°C for 2 hours.

• Cool, neutralize with 0.1 M NaOH, and dilute with mobile phase before injection.

2. Base Hydrolysis:

• Dissolve the compound in a solution of 0.1 M NaOH.

• Heat the solution at 60°C for 2 hours.

• Cool, neutralize with 0.1 M HCl, and dilute with mobile phase before injection.

3. Oxidative Degradation:

• Dissolve the compound in a solution of 3% hydrogen peroxide.

• Keep the solution at room temperature for 24 hours.

• Dilute with mobile phase before injection.

4. Thermal Degradation:

• Store the solid compound in an oven at 80°C for 48 hours.

• Dissolve the stressed sample in the mobile phase for analysis.

5. Photodegradation:

• Expose a solution of the compound (in a quartz cuvette or other UV-transparent container) to UV light (e.g., 254 nm) for 24 hours.

• Analyze the solution by HPLC.

Data Presentation

Table 1: Example of Stability Data for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline under Forced Degradation Conditions

Stress Condition	% Assay of Parent Compound	Number of Degradation Products	Area % of Major Degradant
Control (t=0)	99.8%	1	0.2%
0.1 M HCl, 60°C, 2h	92.5%	3	4.8%
0.1 M NaOH, 60°C, 2h	95.1%	2	3.5%
3% H₂O₂, RT, 24h	85.3%	5	8.9%
Heat (80°C), 48h	98.2%	2	1.1%
UV Light, 24h	90.7%	4	6.2%

Visualizations

Caption: Relationship between storage conditions and compound stability.

Caption: Troubleshooting workflow for a degraded sample.

References

• 1. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline|CAS 4497-58-9 [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. researchgate.net [researchgate.net]
• 4. jetir.org [jetir.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. ijrpp.com [ijrpp.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. rjptonline.org [rjptonline.org]
• 10. gsconlinepress.com [gsconlinepress.com]

optimization of reaction conditions for synthesizing 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

A1: The two main strategies are:

• Direct Condensation: The reaction of an aniline with acetone or another suitable carbonyl compound, often under acidic catalysis. This is a variation of the Doebner-von Miller reaction.[1][2]

• Hydrogenation: The reduction of a corresponding 2,2,4-trimethyl-1,2-dihydroquinoline precursor, typically using a palladium-on-carbon (Pd/C) catalyst in a hydrogen atmosphere.[3]

Q2: My reaction is producing a significant amount of tar and polymeric material, leading to low yields. What is the cause and how can I minimize it?

A2: Tar and polymer formation is a common issue, especially in acid-catalyzed condensation reactions like the Doebner-von Miller synthesis.[4][5] This is often due to the self-condensation or polymerization of the carbonyl reactant (e.g., acetone) under harsh acidic conditions.[4]

• To minimize this:

  • Use a Biphasic Medium: Sequestering the carbonyl compound in an organic phase (e.g., toluene) away from the aqueous acid can drastically reduce polymerization.[4][5]

  • Slow Reactant Addition: Add the carbonyl compound slowly to the reaction mixture to maintain a low concentration, which disfavors self-condensation side reactions.[4]

  • Optimize Catalyst: Consider using milder or heterogeneous catalysts, such as zinc triflate under solvent-free conditions or specialized zeolites, which can offer better selectivity.[2]

Q3: The reaction is highly exothermic and difficult to control. What measures can I take to moderate it?

A3: Vigorous exothermic reactions are a known hazard in classic quinoline syntheses like the Skraup reaction, and similar principles apply to related syntheses.[4][6]

• To control the reaction:

  • Slow Acid Addition: Add concentrated acid (e.g., H₂SO₄) slowly and with efficient cooling and stirring to dissipate heat effectively.[4]

  • Use a Moderator: For Skraup-type reactions, adding ferrous sulfate (FeSO₄) can make the reaction less violent.[4]

  • Temperature Control: Ensure the reaction is heated gently to initiate, and then maintain careful temperature control throughout the exothermic phase.[6]

Q4: How can I improve the yield of the final tetrahydroquinoline product?

A4: Improving yield often involves a multi-faceted approach to suppress side reactions and optimize reaction parameters.

• Catalyst Selection: The choice of catalyst is critical. For condensation reactions, various Lewis and Brönsted acids can be effective.[7] For hydrogenation routes, palladium-based catalysts are highly efficient.[3][8]

• Reaction Conditions: Systematically optimize temperature, reaction time, and reactant molar ratios. For instance, in the synthesis from aniline and acetone, yields are sensitive to the catalyst concentration and temperature.[2]

• Purification Method: The crude product may be an oil or mixed with tarry substances.[3][4] Effective purification, such as silica gel column chromatography or steam distillation followed by extraction, is essential to isolate the pure product.[3][4]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	1. Inactive catalyst. 2. Reaction temperature is too low. 3. Incorrect stoichiometry.	1. Use fresh or newly activated catalyst (e.g., Pd/C). 2. Gradually increase the reaction temperature while monitoring for product formation. 3. Verify the molar ratios of aniline, acetone, and catalyst.[2]
Formation of Dark, Tarry Byproducts	1. Reaction temperature is too high. 2. Acid concentration is too high, causing charring. 3. Polymerization of the carbonyl reactant.[4]	1. Reduce the reaction temperature and ensure even heating. 2. Add acid slowly with efficient cooling.[4] 3. Use a biphasic solvent system or add the carbonyl reactant dropwise.[4][5]
Reaction Becomes Uncontrollably Vigorous	Highly exothermic reaction, characteristic of Skraup-type syntheses.[6]	1. Ensure efficient stirring and external cooling (ice bath). 2. Add reagents (especially sulfuric acid) very slowly.[4] 3. Use a moderator like ferrous sulfate if applicable.[4]
Product is an Impure Oil	The crude product is often an oil contaminated with starting materials or byproducts.[3]	1. Purify using silica gel column chromatography with an appropriate solvent system (e.g., ethyl acetate).[3] 2. For larger scales, consider vacuum distillation or steam distillation to separate from non-volatile tars.[4]

Data on Reaction Conditions

The following tables summarize quantitative data from various synthetic approaches to provide a baseline for optimization.

Table 1: Hydrogenation of 1,2-Dihydro-2,2,4-trimethylquinoline

Substrate	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1,2-dihydro-2,2,4-trimethylquinoline	10% Pd-C	Ethanol	60	7	89	[3]

Table 2: Direct Condensation of Aniline and Acetone

Catalyst	Solvent	Temp. (°C)	Time (h)	Aniline:Acetone Ratio	Yield (%)	Reference
Sc(OTf)₃ (Microwave)	CH₃CN	Room Temp.	2 - 6	1:600	65	[2]
Zeolite H-Y-MMM (5-20% w/w)	None	60 - 230	6 - 23	N/A	Variable	[2]

Experimental Protocols

Protocol 1: Synthesis via Hydrogenation of 1,2-Dihydro-2,2,4-trimethylquinoline[3]

• Preparation: In a suitable reaction vessel, dissolve 1,2-dihydro-2,2,4-trimethylquinoline (2.0 g, 11.5 mmol) in ethanol (10 mL).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd-C) catalyst (0.4 g) to the solution.

• Reaction: Place the vessel in a hydrogenation apparatus. Pressurize with hydrogen gas and heat the reaction mixture to 60°C. Maintain these conditions with stirring for 7 hours.

• Work-up: After cooling, carefully filter the reaction mixture to remove the Pd-C catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The resulting oil can be purified by silica gel column chromatography to yield pure 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Protocol 2: General Procedure for Acid-Catalyzed Condensation (Doebner-von Miller Type)

Note: This is a generalized protocol based on classic methods; specific conditions should be optimized.[5][6]

• Preparation: In a three-necked flask equipped with a condenser, dropping funnel, and thermometer, place the aniline derivative.

• Acid Addition: Cool the flask in an ice bath and slowly add concentrated sulfuric acid or another acid catalyst with vigorous stirring.

• Reactant Addition: Slowly add acetone dropwise via the dropping funnel, ensuring the temperature does not rise uncontrollably.

• Reaction: After the addition is complete, gently heat the reaction mixture to the optimized temperature (e.g., 100-140°C) for several hours. Monitor the reaction progress using TLC.

• Work-up: Allow the mixture to cool to room temperature and carefully pour it onto crushed ice.

• Neutralization: Make the solution alkaline by the slow addition of a concentrated sodium hydroxide solution while cooling. The product will often separate as a dark oil.

• Extraction & Purification: Extract the product with a suitable organic solvent (e.g., dichloromethane or ether), dry the organic layer with anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or distillation.

Visualizations

Experimental and Troubleshooting Workflows

Caption: Diagram 1: General Experimental Workflow.

Caption: Diagram 2: Troubleshooting Logic.

Simplified Reaction Pathway

Caption: Diagram 3: Simplified Doebner-von Miller Pathway.

References

• 1. asianpubs.org [asianpubs.org]
• 2. RU2609028C1 - Method of producing 2, 2, 4-trimethyl-1, 2-dihydroquinoline - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

how to prevent oxidation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in solution. It addresses common issues related to its oxidation and provides protocols for prevention and analysis.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Discoloration of the solution (e.g., yellowing, browning)	Oxidation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.	1. Verify the age and storage conditions of the stock compound. 2. Implement inert gas sparging (e.g., nitrogen or argon) during solution preparation and storage. 3. Add a suitable antioxidant to the solution (see Antioxidant Selection and Efficacy table below). 4. Store the solution in amber glass vials to protect from light.
Appearance of new peaks in HPLC analysis	Formation of oxidation products.	1. Characterize the new peaks using LC-MS to identify potential degradation products such as the corresponding dihydroquinoline or quinoline. 2. Review the sample preparation and storage protocol to identify potential sources of oxidative stress (e.g., exposure to air, light, or metal ions).
Loss of compound potency or activity in biological assays	Degradation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline due to oxidation.	1. Quantify the concentration of the parent compound using a validated HPLC method before each experiment. 2. Prepare fresh solutions for each experiment. 3. Incorporate an antioxidant into the formulation, ensuring it does not interfere with the biological assay.
Inconsistent experimental results	Variable levels of oxidation in different solution batches.	1. Standardize the solution preparation procedure, including the use of deoxygenated solvents and consistent antioxidant concentrations. 2. Implement routine quality control checks on solutions using HPLC to ensure consistent purity and concentration.

Frequently Asked Questions (FAQs)

Q1: Why is my solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline turning yellow?

Discoloration, such as turning yellow or brown, is a common indicator of the oxidation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The secondary amine within the tetrahydroquinoline ring is susceptible to oxidation, which can lead to the formation of colored degradation products.[1] This process can be accelerated by exposure to oxygen, light, and trace metal ions.

Q2: What are the likely oxidation products of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

The oxidation of 1,2,3,4-tetrahydroquinolines typically involves the removal of hydrogen atoms, leading to aromatization.[2][3][4] The primary oxidation products are likely to be 2,2,4-trimethyl-1,2-dihydroquinoline and subsequently 2,2,4-trimethylquinoline. In some cases, further oxidation can lead to the formation of hydroxylated or N-oxide species.

Q3: How can I prevent the oxidation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in my experiments?

To prevent oxidation, you should minimize the exposure of your solution to oxygen, light, and catalytic metal ions. This can be achieved by:

• Using Deoxygenated Solvents: Sparge your solvents with an inert gas like nitrogen or argon before preparing your solution.

• Inert Atmosphere: Prepare and store the solution under an inert atmosphere.

• Light Protection: Store solutions in amber glass vials or wrap containers in aluminum foil.[5]

• Antioxidants: Add a suitable antioxidant to the solution. Common choices for organic molecules include butylated hydroxytoluene (BHT), alpha-tocopherol (Vitamin E), and propyl gallate.[5][6]

• Chelating Agents: If metal-catalyzed oxidation is suspected, the addition of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can be beneficial.

Q4: Which antioxidant is best for my application, and at what concentration?

The choice of antioxidant depends on the solvent system and the specific requirements of your experiment. Phenolic antioxidants like BHT and propyl gallate are effective radical scavengers.[6][7] The typical concentration for antioxidants ranges from 0.01% to 0.1% (w/v).[5] It is crucial to perform a compatibility study to ensure the chosen antioxidant does not interfere with your downstream applications.

Q5: How can I monitor the stability of my 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline solution?

The stability of your solution can be monitored by High-Performance Liquid Chromatography with UV detection (HPLC-UV).[4][8] A stability-indicating method should be developed to separate the parent compound from its potential degradation products. By analyzing samples at regular intervals, you can quantify the rate of degradation and determine the shelf-life of your solution under specific storage conditions.

Quantitative Data

Table 1: Recommended Antioxidants for Stabilization

Antioxidant	Mechanism of Action	Typical Concentration Range (%)	Solubility	Notes
Butylated Hydroxytoluene (BHT)	Free radical scavenger.[6]	0.01 - 0.1	Soluble in most organic solvents, poorly soluble in water.	Effective in preventing lipid peroxidation. May exhibit pro-oxidant effects at high concentrations.[5]
Alpha-Tocopherol (Vitamin E)	Chain-breaking antioxidant, scavenges peroxyl radicals.[6]	0.01 - 0.1	Soluble in fats and oils, insoluble in water.	A natural antioxidant, suitable for biological systems.
Propyl Gallate	Free radical scavenger and oxygen scavenger.[7]	0.01 - 0.1	Soluble in water, alcohol, and ether.	Often used in combination with BHA and BHT for a synergistic effect.[7]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

Objective: To prepare a solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline with minimal risk of oxidation.

Materials:

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Solvent (e.g., ethanol, DMSO)

• Antioxidant (e.g., BHT)

• Inert gas (Nitrogen or Argon)

• Amber glass vials with Teflon-lined caps

Procedure:

• Place the desired volume of solvent in a suitable flask.

• Sparge the solvent with inert gas for at least 15 minutes to remove dissolved oxygen.

• Weigh the required amount of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and the chosen antioxidant (e.g., to a final concentration of 0.05% BHT).

• Under a gentle stream of inert gas, add the solids to the deoxygenated solvent.

• Stir the mixture until all solids are dissolved.

• Using a cannula or a gas-tight syringe, transfer the solution into amber glass vials.

• Purge the headspace of each vial with inert gas before sealing with the cap.

• Store the vials at the recommended temperature (e.g., 4°C), protected from light.

Protocol 2: HPLC-UV Method for Stability Monitoring

Objective: To quantify the concentration of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and monitor the formation of its primary oxidation product.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Chromatographic Conditions (starting point):

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 30% B to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Procedure:

• Prepare a stock solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its potential oxidation product (if available as a standard) in the mobile phase diluent.

• Prepare a series of calibration standards from the stock solution.

• Inject the standards to generate a calibration curve.

• Dilute the samples of the stability study to fall within the calibration range.

• Inject the samples and quantify the parent compound and any observed degradation products.

Visualizations

Caption: Proposed oxidation pathway of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Caption: Workflow for preparing and evaluating the stability of the solution.

Caption: Simplified mechanism of free radical scavenging by an antioxidant.

References

• 1. QSAR Assessing the Efficiency of Antioxidants in the Termination of Radical-Chain Oxidation Processes of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. A comparison of the efficacy of various antioxidants on the oxidative stability of irradiated polyethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of a reversed-phase HPLC method for analysis of tetrahydrozoline hydrochloride in eye drop formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. Sequestering ability of butylated hydroxytoluene, propyl gallate, resveratrol, and vitamins C and E against ABTS, DPPH, and hydroxyl free radicals in chemical and biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is Propyl Gallate used for? [synapse.patsnap.com]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Resolving Poor Solubility of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline for Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor aqueous solubility of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in biological assays.

Troubleshooting Guides

This section offers solutions to common problems encountered during the handling and application of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in experimental settings.

Issue 1: Compound Precipitation Upon Dilution of DMSO Stock Solution

Q: My 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, dissolved in DMSO, precipitates when I dilute it into my aqueous assay buffer or cell culture medium. What is causing this and how can I resolve it?

A: This phenomenon, often termed "crashing out," is a frequent challenge with hydrophobic compounds. It occurs because the compound's solubility drastically decreases as the percentage of the organic co-solvent (DMSO) is reduced upon dilution in the aqueous medium.

Recommended Solutions:

• Optimize Dilution Technique: Instead of a single large dilution, employ a serial dilution method. Prepare a highly concentrated stock in 100% DMSO and then perform a series of dilutions in your final assay buffer. Add the compound stock dropwise to the aqueous buffer while vortexing or stirring vigorously to facilitate mixing and prevent localized high concentrations.[1]

• Lower the Final Concentration: The final concentration of the compound in your assay may be exceeding its aqueous solubility limit. Determine the maximum soluble concentration by performing a kinetic solubility test.

• Increase Final DMSO Concentration: While high concentrations of DMSO can be toxic to cells, a slightly higher final concentration (e.g., 0.5% vs. 0.1%) might be sufficient to maintain solubility. It is crucial to run a vehicle control with the identical final DMSO concentration to assess any potential effects on your assay. For many cell-based assays, the final DMSO concentration should be kept below 0.5% to avoid toxicity, though some assays may tolerate up to 1%.[1]

• Pre-warm the Medium: Adding the compound to a pre-warmed (e.g., 37°C) cell culture medium can enhance its solubility.[2]

Issue 2: Inconsistent or Non-Reproducible Biological Assay Results

Q: I am observing high variability in my experimental results when using 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. Could this be related to its solubility?

A: Yes, inconsistent results are a common consequence of poor compound solubility. If the compound precipitates in the assay medium, the actual concentration exposed to the biological system is lower and more variable than the intended nominal concentration. This can lead to an underestimation of the compound's activity and poor structure-activity relationships (SAR).

Recommended Solutions:

• Visual Inspection: Before and during your assay, visually inspect the assay plates under a microscope for any signs of compound precipitation.

• Kinetic Solubility Assessment: Determine the kinetic solubility of the compound in your specific assay buffer to identify the maximum concentration that remains in solution for the duration of the experiment.

• Fresh Preparations: Prepare fresh dilutions of the compound from the stock solution for each experiment to minimize variability arising from compound degradation or precipitation over time.

• Consider Alternative Solubilization Strategies: If simple co-solvency is insufficient, explore the use of solubilizing agents like cyclodextrins or pH adjustment.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

Q2: What is the recommended starting approach for solubilizing 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline for a biological assay?

A2: The most common and initial approach is to prepare a high-concentration stock solution in an appropriate organic co-solvent, with 100% DMSO being the most widely used due to its strong solubilizing power for a wide range of compounds.[3] This stock solution is then serially diluted into the aqueous experimental medium to achieve the desired final concentration, ensuring the final co-solvent concentration is compatible with the assay system.

Q3: How can pH be used to improve the solubility of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

A3: 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a weak base. For basic compounds, lowering the pH of the aqueous solution can increase their solubility by promoting protonation, which leads to the formation of a more soluble salt form.[4][5][] It is essential to ensure that the adjusted pH is compatible with the biological assay and does not affect the stability of the compound or the health of the cells.

Q4: What are cyclodextrins and how can they enhance the solubility of this compound?

A4: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic "guest" molecules, like 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, within their cavity, forming an inclusion complex.[7] This complex has increased aqueous solubility due to the hydrophilic outer surface of the cyclodextrin.[7] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and low toxicity.[7]

Data Presentation

Due to the limited availability of specific quantitative solubility data for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, the following tables provide illustrative data for quinoline and its derivatives to guide formulation development. The actual solubility of the target compound should be determined experimentally.

Table 1: Solubility of Structurally Related Quinolines in Various Solvents

Compound	Solvent	Solubility (mg/mL)	Temperature (°C)
Quinoline	Water (cold)	Slightly soluble	Ambient
Quinoline	Water (hot)	Readily soluble	>25
Quinoline	Ethanol	Soluble	Ambient
Quinoline	DMSO	Soluble	Ambient

Data for quinoline is provided as a general reference for the parent scaffold.

Table 2: Impact of Solubilization Techniques on a Hypothetical Poorly Soluble Quinoline Derivative

Solubilization Method	Vehicle	Fold Increase in Aqueous Solubility (Approximate)
Co-solvency	1% DMSO in PBS	5 - 20
pH Adjustment	pH 4.0 Buffer	10 - 50
Complexation	5% HP-β-Cyclodextrin in Water	50 - 200

These values are illustrative and the optimal method and resulting solubility enhancement for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline must be determined empirically.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

Objective: To prepare a high-concentration stock solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline for use in biological assays.

Materials:

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or glass vials with PTFE-lined caps

• Vortex mixer

• Sonicator bath (optional)

Procedure:

• Calculate the required mass: Based on the desired stock concentration (e.g., 10 mM or 50 mM) and the molecular weight of the compound (175.27 g/mol ), calculate the mass of the compound needed.

• Weigh the compound: Accurately weigh the calculated mass of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline into a sterile tube or vial.

• Add DMSO: Add the calculated volume of DMSO to the tube to achieve the desired concentration.

• Dissolve the compound: Vortex the mixture vigorously for 1-2 minutes. If the compound does not fully dissolve, use a sonicator bath for 5-10 minutes or gently warm the solution to 37°C.

• Visual Inspection: Ensure the final stock solution is clear and free of any visible particulates.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[1]

Protocol 2: Kinetic Solubility Assessment in Aqueous Buffer

Objective: To determine the maximum concentration of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline that remains soluble in a specific aqueous buffer over a defined period.

Materials:

• Concentrated stock solution of the compound in DMSO

• Assay buffer (e.g., PBS, pH 7.4)

• 96-well clear-bottom plate

• Plate reader capable of measuring absorbance or a nephelometer

Procedure:

• Prepare serial dilutions: Prepare a series of 2-fold dilutions of your compound's DMSO stock solution in DMSO.

• Add to buffer: In the 96-well plate, add a small, fixed volume (e.g., 2 µL) of each DMSO dilution to a larger volume (e.g., 198 µL) of the pre-warmed assay buffer. This will create a range of final compound concentrations with a constant final DMSO percentage.

• Equilibrate: Cover the plate and incubate at the intended assay temperature for a duration relevant to your experiment (e.g., 2 hours).

• Measure turbidity: Read the absorbance of each well at a wavelength where the compound does not absorb (e.g., 600 nm) or use a nephelometer to measure light scattering. An increase in absorbance or scattering indicates precipitation.

• Determine kinetic solubility: The highest concentration that does not show a significant increase in turbidity compared to the vehicle control is the approximate kinetic solubility limit.

Protocol 3: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Objective: To prepare a solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in an aqueous buffer using HP-β-CD as a solubilizing agent.

Materials:

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Aqueous buffer (e.g., water or PBS)

• Vortex mixer

• Magnetic stirrer and stir bar

• Centrifuge

Procedure:

• Prepare HP-β-CD solution: Prepare a solution of HP-β-CD in the desired aqueous buffer at a concentration known to be effective for similar compounds (e.g., 10% w/v).

• Add compound: Add an excess amount of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline powder to the HP-β-CD solution.

• Equilibrate: Stir the mixture vigorously at room temperature for 24-48 hours to allow for the formation of the inclusion complex and to reach equilibrium.

• Separate undissolved compound: Centrifuge the suspension at high speed (e.g., 10,000 x g) for 30 minutes to pellet the undissolved solid.

• Collect supernatant: Carefully collect the clear supernatant, which contains the solubilized compound-cyclodextrin complex.

• Determine concentration: Quantify the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., HPLC-UV).

Mandatory Visualizations

Caption: A workflow for troubleshooting the poor solubility of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Caption: A potential antioxidant signaling pathway involving Nrf2, which may be modulated by 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives.[8][9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline | CymitQuimica [cymitquimica.com]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. alzet.com [alzet.com]
• 8. benchchem.com [benchchem.com]
• 9. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline|CAS 4497-58-9 [benchchem.com]

Technical Support Center: 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

A1: The most prevalent synthesis route involves a two-step process. The first step is the condensation of aniline with acetone or an acetone derivative (like diacetone alcohol or mesityl oxide) in the presence of an acid catalyst to form 2,2,4-trimethyl-1,2-dihydroquinoline.[1] This intermediate is then hydrogenated in a second step to yield the final product, 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.[2] Common catalysts for the hydrogenation step include palladium on carbon (Pd/C).[2]

Q2: What are the critical process parameters to control during the scale-up of the hydrogenation step?

A2: When scaling up the hydrogenation of 2,2,4-trimethyl-1,2-dihydroquinoline, several parameters are critical for ensuring high yield, purity, and safety. These include:

• Temperature and Pressure: These parameters significantly influence the reaction rate and selectivity.

• Catalyst Selection and Loading: The choice of catalyst, its concentration, and its activity are crucial for efficient conversion.

• Mixing and Agitation: Adequate mixing is essential to ensure good contact between the substrate, hydrogen, and the catalyst, especially in heterogeneous catalysis.

• Heat Transfer: Hydrogenation reactions are often exothermic, and efficient heat removal is critical to prevent temperature excursions that can lead to side reactions and safety hazards.

Q3: What are the typical byproducts in the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

A3: During the synthesis, several byproducts can form. In the initial condensation step to form the dihydroquinoline precursor, oligomers and polymers of the product can be a significant issue.[1] In the subsequent hydrogenation step, incomplete hydrogenation will leave unreacted 2,2,4-trimethyl-1,2-dihydroquinoline. Over-hydrogenation or side reactions can potentially lead to the formation of other quinoline derivatives. The solvent can also play a crucial role in preventing the formation of quinoline byproducts during some synthesis routes.[3]

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored using standard analytical techniques such as Thin Layer Chromatography (TLC) for a quick qualitative assessment.[4] For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the recommended methods. These techniques can be used to determine the concentration of the starting material, intermediate, and final product, as well as to identify and quantify any byproducts.

Troubleshooting Guides

This section provides solutions to common problems encountered during the production of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Issue 1: Low Yield

Q: My reaction is resulting in a low yield of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. What are the potential causes and how can I troubleshoot this?

A: Low yields can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yield.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Poor Quality of Starting Materials	Verify the purity of 2,2,4-trimethyl-1,2-dihydroquinoline and the solvent using analytical techniques like GC-MS or NMR. Impurities can poison the catalyst or lead to side reactions. Ensure solvents are anhydrous if the reaction is moisture-sensitive.[5]
Catalyst Deactivation	The catalyst may be inactive or poisoned. Use a fresh batch of catalyst or increase the catalyst loading. If catalyst deactivation is suspected during the reaction, consider factors like impurities in the feed or harsh reaction conditions.[6]
Suboptimal Reaction Conditions	The temperature or hydrogen pressure may be too low for efficient conversion. Systematically screen a range of temperatures and pressures to find the optimal conditions for your specific setup.[7]
Inefficient Mixing	In a scaled-up reactor, poor agitation can lead to insufficient contact between the reactants and the catalyst. Increase the stirring speed and ensure the reactor design promotes good mixing.
Product Loss During Workup	Review your extraction and purification procedures. Ensure the pH is optimized for extraction and that the chosen purification method (e.g., distillation, crystallization) is suitable and efficient.

Issue 2: Poor Product Purity

Q: The purity of my 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is below specification. What are the likely impurities and how can I improve the purity?

A: Poor purity is often due to the presence of unreacted starting material or the formation of byproducts.

Troubleshooting Workflow for Poor Purity

Caption: A decision-making workflow for addressing product purity issues.

Common Impurities and Mitigation Strategies:

Impurity	Likely Cause	Mitigation Strategy
2,2,4-trimethyl-1,2-dihydroquinoline	Incomplete hydrogenation.	Increase reaction time, hydrogen pressure, or catalyst loading. Ensure the catalyst is sufficiently active.
Oligomers/Polymers	Carryover from the previous step.	Ensure the 2,2,4-trimethyl-1,2-dihydroquinoline starting material is of high purity. Optimize the purification of the intermediate.
Other quinoline derivatives	Side reactions due to high temperatures or incorrect catalyst.	Optimize the reaction temperature to favor the desired hydrogenation pathway. Screen different catalysts for better selectivity.

Issue 3: Catalyst Deactivation and Recycling

Q: I am observing a significant drop in catalyst activity after a few batches. What causes this and how can I regenerate the catalyst?

A: Catalyst deactivation in quinoline hydrogenation is a common issue.

Catalyst Deactivation and Regeneration Cycle

Caption: A diagram illustrating the catalyst deactivation and regeneration cycle.

Causes of Deactivation:

• Strong Adsorption of Reactants/Products: Nitrogen-containing heterocyclic compounds can bind strongly to the active sites of the metal catalyst, blocking them for further reaction.

• Coking: At higher temperatures, carbonaceous deposits can form on the catalyst surface, leading to a loss of activity.

• Poisoning: Impurities in the feedstock, such as sulfur compounds, can irreversibly poison the catalyst.

Regeneration Procedure:

For deactivation caused by the strong adsorption of organic molecules, washing the catalyst with a polar solvent like ethanol can be effective in restoring its activity. This helps to displace the adsorbed species from the catalyst surface.

Experimental Protocols

Synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This protocol is adapted from a lab-scale synthesis and should be optimized for larger scales.

Materials:

• 2,2,4-trimethyl-1,2-dihydroquinoline

• 10% Palladium on Carbon (Pd/C) catalyst

• Ethanol

• Hydrogen gas

Procedure:

• In a suitable hydrogenation reactor, dissolve 2,2,4-trimethyl-1,2-dihydroquinoline (1.0 eq) in ethanol.

• Add 10% Pd/C catalyst (e.g., 0.2 eq by weight to the substrate).

• Seal the reactor and purge with an inert gas, followed by hydrogen.

• Pressurize the reactor with hydrogen to the desired pressure.

• Heat the reaction mixture to the target temperature (e.g., 60 °C) with vigorous stirring.[2]

• Maintain the reaction at temperature and pressure for a set duration (e.g., 7 hours), monitoring the reaction progress as needed.[2]

• After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen.

• Filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• The crude product can be further purified by vacuum distillation or recrystallization.

Quality Control Analysis by GC-MS

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is suitable.

Typical GC-MS Parameters:

Parameter	Value
Injector Temperature	250 °C
Oven Program	Start at 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Carrier Gas	Helium
Flow Rate	1.0 mL/min
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Scan Range	40-400 m/z

Sample Preparation:

• Prepare a stock solution of a reference standard of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Prepare a dilute solution of the reaction sample in the same solvent.

• Inject a small volume (e.g., 1 µL) of the sample solution into the GC-MS.

Data Analysis:

• Identify the peak corresponding to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline by its retention time and mass spectrum.

• Identify and quantify any impurities by comparing their mass spectra to a library and using their peak areas.

• The purity of the product can be determined by calculating the area percentage of the main peak relative to the total area of all peaks.

This technical support guide provides a starting point for addressing challenges in the scale-up of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline production. For specific and complex issues, it is always recommended to consult with experienced process chemists and engineers.

References

• 1. US4746743A - Process for producing 2,2,4-trimethyl-1,2-dihydroquinoline - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

identifying and minimizing impurities in 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline samples

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist in identifying and minimizing impurities in samples of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis, purification, and analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Problem 1: Low yield and presence of a viscous, polymeric residue after synthesis of the precursor, 2,2,4-trimethyl-1,2-dihydroquinoline, from aniline and acetone.

• Possible Cause: The reaction of aniline with acetone to form 2,2,4-trimethyl-1,2-dihydroquinoline is often accompanied by the formation of oligomeric and polymeric byproducts. This is a known issue, especially under acidic conditions and at elevated temperatures. The condensation reaction is typically slower than the subsequent polymerization of the monomer.

• Solution:

  • Reaction Conditions: Carefully control the reaction temperature and the molar ratio of reactants. Using a heterogeneous catalyst, such as certain zeolites, may improve selectivity towards the desired monomer.

  • Purification: The resulting mixture is often a complex combination of the monomer, dimers, trimers, and higher oligomers. Purification can be challenging. While the monomer can be isolated, the commercial product is often a mixture of these oligomers.

Problem 2: Incomplete conversion of 1,2-dihydro-2,2,4-trimethylquinoline to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline during catalytic hydrogenation.

• Possible Cause:

  • Catalyst Activity: The palladium on carbon (Pd/C) catalyst may be deactivated.

  • Hydrogen Pressure/Reaction Time: Insufficient hydrogen pressure or reaction time can lead to incomplete reduction.

  • Impurities: The starting material, 1,2-dihydro-2,2,4-trimethylquinoline, may contain impurities that poison the catalyst.

• Solution:

  • Catalyst: Use a fresh, high-quality 10% Pd/C catalyst. Ensure the catalyst is handled under an inert atmosphere to prevent deactivation.

  • Reaction Parameters: Conduct the reaction at a suitable temperature (e.g., 60°C) and hydrogen pressure for a sufficient duration (e.g., 7 hours) as described in established protocols.[1]

  • Starting Material Purity: Purify the 1,2-dihydro-2,2,4-trimethylquinoline precursor before hydrogenation, for instance by column chromatography, to remove potential catalyst poisons.

Problem 3: Appearance of new, unknown peaks in HPLC or GC-MS analysis of a stored sample of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

• Possible Cause: The compound may be degrading upon exposure to air, light, or elevated temperatures. Quinolines and their derivatives can be susceptible to oxidation.

• Solution:

  • Storage Conditions: Store the compound in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen and light.

  • Forced Degradation Studies: To proactively identify potential degradation products, perform forced degradation studies under stress conditions (e.g., acidic, basic, oxidative, photolytic, and thermal stress). This will help in developing a stability-indicating analytical method.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect in a sample of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

A1: Common impurities can be categorized as follows:

• Process-Related Impurities:

  • Unreacted Starting Materials: Residual 1,2-dihydro-2,2,4-trimethylquinoline from an incomplete hydrogenation reaction.

  • Isomers: Structural isomers of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline may form depending on the synthetic route.

  • Byproducts from Precursor Synthesis: If the precursor, 2,2,4-trimethyl-1,2-dihydroquinoline, is synthesized from aniline and acetone, you can expect a complex mixture of oligomers (dimers, trimers, tetramers) to be present.[1]

• Degradation Products:

  • Oxidation Products: Exposure to air can lead to the formation of oxidized derivatives. While specific degradation products for this exact molecule are not extensively documented in the provided search results, related quinoline compounds are known to undergo oxidation.

  • Photolytic Degradation Products: Exposure to light may cause degradation.

Q2: What analytical methods are recommended for purity analysis and impurity identification?

A2: A combination of chromatographic and spectroscopic techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection is suitable for quantifying the purity of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and detecting non-volatile impurities. A stability-indicating method should be developed to separate the main compound from all potential degradation products and process-related impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for identifying volatile and semi-volatile impurities. The mass spectra can provide structural information for the identification of unknown compounds. Time-of-flight (TOF) mass spectrometry can provide accurate mass data to help in elucidating the elemental composition of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are invaluable for the structural elucidation of the main compound and any isolated impurities.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to identify functional groups present in the molecule and can be a quick check for major impurities.

Q3: How can I minimize the formation of impurities during synthesis?

A3: To minimize impurity formation:

• Optimize Reaction Conditions: Carefully control parameters such as temperature, pressure, reaction time, and stoichiometry of reactants.

• Use High-Purity Starting Materials: The purity of your starting materials, particularly the 1,2-dihydro-2,2,4-trimethylquinoline, will directly impact the purity of the final product.

• Catalyst Selection and Handling: For the hydrogenation step, use a highly active and selective catalyst. Ensure proper handling to avoid contamination or deactivation.

• Inert Atmosphere: Conduct reactions, especially the hydrogenation, under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with atmospheric oxygen.

Q4: What are the best practices for purifying 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline?

A4:

• Column Chromatography: Silica gel column chromatography is an effective method for removing polar and non-polar impurities.[1] The choice of eluent is critical for achieving good separation.

• Crystallization: If the compound is a solid, crystallization from a suitable solvent can be a highly effective purification technique to obtain a high-purity product. The process involves dissolving the compound in a hot solvent and allowing it to cool slowly, leading to the formation of crystals while impurities remain in the solution.

Experimental Protocols

Synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This protocol is based on the catalytic hydrogenation of 1,2-dihydro-2,2,4-trimethylquinoline.[1]

• Materials:

  • 1,2-dihydro-2,2,4-trimethylquinoline

  • Ethanol

  • 10% Palladium on Carbon (Pd/C)

  • Hydrogen gas

• Procedure:

  • Dissolve 2.0 g (11.5 mmol) of 1,2-dihydro-2,2,4-trimethylquinoline in 10 ml of ethanol in a suitable reaction vessel.

  • Carefully add 0.4 g of 10% Pd/C to the solution.

  • Pressurize the vessel with hydrogen gas.

  • Heat the reaction mixture to 60°C and stir for 7 hours.

  • After the reaction is complete, cool the mixture to room temperature and carefully filter to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a suitable eluent.

Quantitative Data Summary

The following table summarizes typical yields from the synthesis protocol. The level of impurities will be dependent on the purity of the starting materials and the reaction conditions.

Step	Product	Starting Material	Yield	Purity
Hydrogenation	2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline	1,2-dihydro-2,2,4-trimethylquinoline	~89% (crude)	Variable, requires purification

Visualizations

Experimental Workflow for Impurity Identification and Minimization

Caption: A logical workflow for synthesizing, purifying, and analyzing 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline to manage impurities.

Signaling Pathway for Impurity Formation

Caption: A diagram illustrating the potential pathways for the formation of process-related and degradation impurities.

References

• 1. 2,2,4-Trimethyl-1,2-dihydroquinoline - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline and Related Analogues

For Researchers, Scientists, and Drug Development Professionals

Comparative ¹H NMR Spectral Data

The following table summarizes the ¹H NMR spectral data for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (predicted) and its analogues. Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS), with multiplicities and coupling constants (J) in Hertz (Hz) where available.

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline (Predicted)	2 x CH₃ (C2)	~1.2 - 1.3	s	6H	-
CH₃ (C4)	~1.1 - 1.2	d	3H	~7.0
H3a	~1.5 - 1.6	dd	1H	J(H3a, H3b) ≈ 14.0, J(H3a, H4) ≈ 8.0
H3b	~1.9 - 2.0	dd	1H	J(H3b, H3a) ≈ 14.0, J(H3b, H4) ≈ 6.0
H4	~2.8 - 3.0	m	1H	-
NH	~3.6 (broad)	s	1H	-
Aromatic H	~6.5 - 7.1	m	4H	-
1,2,3,4-Tetrahydroquinoline [1][2]	H2	3.29	t	2H	5.5
H3	1.92	p	2H	6.2
H4	2.75	t	2H	6.4
NH	3.73 (broad)	s	1H	-
Aromatic H	6.45 - 6.96	m	4H	-
6-Methyl-1,2,3,4-tetrahydroquinoline [3]	CH₃	2.18	s	3H	-
H2	3.24	t	2H	5.5
H3	1.90	p	2H	6.2
H4	2.69	t	2H	6.4
NH	3.55 (broad)	s	1H	-
Aromatic H	6.38 - 6.78	m	3H	-

Comparative ¹³C NMR Spectral Data

The table below outlines the ¹³C NMR chemical shifts (δ) in ppm for the predicted spectrum of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its parent compound.

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline (Predicted)	2 x CH₃ (C2)	~28 - 32
CH₃ (C4)	~20 - 24
C2	~50 - 55
C3	~45 - 50
C4	~30 - 35
Aromatic C	~114 - 128
Aromatic C (ipso)	~122, ~144
1,2,3,4-Tetrahydroquinoline [1][4]	C2	42.1
C3	27.2
C4	22.5
C4a	121.7
C5	126.7
C6	117.1
C7	129.2
C8	114.2
C8a	144.7

Structural Representation and NMR Assignment

The following diagram illustrates the molecular structure of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline with atom numbering for NMR signal correlation.

Caption: Molecular structure of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Experimental Protocols

A standardized protocol for acquiring high-quality ¹H and ¹³C NMR spectra for tetrahydroquinoline derivatives is outlined below.

1. Sample Preparation:

• Sample Quantity: Weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.

• Solvent: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃OD). Ensure the solvent is of high purity to avoid extraneous signals.

• Dissolution: Gently agitate the vial to ensure complete dissolution of the sample.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Filtration (Optional): If the solution contains particulate matter, filter it through a small cotton or glass wool plug in the pipette.

2. NMR Data Acquisition:

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C and perform automated or manual shimming to optimize the magnetic field homogeneity.

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse excitation.

  • Spectral Width: Approximately 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans, depending on the sample concentration.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Spectral Width: Approximately 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 128 or more, depending on the sample concentration and the need for a good signal-to-noise ratio.

3. Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• Integration and Peak Picking: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Identify the chemical shift of each peak in both ¹H and ¹³C spectra.

Experimental Workflow

The logical flow for the NMR analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is depicted in the following diagram.

Caption: General workflow for NMR spectral analysis.

This guide provides a foundational understanding of the NMR characteristics of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline through predictive data and comparison with known analogues. The detailed experimental protocols and workflows offer a practical framework for researchers engaged in the synthesis and characterization of novel tetrahydroquinoline derivatives.

References

• 1. 1,2,3,4-Tetrahydroquinoline | C9H11N | CID 69460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2,3,4-Tetrahydroquinoline(635-46-1) 1H NMR [m.chemicalbook.com]
• 3. 6-METHYL-1,2,3,4-TETRAHYDROQUINOLINE(91-61-2) 1H NMR [m.chemicalbook.com]
• 4. 1,2,3,4-Tetrahydroquinoline(635-46-1) 13C NMR [m.chemicalbook.com]

A Comparative Analysis of the Antioxidant Activity of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline and Commercial Antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antioxidant activity of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (TM-THQ), a synthetic heterocyclic compound, against several widely used commercial antioxidants: Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), Trolox (a water-soluble vitamin E analog), and Vitamin C (Ascorbic Acid). The comparison is based on available in vitro data from common antioxidant assays.

Derivatives of 1,2,3,4-tetrahydroquinoline are recognized for their significant antioxidant properties, which are often attributed to the secondary nitrogen atom within the hydroquinoline ring that can form a radical, contributing to their antioxidant action.[1] These compounds are of growing interest due to their potential applications in mitigating oxidative stress, a key factor in numerous pathological conditions.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of a compound is frequently evaluated using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The results are often expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the antioxidant required to scavenge 50% of the free radicals. A lower IC50 value signifies higher antioxidant activity.

The table below summarizes the available IC50 values for TM-THQ and its hydroxylated derivative in comparison to common commercial antioxidants.

Disclaimer: The data presented in this table are compiled from various sources and are not from a single, direct comparative study. Direct comparison of IC50 values between different studies can be misleading due to variations in experimental conditions, reagents, and protocols. The values for TM-THQ and its derivative are from a secondary source and could not be independently verified with a primary publication from the conducted search. Therefore, this table should be used for indicative purposes only, highlighting the potential antioxidant activity of tetrahydroquinoline derivatives.

Antioxidant	Assay	IC50 Value (µg/mL)
TM-THQ	DPPH	70
ABTS	40
6-Hydroxy-TM-THQ	DPPH	85
ABTS	25
BHT	DPPH	34.96 - 4.21
ABTS	~1.29 (TEAC)
BHA	DPPH	~18
Trolox	DPPH	~3.5 - 8.1
Vitamin C	DPPH	~5

Experimental Methodologies

Accurate assessment of antioxidant activity relies on standardized experimental protocols. Below are detailed methodologies for the key assays mentioned in this guide.

1. DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol or ethanol. This solution should be freshly prepared and stored in the dark.

  • Prepare stock solutions of the test compounds (TM-THQ) and standard antioxidants (BHT, BHA, Trolox, Vitamin C) in the same solvent.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the test sample or standard solution at various concentrations.

  • Add the DPPH working solution to each well.

  • Include a control well containing the solvent and the DPPH solution but no antioxidant.

  • Incubate the plate in the dark at room temperature for a set period (e.g., 30 minutes).

  • Measure the absorbance at approximately 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 The IC50 value is then determined by plotting the percentage of scavenging activity against the concentration of the antioxidant.

2. ABTS Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in absorbance.

• Reagent Preparation:

  • Generate the ABTS•+ stock solution by reacting an aqueous solution of ABTS (e.g., 7 mM) with a strong oxidizing agent like potassium persulfate (e.g., 2.45 mM).

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) or ethanol to an absorbance of approximately 0.7-1.0 at 734 nm.

• Assay Procedure:

  • Add a small volume of the test sample or standard antioxidant at various concentrations to the diluted ABTS•+ solution.

  • Include a control containing the solvent instead of the antioxidant.

  • Incubate the mixture at room temperature for a defined period (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Calculation: The scavenging percentage is calculated similarly to the DPPH assay. The results can be expressed as an IC50 value or as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined by comparing the antioxidant's activity to that of Trolox.

3. Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by a source of peroxyl radicals. The antioxidant capacity is quantified by the area under the fluorescence decay curve.

• Reagent Preparation:

  • Prepare a working solution of a fluorescent probe (e.g., fluorescein) in a phosphate buffer (pH 7.4).

  • Prepare a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH).

  • Prepare solutions of the test compound and a standard (typically Trolox) at various concentrations.

• Assay Procedure:

  • In a black 96-well microplate, add the fluorescent probe solution and the test sample or Trolox standard.

  • Incubate the mixture at 37°C.

  • Initiate the reaction by adding the AAPH solution to all wells.

  • Immediately begin monitoring the fluorescence decay kinetically over a set period (e.g., 60-90 minutes) with a fluorescence microplate reader (excitation ~485 nm, emission ~520 nm).

• Calculation: The Area Under the Curve (AUC) for each sample is calculated. The net AUC is determined by subtracting the AUC of the blank. The antioxidant capacity is then expressed in Trolox Equivalents (TE) by comparing the net AUC of the sample to a standard curve generated with Trolox.

Visualizing Experimental and Mechanistic Frameworks

To better understand the workflow and the underlying antioxidant mechanism, the following diagrams are provided.

Caption: General workflow for in vitro antioxidant activity comparison.

References

• 1. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and Other Quinoline-Based Neuroprotective Agents

For Researchers, Scientists, and Drug Development Professionals

The quest for effective neuroprotective agents to combat the rising tide of neurodegenerative diseases has led researchers to explore a diverse range of chemical scaffolds. Among these, the quinoline nucleus has emerged as a privileged structure, giving rise to a multitude of derivatives with promising therapeutic potential. This guide provides a detailed comparison of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ), a potent antioxidant, with other notable quinoline-based neuroprotective agents, namely PBT2 and clioquinol, which are recognized for their roles in modulating metal ion homeostasis.

Executive Summary

This comparison guide delves into the neuroprotective profiles of three key quinoline-based compounds: 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ), PBT2, and clioquinol. While all three demonstrate neuroprotective capabilities, their primary mechanisms of action differ significantly. HTHQ primarily functions as a powerful antioxidant and anti-inflammatory agent, directly influencing cellular signaling pathways that combat oxidative stress and inflammation. In contrast, PBT2 and clioquinol exert their effects by modulating the homeostasis of metal ions, such as copper and zinc, which are implicated in the pathogenesis of neurodegenerative diseases. This guide presents a side-by-side comparison of their efficacy in various experimental models, details the underlying experimental protocols, and visualizes their distinct signaling pathways.

Comparative Analysis of Neuroprotective Efficacy

The neuroprotective effects of HTHQ, PBT2, and clioquinol have been evaluated in a variety of in vitro and in vivo models. The following tables summarize key quantitative data from these studies to facilitate a direct comparison of their performance.

Table 1: In Vitro Neuroprotection in a Rotenone-Induced Parkinson's Disease Model

Compound	Concentration	Cell Line	Measured Parameter	Result
2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ)	25 µM, 50 µM	SH-SY5Y	Cell Viability	Significant increase in cell viability compared to rotenone-treated cells[1][2]
50 µM	SH-SY5Y	Reactive Oxygen Species (ROS)	Significant reduction in ROS levels[1]
50 µM	SH-SY5Y	Mitochondrial Membrane Potential	Restoration of mitochondrial membrane potential[2]
PBT2	1 µM, 5 µM	SH-SY5Y	Cell Viability	Protection against rotenone-induced cell death (hypothetical data based on MPP+ models)
5 µM	SH-SY5Y	α-Synuclein Aggregation	Reduction in α-synuclein aggregation (hypothetical data based on mechanism)
Clioquinol	10 µM, 20 µM	SH-SY5Y	Cell Viability	Partial protection against rotenone-induced toxicity (hypothetical data based on oxidative stress models)
20 µM	SH-SY5Y	Metal Ion Chelation	Chelation of intracellular iron and copper (hypothetical data based on mechanism)

Table 2: In Vivo Neuroprotection in Animal Models

Compound	Dosage	Animal Model	Measured Parameter	Result
2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ)	25 mg/kg, 50 mg/kg	Rat (Rotenone-induced PD)	Tyrosine Hydroxylase (TH) positive neurons	Significant preservation of TH-positive neurons[1][2]
50 mg/kg	Rat (Rotenone-induced PD)	Motor Coordination	Improvement in motor function[1]
50 mg/kg	Rat (Rotenone-induced PD)	Brain Oxidative Stress Markers	Significant reduction in lipid peroxidation and protein oxidation[1][3]
PBT2	30 mg/kg	Mouse (Alzheimer's Disease model)	Cognitive Function	Rapid improvement in cognition[4]
250 mg (human trial)	Human (Alzheimer's Disease)	CSF Aβ42 levels	Significant reduction in cerebrospinal fluid Aβ42 levels
Clioquinol	30 mg/kg	Mouse (Alzheimer's Disease model)	Brain Aβ deposition	Reduction in amyloid plaque burden

Mechanisms of Action and Signaling Pathways

The distinct neuroprotective strategies of these quinoline derivatives are rooted in their different molecular targets and signaling pathways.

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ): Antioxidant and Anti-inflammatory Powerhouse

HTHQ exerts its neuroprotective effects primarily by mitigating oxidative stress and inflammation. It achieves this by activating the Nrf2/Foxo1 signaling pathway, which upregulates the expression of antioxidant enzymes, and by inhibiting the pro-inflammatory NF-κB pathway.

Caption: HTHQ's neuroprotective mechanism against rotenone-induced toxicity.

PBT2 and Clioquinol: Modulators of Metal Ion Homeostasis

PBT2 and its predecessor, clioquinol, are metal-protein attenuating compounds (MPACs) that function as ionophores, facilitating the transport of metal ions like zinc and copper across cellular membranes. In neurodegenerative diseases such as Alzheimer's, the dysregulation of these metal ions contributes to protein aggregation and oxidative stress. By redistributing these metals, PBT2 and clioquinol can inhibit the formation of toxic protein aggregates and restore normal synaptic function. Clioquinol has also been shown to activate the pro-survival PI3K/Akt signaling pathway.

Caption: Neuroprotective mechanisms of PBT2 and Clioquinol.

Detailed Experimental Protocols

To ensure the reproducibility and rigorous evaluation of these compounds, detailed experimental protocols are essential.

In Vitro Model of Parkinson's Disease using Rotenone

This protocol describes the induction of a Parkinson's disease-like pathology in a neuronal cell line using the mitochondrial complex I inhibitor, rotenone.

Caption: Experimental workflow for in vitro neuroprotection assay.

1. Cell Culture:

• Human neuroblastoma SH-SY5Y cells are cultured in DMEM/F12 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cells are seeded in 96-well plates at a density of 1x10^4 cells/well and allowed to adhere for 24 hours.

2. Compound Treatment:

• Cells are pre-treated with various concentrations of the quinoline derivative (e.g., HTHQ: 10-100 µM; PBT2: 0.1-10 µM; Clioquinol: 1-50 µM) for 24 hours.

3. Induction of Neurotoxicity:

• After pre-treatment, the medium is replaced with fresh medium containing the quinoline derivative and rotenone (e.g., 100 nM) to induce neurotoxicity.

• Control wells include untreated cells, cells treated only with the quinoline derivative, and cells treated only with rotenone.

4. Incubation:

• The cells are incubated for an additional 24 hours.

5. Assessment of Neuroprotection:

• Cell Viability (MTT Assay): MTT solution (5 mg/mL) is added to each well and incubated for 4 hours. The formazan crystals are dissolved in DMSO, and the absorbance is measured at 570 nm.

• Reactive Oxygen Species (ROS) Measurement (DCFDA Assay): Cells are incubated with 2',7'-dichlorofluorescin diacetate (DCFDA) for 30 minutes. The fluorescence intensity is measured at an excitation/emission of 485/535 nm.

• Mitochondrial Membrane Potential (JC-1 Assay): Cells are stained with JC-1 dye, and the ratio of red to green fluorescence is measured to determine the mitochondrial membrane potential.

6. Data Analysis:

• Data are expressed as a percentage of the control group. Statistical significance is determined using one-way ANOVA followed by a post-hoc test.

Conclusion

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ), PBT2, and clioquinol represent a compelling trio of quinoline-based neuroprotective agents, each with a distinct yet potent mechanism of action. HTHQ's strength lies in its direct antioxidant and anti-inflammatory properties, making it a strong candidate for conditions where oxidative stress is a primary driver of neurodegeneration. PBT2 and clioquinol, on the other hand, offer a unique therapeutic strategy by targeting the dysregulation of metal ions, a key pathological feature in diseases like Alzheimer's.

The experimental data, while derived from different models, collectively underscores the significant neuroprotective potential of the quinoline scaffold. Future research should focus on conducting direct comparative studies in standardized models to delineate the relative efficacy of these compounds and to identify the specific neurodegenerative conditions for which each is best suited. The detailed protocols and pathway diagrams provided in this guide are intended to facilitate such future investigations and to accelerate the development of novel quinoline-based therapeutics for the treatment of debilitating neurological disorders.

References

• 1. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fiercebiotech.com [fiercebiotech.com]

A Comparative Guide to the Quantification of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline: An HPLC-UV Method Validation Perspective

For researchers, scientists, and drug development professionals, the accurate quantification of novel chemical entities is paramount. This guide provides a comprehensive validation overview of a High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection method for the determination of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The performance of this method is compared with alternative analytical techniques, namely UV-Vis Spectrophotometry and Gas Chromatography-Mass Spectrometry (GC-MS), to aid in the selection of the most suitable method for specific research needs.

Performance Comparison of Analytical Methods

The choice of an analytical method is often a trade-off between sensitivity, selectivity, cost, and sample throughput. The following table summarizes the typical performance characteristics of HPLC-UV, UV-Vis Spectrophotometry, and GC-MS for the analysis of small heterocyclic molecules like 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The data presented is based on established methods for structurally similar compounds and serves as a benchmark for method validation.

Table 1: Comparison of Analytical Method Performance Characteristics

Parameter	HPLC-UV	UV-Vis Spectrophotometry	GC-MS
Linearity (r²)	> 0.999	> 0.995	> 0.998
Accuracy (% Recovery)	98 - 102%	95 - 105%	97 - 103%
Precision (RSD%)	< 2%	< 5%	< 3%
Limit of Detection (LOD)	0.05 - 0.5 µg/mL	0.5 - 5 µg/mL	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.15 - 1.5 µg/mL	1.5 - 15 µg/mL	0.03 - 0.3 µg/mL
Selectivity	High	Low to Medium	Very High
Cost per Sample	Medium	Low	High
Analysis Time per Sample	10 - 20 minutes	< 5 minutes	20 - 40 minutes

Experimental Protocols

Validated HPLC-UV Method for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Quantification

This section details a robust experimental protocol for the quantification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline using a Reverse-Phase HPLC system with UV detection.

Instrumentation and Materials:

• HPLC System equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• HPLC-grade acetonitrile and water.

• Formic acid (analytical grade).

• 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline reference standard.

• Volumetric flasks, pipettes, and autosampler vials.

• Syringe filters (0.45 µm).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, then return to 30% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm (based on UV absorbance maxima of similar quinoline derivatives)

• Injection Volume: 10 µL

Procedure:

• Standard Solution Preparation: Prepare a stock solution of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (1 mg/mL) in methanol. Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.1 - 50 µg/mL).

• Sample Preparation: Dissolve the sample containing 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in the mobile phase to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Construct a calibration curve by plotting the peak area of the 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline standard against its concentration. Determine the concentration of the analyte in the samples from the calibration curve.

Comparative Method: UV-Vis Spectrophotometry

A rapid and straightforward method for quantification.

Instrumentation:

• UV-Vis Spectrophotometer (double beam recommended).

Procedure:

• Solvent Selection: Use a solvent in which 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is soluble and that is transparent in the UV region of interest (e.g., methanol or ethanol).

• Wavelength Determination: Scan a standard solution of the analyte to determine the wavelength of maximum absorbance (λmax).

• Standard Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax. Plot absorbance versus concentration to create a calibration curve.

• Sample Analysis: Measure the absorbance of the sample solution at the λmax and determine the concentration from the calibration curve.

Comparative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

A highly selective and sensitive method, particularly useful for complex matrices.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer.

• Capillary column suitable for amine analysis (e.g., DB-5ms).

Procedure:

• Sample Preparation: Samples may require derivatization to improve volatility and chromatographic performance. A common approach is silylation.

• GC Conditions: Optimize inlet temperature, oven temperature program, and carrier gas flow rate to achieve good separation.

• MS Conditions: Operate the mass spectrometer in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

• Quantification: Use an internal standard for accurate quantification. Create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Visualizations

The following diagrams illustrate the experimental workflow of the HPLC-UV method and a logical comparison of the analytical techniques.

comparative study of different catalytic systems for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline synthesis

A Comparative Guide to Catalytic Systems for the Synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

The synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, a valuable heterocyclic compound, is a significant focus in chemical research due to its applications as an antioxidant and in the development of pharmaceuticals. This guide provides a comparative overview of different catalytic systems employed in its synthesis, with a focus on efficacy and methodologies, supported by experimental data.

Performance of Catalytic Systems

The synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is typically achieved through a two-step process: the synthesis of the intermediate 2,2,4-trimethyl-1,2-dihydroquinoline from aniline and acetone, followed by the hydrogenation of this intermediate. The choice of catalyst is crucial for the efficiency of both steps.

Step 1: Synthesis of 2,2,4-trimethyl-1,2-dihydroquinoline

Various catalytic systems have been developed for the condensation of aniline with acetone to produce 2,2,4-trimethyl-1,2-dihydroquinoline. A comparison of the performance of representative catalysts is summarized in the table below.

Catalyst	Reactants	Temperature (°C)	Time (h)	Yield (%)	Notes
H-Y-MMM Zeolite	Aniline, Acetone	60-230	6-23	Not specified	Heterogeneous catalyst.[1]
Sc(OTf)₃	Aniline, Acetone	Room Temp	2-6	65	Microwave irradiation, molar ratio of aniline to acetone is 1:600.[1]
Zn(OTf)₂	Aniline, Acetone	Room Temp	22	70-80	Solvent-free conditions.[1]
HF/BF₃	Aniline, Acetone	80-150	5-16	80-85	Molar ratio of HF/BF₃ is 0.2-2/1.[2]

Step 2: Hydrogenation of 2,2,4-trimethyl-1,2-dihydroquinoline

The subsequent step involves the hydrogenation of the dihydroquinoline intermediate to the desired 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Catalyst	Substrate	Solvent	Temperature (°C)	Time (h)	Yield (%)
10% Pd-C	1,2-dihydro-2,2,4-trimethylquinoline	Ethanol	60	7	89

Experimental Protocols

Detailed experimental procedures are essential for the reproducibility of synthetic methods. Below are representative protocols for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Protocol 1: Synthesis of 2,2,4-trimethyl-1,2-dihydroquinoline (Representative)

This protocol is a generalized procedure based on the use of a solid acid catalyst.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, a mixture of aniline and a molar excess of acetone is prepared.

• Catalyst Addition: The catalyst (e.g., H-Y-MMM zeolite, 5-20% by weight) is added to the reaction mixture.[1]

• Reaction: The mixture is heated to the desired temperature (60-230 °C) and stirred for the required time (6-23 hours).[1]

• Work-up: After completion of the reaction (monitored by TLC or GC), the catalyst is removed by filtration. The excess acetone is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation or column chromatography to yield 2,2,4-trimethyl-1,2-dihydroquinoline.

Protocol 2: Hydrogenation to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This protocol details the hydrogenation of the dihydroquinoline intermediate.

• Dissolution: 2.0 g (11.5 mmol) of 1,2-dihydro-2,2,4-trimethylquinoline is dissolved in 10 ml of ethanol in a suitable reaction vessel.[3]

• Catalyst Addition: 0.4 g of 10% Pd-C is added to the solution.[3]

• Hydrogenation: The reaction is carried out at 60°C in a hydrogen atmosphere for 7 hours.[3]

• Catalyst Removal: The catalyst is removed by filtration.[3]

• Isolation: The filtrate is concentrated under reduced pressure to obtain 1.8 g (89% yield) of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline as a light-brown oil.[3]

Visualizing the Synthetic Pathway and Workflow

The following diagrams illustrate the reaction pathway and a generalized experimental workflow for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Caption: Reaction pathway for the synthesis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Caption: Generalized workflow for the synthesis and analysis of the product.

References

• 1. RU2609028C1 - Method of producing 2, 2, 4-trimethyl-1, 2-dihydroquinoline - Google Patents [patents.google.com]
• 2. US4746743A - Process for producing 2,2,4-trimethyl-1,2-dihydroquinoline - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]

Performance Evaluation of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline (TMQ) as a Stabilizer in Diverse Polymer Systems: A Comparative Guide

This guide provides a comprehensive comparison of the performance of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (TMQ) as a stabilizer in various polymers. It is intended for researchers, scientists, and professionals in drug development and material science who are interested in the application and efficacy of polymer additives. This document outlines the stabilizing mechanisms of TMQ, compares its performance against other common stabilizers, and provides detailed experimental protocols for evaluation.

Introduction to 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline (TMQ)

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline, commonly known as TMQ, is a widely utilized aminic antioxidant.[1] It is primarily employed as a stabilizer in a variety of polymers, most notably in the rubber industry, to prevent degradation caused by exposure to oxygen, heat, and light.[2] The commercial form of TMQ is typically a complex mixture of oligomers (dimers, trimers, and tetramers), which contributes to its low volatility and high retention within the polymer matrix, ensuring long-term protection.[1][3]

TMQ is valued for its high efficacy as an antioxidant, which allows for its use at low dosages.[4] It appears as amber to light brown pellets or powder and has minimal effects on the processing and curing properties of rubber compounds.[4] Its applications extend beyond rubber to plastics like polypropylene and polyethylene, as well as to adhesives and coatings, where it helps to prevent degradation from environmental factors.[5]

Mechanism of Stabilization

TMQ functions as a primary antioxidant, specifically as a free radical scavenger. The degradation of many polymers is an oxidative process that proceeds via a free-radical chain reaction. TMQ inhibits this process by donating a hydrogen atom from its secondary amine group to the highly reactive peroxy radicals (ROO•) that are formed during oxidation. This action neutralizes the free radicals and terminates the chain reaction, thereby preventing the degradation of the polymer backbone. The unique chemical structure of TMQ, with its dihydroquinoline units, provides a large surface area for interaction with free radicals, enhancing its antioxidant efficiency.[5]

Below is a diagram illustrating the general antioxidant mechanism of TMQ.

Caption: Antioxidant mechanism of TMQ in polymers.

Performance in Various Polymers

TMQ is a versatile stabilizer used in a range of polymers. Its performance is particularly notable in the following applications:

• Rubber (Natural and Synthetic): TMQ is extensively used in the rubber industry to enhance the heat resistance and aging properties of products like tires, hoses, and belts.[2][5] It is effective in natural rubber, chloroprene rubber, buna-S, and buna-N rubbers.[3] Due to its polymeric nature, TMQ has low volatility and diffusivity, which provides long-lasting protection, making it suitable for products used in high-temperature environments.[3][6]

• Plastics: In the plastics industry, TMQ serves as a stabilizer for polyolefins such as polypropylene and polyethylene.[5] It helps to prevent degradation caused by heat and UV radiation during processing and end-use.[5]

• Adhesives and Coatings: TMQ is also incorporated into adhesives and sealants to improve their stability and prevent discoloration and loss of adhesion.[5] In coatings, it protects against degradation from environmental factors.[5]

Comparative Performance Analysis

The efficacy of TMQ is often compared to other common antioxidants, particularly those from the p-phenylenediamine (PPD) family, such as N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD) and N-(1,3-Dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD).

Key Advantages of TMQ:

• High Solubility: TMQ exhibits high solubility in rubber, allowing for even dispersion within the polymer matrix.[5]

• Wide Temperature Range: It is effective over a broad temperature range.[5]

• Low Volatility: Its oligomeric structure results in low volatility, ensuring its persistence in the polymer over time.[5][6]

• Non-discoloring: TMQ does not cause significant discoloration of the final product.[5]

• Low Toxicity: It is considered to have low toxicity, making it safer for use in rubber processing.[5]

Studies have shown that TMQ can be more effective than IPPD and 6PPD in preventing the degradation of rubber products, offering superior long-term protection.[5] However, TMQ provides limited protection against flex cracking and is not an effective antiozonant on its own.[1] For applications requiring ozone resistance, TMQ is often used in combination with PPDs like 6PPD. This combination can lead to synergistic effects, providing enhanced resistance to both thermal aging and ozone attack.[7][8]

Quantitative Performance Data

The following tables summarize experimental data comparing the performance of TMQ and its combination with other stabilizers in a natural rubber formulation.

Table 1: Effect of TMQ on Mooney Viscosity and Scorch Time

Test ID	TMQ (phr)	Mooney Viscosity (ML 1+4)	Scorch Time (Ts5, min)
Blank	0	50.51	17.79
1	0.5	51.46	17.90
2	1.0	46.95	18.38
3	1.5	48.51	17.73
4	2.0	49.47	16.95
5	2.5	48.64	17.57

Data adapted from a study on the effects of varying TMQ loading.[6]

Table 2: Mechanical Properties of Rubber Compounds with Different Stabilizers (Before Aging)

Stabilizer System	Tensile Strength ( kg/cm ²)	Elongation at Break (%)	Tear Strength ( kg/cm )
Blank (No Stabilizer)	180	450	30
1.5 phr TMQ	210	520	42
1.5 phr 6PPD	225	550	48
1.0 phr TMQ + 1.5 phr 6PPD	235	560	52

Illustrative data based on typical performance trends.

Table 3: Retention of Mechanical Properties After Thermo-oxidative Aging (168 hours at 85°C)

Stabilizer System	Tensile Strength Retention (%)	Elongation at Break Retention (%)
Blank (No Stabilizer)	45	62
1.5 phr TMQ	75	88
1.5 phr 6PPD	80	92
1.0 phr TMQ + 2.5 phr 6PPD	85	95

Data adapted from studies on combined stabilizer systems.[6][9]

Experimental Protocols for Performance Evaluation

The evaluation of a polymer stabilizer's performance involves a series of standardized tests to assess its impact on the polymer's processing characteristics, mechanical properties, and resistance to degradation.

Experimental Workflow

The following diagram outlines a typical workflow for evaluating the performance of a polymer stabilizer.

Caption: Workflow for evaluating polymer stabilizer performance.

Detailed Methodologies:

• Compounding:

  • The polymer (e.g., natural rubber) is mixed with fillers (e.g., carbon black, silica), activators (e.g., zinc oxide, stearic acid), a curing agent (e.g., sulfur), accelerators, and the stabilizer (TMQ, 6PPD, etc.) in specified proportions (phr - parts per hundred rubber).

  • Mixing is typically performed in an internal mixer (like a Banbury mixer) following a standardized procedure to ensure uniform dispersion of all ingredients.

• Processing Characterization:

  • Mooney Viscosity (ASTM D1646): This test measures the viscosity of the unvulcanized rubber compound. A higher Mooney viscosity can indicate a higher molecular weight, which may be a result of the antioxidant stabilizing the rubber molecules during high-shear mixing.[6]

  • Mooney Scorch (ASTM D1646): This test determines the scorch time (Ts5), which is the time to the onset of vulcanization at a specific temperature. It is a measure of the compound's processing safety.[6]

  • Cure Characteristics (ASTM D2084): A moving die rheometer (MDR) is used to measure the torque changes during vulcanization. This provides data on the minimum torque (ML), maximum torque (MH), and the time to reach 90% of full cure (Tc90).

• Vulcanization:

  • The compounded rubber is vulcanized (cured) in a compression molding press at a specific temperature and pressure for a time determined by the cure characteristics (e.g., Tc90). This process forms the cross-linked network that gives rubber its elastic properties.

• Mechanical Property Testing (ASTM D412, ASTM D624):

  • Standard dumbbell-shaped and tear-shaped specimens are cut from the vulcanized sheets.

  • Tensile Strength and Elongation at Break: Measured using a universal testing machine (tensometer). This determines the force required to break the sample and the extent to which it stretches before breaking.

  • Tear Strength: Measures the resistance of the material to the growth of a cut or nick when under tension.

  • Hardness (ASTM D2240): Measured using a durometer (Shore A scale for rubber).

• Accelerated Aging:

  • Thermo-oxidative Aging (ASTM D573): Samples are placed in a hot air oven at an elevated temperature (e.g., 85°C or 100°C) for a specified duration (e.g., 72, 168 hours).

  • Ozone Aging (ASTM D1149): Samples are exposed to a controlled concentration of ozone in a specialized chamber to assess their resistance to ozone-induced cracking.

  • UV Weathering (ASTM G154/G155): Samples are exposed to UV radiation, heat, and moisture in a weathering chamber to simulate outdoor exposure.

• Post-Aging Property Testing:

  • After the aging period, the mechanical properties of the aged samples are re-tested using the same methods as for the unaged samples.

• Data Analysis:

  • The performance of the stabilizer is evaluated by calculating the percentage retention of the mechanical properties after aging using the formula: Retention (%) = (Value after aging / Value before aging) x 100

  • A higher retention percentage indicates better stabilizing performance.

Conclusion

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline (TMQ) is a highly effective and versatile antioxidant stabilizer for a wide range of polymers, particularly in the rubber industry. Its low volatility, high solubility, and effectiveness over a broad temperature range make it a valuable additive for enhancing the thermal and oxidative stability of materials.[5] While it provides excellent protection against heat-induced degradation, its performance against ozone and flex-cracking is limited. For comprehensive protection, TMQ is often used synergistically with other stabilizers like 6PPD, yielding superior overall performance in demanding applications such as tires.[8][9] The selection of an appropriate stabilizer system ultimately depends on the specific polymer, processing conditions, and the end-use environment of the final product.

References

• 1. 2,2,4-Trimethyl-1,2-dihydroquinoline - Wikipedia [en.wikipedia.org]
• 2. raywaychem.com [raywaychem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. TMQ Antioxidant | ProChema [prochema.com]
• 5. Rubber Antioxidant TMQ: Benefits, Uses, and Properties [chembroad.com]
• 6. svv-research-data.s3.ap-south-1.amazonaws.com [svv-research-data.s3.ap-south-1.amazonaws.com]
• 7. scielo.br [scielo.br]
• 8. TMQ Antioxidant; Buy, Price, Uses, and Analysis - Shanghai Chemex [shanghaichemex.com]
• 9. researchgate.net [researchgate.net]

Navigating the Analytical Maze: A Comparative Guide to Interpreting Mass Spectrometry Fragmentation Patterns of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

For researchers, scientists, and drug development professionals, the precise structural elucidation and quantification of heterocyclic compounds like 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline are paramount. This guide provides a comprehensive comparison of mass spectrometry-based techniques for its analysis, offering insights into fragmentation patterns and alternative analytical approaches. By presenting supporting data and detailed experimental protocols, this document serves as a practical resource for selecting the optimal analytical strategy.

Interpreting the Electron Ionization Mass Spectrum of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

The mass spectrum of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, a saturated heterocyclic compound, is characterized by a distinct fragmentation pattern under electron ionization (EI). The molecular ion (M+) peak is expected at a mass-to-charge ratio (m/z) of 175, corresponding to its molecular weight. The fragmentation is primarily driven by the stability of the resulting carbocations and radical species.

A key fragmentation pathway involves the loss of a methyl group (CH3•), leading to a prominent peak at m/z 160. This is a common fragmentation for molecules containing trimethyl substitution. Another significant fragmentation is the retro-Diels-Alder (RDA) reaction, a characteristic fragmentation of cyclic systems, which can lead to the formation of various charged fragments. Cleavage of the C2-C3 bond and subsequent rearrangements can also contribute to the observed fragment ions.

While a publicly available, verified mass spectrum for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is not readily found in major databases like the NIST Mass Spectral Library, its fragmentation can be reliably predicted by examining closely related structures. For instance, the mass spectrum of 2-methyl-1,2,3,4-tetrahydroquinoline shows a base peak resulting from the loss of the methyl group.[1] Similarly, the spectrum of 2,2,4-trimethyl-1,2-dihydroquinoline, a related unsaturated analog, provides clues to the stability of certain fragment ions.[2][3]

Table 1: Predicted Major Fragment Ions in the Electron Ionization Mass Spectrum of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

m/z	Proposed Fragment Structure	Fragmentation Pathway
175	[C12H17N]+•	Molecular Ion (M+)
160	[M - CH3]+	Loss of a methyl radical
146	[M - C2H5]+	Loss of an ethyl radical
132	[M - C3H7]+	Loss of a propyl radical
118	[M - C4H9]+	Loss of a butyl radical
106	[C7H8N]+	RDA fragmentation product
91	[C7H7]+	Tropylium ion

Comparative Analysis of Analytical Techniques

The choice of analytical technique for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline depends on the specific research question, be it qualitative identification, quantification in complex matrices, or stereoisomer separation. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most powerful and commonly employed methods.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for the analysis of volatile and thermally stable compounds like 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. It offers high chromatographic resolution, leading to excellent separation of isomers and closely related compounds. Electron ionization (EI) in GC-MS provides reproducible fragmentation patterns that are valuable for structural elucidation and library matching.

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a versatile technique that can analyze a wider range of compounds, including those that are less volatile or thermally labile.[4][5][6] For 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, LC-MS with atmospheric pressure ionization techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) would typically yield a prominent protonated molecule [M+H]+ at m/z 176. Fragmentation in LC-MS/MS (tandem mass spectrometry) is induced by collision-induced dissociation (CID) and can be controlled to provide specific structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a separation technique, NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. 1H and 13C NMR provide detailed information about the chemical environment of each atom in the molecule.

Table 2: Comparison of Analytical Techniques for 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

Parameter	GC-MS	LC-MS	NMR Spectroscopy
Principle	Separation by volatility and polarity, detection by mass-to-charge ratio	Separation by polarity, detection by mass-to-charge ratio	Nuclear spin transitions in a magnetic field
Sample Volatility	Required	Not required	Not required
Sensitivity	High (ng to pg range)	Very high (pg to fg range)	Lower (µg to mg range)
Structural Information	High (from fragmentation patterns)	High (from MS/MS fragmentation)	Very high (unambiguous structure)
Quantitative Accuracy	Excellent	Excellent	Good
Throughput	High	High	Lower
Instrumentation Cost	Moderate to High	High	Very High

Experimental Protocols

Protocol 1: GC-MS Analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This protocol provides a general procedure for the qualitative and quantitative analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline using GC-MS.

1. Sample Preparation:

• Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1-10 µg/mL.

• If necessary, perform extraction and cleanup steps to remove matrix interferences.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 min.

  • Ramp: 10 °C/min to 280 °C, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

3. Data Analysis:

• Identify the peak corresponding to 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline based on its retention time.

• Analyze the mass spectrum of the peak and compare it with the predicted fragmentation pattern or a library spectrum if available.

• For quantitative analysis, create a calibration curve using standards of known concentrations.

Protocol 2: LC-MS/MS Analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

This protocol outlines a general method for the sensitive detection and quantification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline using LC-MS/MS.

1. Sample Preparation:

• Dissolve the sample in a solvent compatible with the mobile phase (e.g., methanol or acetonitrile) to a concentration in the ng/mL range.

• Filter the sample through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Column: Zorbax Eclipse Plus C18 (50 mm x 2.1 mm, 1.8 µm particle size) or equivalent.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B.

  • 1-5 min: 5% to 95% B.

  • 5-7 min: 95% B.

  • 7.1-9 min: 5% B.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • Precursor ion (Q1): m/z 176.2 ([M+H]+).

  • Product ions (Q3): Monitor characteristic fragment ions (e.g., m/z 161.2 for loss of CH3, m/z 118.1). Optimize collision energies for each transition.

3. Data Analysis:

• Identify the analyte based on its retention time and the specific MRM transitions.

• For quantification, construct a calibration curve using the peak areas of the most intense and specific transition.

Visualizing Fragmentation and Analytical Workflows

Diagrams created using Graphviz (DOT language) provide clear visualizations of complex processes.

Caption: Predicted EI fragmentation pathway of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

Caption: A generalized workflow for the analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.

References

• 1. Quinoline, 1,2,3,4-tetrahydro-2-methyl- [webbook.nist.gov]
• 2. 2,2,4-Trimethyl-1,2-dihydroquinoline | C12H15N | CID 8981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. massbank.eu [massbank.eu]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. apps.dtic.mil [apps.dtic.mil]

A Comparative Guide to Reference Materials for the Analysis of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline

For Researchers, Scientists, and Drug Development Professionals

The accurate quantitative analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, a key heterocyclic compound with applications in various research and industrial fields, necessitates the use of high-quality reference materials. This guide provides a comparative overview of the available certified reference materials (CRMs) and analytical standards, along with representative analytical methodologies to assist in method development and validation.

Comparison of Commercially Available Reference Materials

The primary distinction between a CRM and an analytical standard lies in the level of certification and traceability. A CRM is produced by a laboratory accredited to ISO 17034, which ensures that the certified value has a known uncertainty and is traceable to a national or international standard.[1][2][3] Analytical standards, while of high purity, may not come with the same level of certification and metrological traceability.

Below is a comparison of available reference materials:

Product	Supplier	Type	Stated Purity/Concentration	Format	Certificate of Analysis (CoA)
2,2,4-Trimethyl-1,2-dihydroquinoline	LabStandard®	Certified Reference Material (CRM)	Solution (e.g., 100.00 mg/L, 1000.00 mg/L)	Solution in Methanol	Provided with certified value and uncertainty
2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline	Sigma-Aldrich (Ambeed)	Analytical Standard	≥95%	Solid/Liquid	Available
2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline	Santa Cruz Biotechnology	Analytical Standard	Not specified	Not specified	Available upon request
2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline	Aladdin Scientific	Analytical Standard	≥95%	Not specified	Available upon request

Experimental Protocols

The following are representative experimental protocols for the quantitative analysis of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). These protocols are based on established methods for the analysis of quinoline and tetrahydroquinoline derivatives and should be validated for their intended use.[4][5]

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for the quantification of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in bulk material or simple formulations.

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: A gradient of acetonitrile (ACN) and water (containing 0.1% formic acid for improved peak shape).

  • Gradient Program: Start with a lower percentage of ACN (e.g., 20%) and increase to a higher percentage (e.g., 80%) over 20 minutes.[4]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1-100 µg/mL).

• Sample Preparation: Accurately weigh a sample containing 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, dissolve it in a suitable solvent (e.g., methanol), and dilute with the mobile phase to a concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.[4]

3. Method Validation Parameters:

• Linearity: Assess the linearity of the method by plotting the peak area against the concentration of the working standard solutions. A correlation coefficient (r²) of >0.999 is typically desired.[4]

• Accuracy: Determine the accuracy by spiking a blank matrix with a known concentration of the analyte and calculating the percent recovery.[4]

• Precision: Evaluate the precision (repeatability and intermediate precision) by analyzing multiple preparations of a homogeneous sample and expressing the results as the relative standard deviation (RSD). An RSD of <2% is generally acceptable.[4]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).[4]

References

• 1. labunlimited.com [labunlimited.com]
• 2. ISO 17034 – ANAB [anab.ansi.org]
• 3. Certified Reference Material (CRM) Neat – CRM LABSTANDARD [crmlabstandard.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Unlocking the Therapeutic Potential of Tetrahydroquinolines: A Comparative Guide to Structure-Activity Relationships

A deep dive into the antioxidant and neuroprotective properties of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives reveals a promising class of compounds for therapeutic development. This guide provides a comparative analysis of their structure-activity relationships, supported by experimental data, and benchmarks their performance against established antioxidants.

The quest for novel therapeutic agents to combat diseases rooted in oxidative stress, such as neurodegenerative disorders, has led researchers to explore the diverse chemical space of heterocyclic compounds. Among these, 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and its derivatives have emerged as a scaffold of significant interest, demonstrating potent antioxidant and neuroprotective activities. This guide synthesizes the current understanding of their structure-activity relationships (SAR), offering a valuable resource for researchers, scientists, and drug development professionals.

Comparative Antioxidant Activity

The antioxidant capacity of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives has been a primary focus of investigation. The presence of the tetrahydroquinoline core, particularly the nitrogen atom within the heterocyclic ring, is crucial for their radical-scavenging properties. Studies have shown that these compounds effectively neutralize free radicals through a single electron transfer (SET) mechanism.[1]

To contextualize their potency, the antioxidant activity of these derivatives is often compared against standard antioxidant agents such as ascorbic acid (Vitamin C) and Trolox, a water-soluble analog of Vitamin E. Furthermore, edaravone, a free radical scavenger used in the treatment of stroke and amyotrophic lateral sclerosis (ALS), serves as a relevant clinical comparator.

Below is a summary of the half-maximal effective concentration (EC50) values obtained from various in vitro antioxidant assays, providing a quantitative comparison of these compounds. A lower EC50 value indicates a higher antioxidant activity.

Compound/Derivative	DPPH Assay (EC50)	ABTS Assay (EC50)	Notes
2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline Derivatives
Novel Synthesized THQ Derivatives	-	< 10 µg/mL	Demonstrated excellent antioxidant capacity, outperforming ascorbic acid in the ABTS assay.[1]
6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ)	Not Reported	Not Reported	Showed significant reduction of oxidative stress in in vivo models of Parkinson's disease.[2]
Standard Antioxidants & Comparator Drug
Ascorbic Acid (Vitamin C)	24.42 µM	15.6 µM	A widely used standard antioxidant.[3]
Trolox	30.12 µM	18.2 µM	A water-soluble analog of vitamin E, commonly used as a reference in antioxidant assays.[3]
Edaravone	~15.3 µM (LPO)	Not Reported	A clinically approved free radical scavenger. The value shown is for lipid peroxidation inhibition.[4] The antioxidant activity is pH-dependent.[4]

Note: Direct comparison of EC50 values across different studies should be approached with caution due to potential variations in experimental conditions.

Neuroprotection: Beyond Antioxidant Activity

The therapeutic potential of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives extends beyond simple radical scavenging. The derivative 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (HTHQ) has demonstrated significant neuroprotective effects in animal models of Parkinson's disease.[2][5] This protection is attributed to its ability to not only reduce oxidative stress but also to modulate key cellular signaling pathways involved in cellular defense and survival.

One of the critical pathways influenced by HTHQ is the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway. Under conditions of oxidative stress, HTHQ promotes the activation of Nrf2, which in turn upregulates the expression of a suite of antioxidant and cytoprotective genes. This orchestrated cellular response enhances the intrinsic defense mechanisms against oxidative damage.

Caption: Nrf2 Signaling Pathway Activation by HTHQ.

Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental protocols for the key antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant.

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol or ethanol. The solution should be freshly prepared and kept in the dark.

• Assay Procedure:

  • Prepare serial dilutions of the test compound and a standard antioxidant (e.g., ascorbic acid) in the same solvent.

  • In a 96-well microplate, add a specific volume of the test compound or standard to each well.

  • Add an equal volume of the DPPH working solution to all wells.

  • Include a blank control containing only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at approximately 517 nm using a microplate reader.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound.

  • The EC50 value is determined by plotting the percentage of scavenging against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+).

• Reagent Preparation:

  • Prepare the ABTS•+ stock solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate.

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.

  • On the day of the assay, dilute the ABTS•+ stock solution with a suitable buffer (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Prepare serial dilutions of the test compound and a standard antioxidant (e.g., Trolox).

  • In a 96-well microplate, add a small volume of the test compound or standard to each well.

  • Add a larger volume of the diluted ABTS•+ solution to each well.

  • Include a blank control containing the solvent and the ABTS•+ solution.

  • Incubate the plate at room temperature in the dark for a specified time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm using a microplate reader.

• Calculation:

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound.

  • The EC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

A Roadmap for Discovery: The Experimental Workflow

The journey from a promising chemical scaffold to a potential therapeutic agent is a multi-step process. The following diagram illustrates a typical experimental workflow for the synthesis and biological evaluation of novel 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline derivatives.

Caption: Experimental Workflow for Drug Discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Demonstrates Neuroprotective Properties in Experimental Parkinson's Disease by Enhancing the Antioxidant System, Normalising Chaperone Activity and Suppressing Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Cytotoxicity of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in Cell Culture: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxicity of the antioxidant 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (THTQ) and its common alternatives, Butylated Hydroxytoluene (BHT) and Trolox. The information presented herein is intended to assist researchers in making informed decisions regarding the selection of antioxidants for use in cell culture applications. While direct cytotoxic data for THTQ in common cell lines is limited, this guide utilizes available data for a structurally similar compound and provides a framework for comprehensive cytotoxicity assessment.

Executive Summary

2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a potent antioxidant with potential applications in protecting cells from oxidative stress. However, understanding its cytotoxic profile is crucial before its widespread adoption in cell culture experiments. This guide compares the available cytotoxicity data for THTQ and its alternatives, BHT and Trolox, and provides detailed protocols for key cytotoxicity assays to enable researchers to conduct their own assessments.

Comparative Cytotoxicity Data

For comparison, the following table summarizes the available IC50 values for the alternative antioxidants, Butylated Hydroxytoluene (BHT) and Trolox, in various cell lines. It is important to note that IC50 values can vary depending on the cell line, exposure time, and the specific assay used.

Compound	Cell Line	IC50 Value (µM)	Exposure Time (hours)	Assay
THTQ (surrogate data)	Human Lymphocytes	250 - 500	24	Not Specified
Butylated Hydroxytoluene (BHT)	HeLa	~150	48	MTT
HepG2	~200	48	MTT
MCF-7	Not readily available	-	-
Trolox	HeLa	>160	24	MTT
HepG2	~100 - 300	Not Specified	Not Specified
MCF-7	>100	Not Specified	Not Specified

Experimental Protocols

To facilitate a thorough evaluation of THTQ's cytotoxicity, this section provides detailed protocols for three standard assays: the MTT assay for cell viability, the LDH assay for membrane integrity, and the Annexin V assay for apoptosis.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound and incubate for the desired period (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This colorimetric assay measures the activity of lactate dehydrogenase released from damaged cells into the culture medium.

Principle: LDH is a stable cytosolic enzyme that is released upon cell lysis. The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the amount of LDH released, and thus to the extent of cell damage.

Procedure:

• Seed cells in a 96-well plate and treat with the test compound as described for the MTT assay.

• After the incubation period, centrifuge the plate at 250 x g for 4 minutes.

• Transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Add 50 µL of the LDH reaction mixture (containing diaphorase and the tetrazolium salt) to each well.

• Incubate for 30 minutes at room temperature, protected from light.

• Measure the absorbance at 490 nm.

Annexin V Apoptosis Assay

This flow cytometry-based assay detects the externalization of phosphatidylserine (PS), an early marker of apoptosis.

Principle: In healthy cells, PS is located on the inner leaflet of the plasma membrane. During apoptosis, PS translocates to the outer leaflet. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) and used to label apoptotic cells. Propidium iodide (PI) is used as a counterstain to differentiate between early apoptotic (Annexin V-positive, PI-negative) and late apoptotic/necrotic cells (Annexin V-positive, PI-positive).

Procedure:

• Treat cells with the test compound.

• Harvest the cells (including any floating cells in the medium) and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

Visualizing Experimental Workflows and Cellular Pathways

To further clarify the experimental processes and potential mechanisms of cytotoxicity, the following diagrams have been generated using Graphviz.